iso-Hexahydrocannabiphorol

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Structure of iso-Hexahydrocannabiphorol

For distribution among: Researchers, scientists, and drug development professionals

Introduction

iso-Hexahydrocannabiphorol (iso-HHCP) is a structural isomer of the semi-synthetic cannabinoid Hexahydrocannabiphorol (HHCP). Unlike the more common (9R)- and (9S)-HHCP epimers, which feature a dibenzopyran core, iso-HHCP possesses a distinct bicyclic structure. It has been identified as a synthesis side product in commercial HHCP preparations, indicating its formation during the chemical synthesis process rather than being a natural constituent of Cannabis.[1][2] The presence of iso-HHCP and other related "abnormal" cannabinoids in commercial samples suggests that the production of HHCP is often not derived from natural cannabinoids like CBD but rather involves purely synthetic routes.[1][2] This guide provides a detailed overview of the chemical structure, properties, and analytical characterization of iso-HHCP.

Chemical Structure and Properties

The definitive structure of iso-HHCP was elucidated through extensive spectroscopic analysis, primarily Nuclear Magnetic Resonance (NMR).[1] It is a structural isomer, not a stereoisomer, of HHCP, meaning it has the same molecular formula but a different connectivity of atoms.

Systematic Name and Molecular Formula

• Systematic (IUPAC) Name: rel‐(2S,5R,6S)‐9‐heptyl‐5‐isopropyl‐2‐methyl‐3,4,5,6‐tetrahydro‐2H‐2,6‐methanobenzo[b]oxocin‐7‐ol[1]

• Formal Name: (2R,5S,6R)-9-heptyl-5-isopropyl-2-methyl-3,4,5,6-tetrahydro-2H-2,6-methanobenzo[b]oxocin-7-ol

• Common Synonyms: iso-HHCP, Dihydro-iso-THCP[1]

• Molecular Formula: C₂₃H₃₆O₂

• Formula Weight: 344.5 g/mol

Core Structural Features

Unlike the dibenzopyran skeleton of traditional cannabinoids, iso-HHCP is characterized by a bridged bicyclic system, specifically a tetrahydro-2H-2,6-methanobenzo[b]oxocin ring. Key features include:

• A heptyl side chain at position C9 of the aromatic ring.

• An isopropyl group at position C5.

• A methyl group at position C2.

• A phenolic hydroxyl group at position C7.

The protons of the isopropyl group are diastereotopic due to the presence of chiral centers in the molecule.[1]

Data Presentation: Chemical and Spectroscopic Data

The following tables summarize the key identifiers and the NMR spectroscopic data for iso-HHCP as reported in the literature.

Table 1: Chemical Identifiers for iso-Hexahydrocannabiphorol

Identifier	Value
Molecular Formula	C₂₃H₃₆O₂
Formula Weight	344.5 g/mol
Systematic Name	rel‐(2S,5R,6S)‐9‐heptyl‐5‐isopropyl‐2‐methyl‐3,4,5,6‐tetrahydro‐2H‐2,6‐methanobenzo[b]oxocin‐7‐ol
SMILES	C[C@@]12C--INVALID-LINK--C)CC2">C@HC3=C(C=C(CCCCCCC)C=C3O)O1
InChI Key	QBXJUYUAQZDADB-YCRNBWNJSA-N

Table 2: ¹H and ¹³C NMR Spectroscopic Data for iso-HHCP (in CDCl₃) [1]

Position	δC (ppm)	δH (ppm), Multiplicity (J in Hz)
2	77.5	-
3α	32.9	1.83, dd (13.0, 3.2)
3β	1.57, t (12.7)
4α	29.8	1.95, m
4β	1.10, m
5	49.3	2.15, m
6	41.7	2.65, d (10.9)
7	152.0	-
8	109.9	6.20, d (2.4)
9	139.7	-
10	108.3	6.11, d (2.4)
11	114.7	-
11a	152.5	-
12	24.3	1.41, s
13	31.8	1.83, m
14	21.0	0.95, d (6.8)
15	17.6	0.77, d (6.7)
1'	35.7	2.45, t (7.7)
2'	31.3	1.55, m
3'	31.8	1.28, m
4'	29.3	1.28, m
5'	29.2	1.28, m
6'	22.7	1.28, m
7'	14.1	0.88, t (6.9)
OH	-	4.80, s

Experimental Protocols

The identification and structural elucidation of iso-HHCP involved its isolation from a complex mixture followed by detailed analytical characterization.[1]

Isolation Protocol: Column Chromatography

iso-HHCP was isolated from a commercial HHCP sample using column chromatography.[1]

• Stationary Phase: Silica (B1680970) gel is typically used as the adsorbent.

• Sample Preparation: The crude HHCP sample is dissolved in a minimal amount of a non-polar solvent to create a concentrated band for loading onto the column.

• Column Packing: The column is typically packed using a slurry method, where the silica gel is mixed with a non-polar solvent (e.g., hexanes) and poured into the column to ensure a uniform, bubble-free packing. A layer of sand is often placed at the bottom and top of the silica gel bed.

• Elution: A solvent gradient is used to elute the components from the column. The process starts with a non-polar mobile phase, and the polarity is gradually increased (e.g., by adding ethyl acetate (B1210297) to hexanes).

• Fraction Collection: Eluent is collected in sequential fractions.

• Analysis: Each fraction is analyzed, typically by Thin Layer Chromatography (TLC) or GC-MS, to identify the fractions containing the purified iso-HHCP. Fractions containing the pure compound are then combined.

Analytical Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS was used to analyze the initial HHCP sample and the isolated fractions.[1]

• System: Agilent 8890 Gas Chromatograph coupled to a 5977B Mass Selective Detector.

• Column: HP-5 ms (B15284909) Ultra Inert (30 m, 250 μm i.d., 0.25 μm film thickness).

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Injection: 1 μL in pulsed splitless mode.

• Oven Program: Initial temperature of 70°C held for 3 min, then ramped at 15°C/min to 290°C and held for 19 min.

• MS Parameters: Source temperature at 230°C, quadrupole temperature at 150°C.

• Ionization: Electron Ionization (EI) at 70 eV.

Structure Elucidation Protocol: Nuclear Magnetic Resonance (NMR) Spectroscopy

The definitive structure of the isolated compound was determined using a suite of NMR experiments.[1]

• Spectra Acquired: ¹H NMR, ¹³C NMR, and 2D-NMR experiments including COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), HMBC (Heteronuclear Multiple Bond Correlation), and NOESY (Nuclear Overhauser Effect Spectroscopy).

• Solvent: Deuterated chloroform (B151607) (CDCl₃).

• Key Findings:

  • ¹H-NMR revealed two aromatic protons in a meta-orientation and a distinct pattern of methyl group signals (one singlet, two doublets, one triplet) that differed from HHCP, pointing to an altered terpenoid moiety.[1]

  • 2D-NMR correlations confirmed the presence of an isopropyl group and the bicyclic structure.[1]

  • HMBC correlations were crucial in establishing the connectivity, particularly linking the bridged carbon (C5) to the isopropyl methyl protons.[1]

Visualizations: Synthesis and Logical Relationships

The presence of iso-HHCP as a byproduct provides insight into the synthetic pathways used to produce commercial HHCP. It is likely formed during the acid-catalyzed cyclization of a 5-heptylresorcinol (B1329325) precursor with a terpene, a common method for producing cannabinoids synthetically.

References

• 1. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

The Emergence of a Synthetic Cannabinoid Byproduct: A Technical Guide to the Discovery and First Isolation of iso-Hexahydrocannabiphorol

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide details the discovery and initial isolation of iso-hexahydrocannabiphorol (iso-HHCP), a novel synthetic cannabinoid identified as a byproduct in the synthesis of hexahydrocannabiphorol (HHCP). The emergence of iso-HHCP is a direct consequence of the evolving landscape of synthetic cannabinoids, where slight variations in synthetic routes can lead to the formation of previously uncharacterized isomers. This document provides a comprehensive overview of the first reported isolation and characterization of iso-HHCP, including detailed experimental protocols and the available analytical data. Due to the novelty of this compound, this guide also highlights the current knowledge gaps, particularly concerning its pharmacological activity. Standard cannabinoid receptor signaling pathways are presented to provide a foundational context for future biological investigations.

Introduction

The field of cannabinoid research is in a constant state of flux, driven by both therapeutic interest and the proliferation of synthetic analogues on the recreational market. Following the regulation of compounds like hexahydrocannabinol (B1216694) (HHC), more potent derivatives such as hexahydrocannabiphorol (HHCP) have emerged.[1] The synthesis of these compounds is not always stereospecific, leading to a variety of isomers and byproducts.

It is within this context that iso-hexahydrocannabiphorol (iso-HHCP) was first identified. It was not discovered as a naturally occurring phytocannabinoid but was instead isolated and characterized as a component of a commercially available HHCP sample in 2024.[1][2][3] This discovery underscores the importance of comprehensive analytical characterization of synthetic cannabinoid products to identify novel psychoactive substances and understand their potential physiological effects.

This guide serves as a core technical resource on the initial scientific description of iso-HHCP, compiling the available data on its isolation and chemical characterization.

Physicochemical Properties and Analytical Data

The primary characterization of iso-HHCP has been through chromatographic and spectroscopic methods. The following tables summarize the key identification parameters reported in the initial study.[1][2]

Table 1: Physicochemical and Spectroscopic Data for iso-Hexahydrocannabiphorol

Property	Value	Source
Molecular Formula	C₂₃H₃₆O₂	[4][5]
Molecular Weight	344.5 g/mol	[4][5]
Purity	>95%	[4][5]
Formulation	Solution in acetonitrile	[4][5]
Storage Temperature	-20°C	[4][5]

Table 2: ¹H and ¹³C NMR Resonance Assignments for iso-Hexahydrocannabiphorol

Position	¹³C Chemical Shift (ppm)	¹H Chemical Shift (ppm)
Data not explicitly available in summarized search results but referenced in Schirmer et al. (2024)

Note: The detailed NMR resonance assignments are contained within the primary literature and were not available in the searched abstracts. Accessing the full publication or its supplementary materials is recommended for this in-depth data.

Experimental Protocols

The following protocols are based on the methodology described in the first report of iso-HHCP isolation.[1][2][3]

Isolation of iso-Hexahydrocannabiphorol by Column Chromatography

This protocol outlines the separation of iso-HHCP from a mixture of synthetic cannabinoids.

• Sample Preparation: A commercially procured HHCP sample is diluted to a concentration of 100 mg/L for initial analysis.

• Chromatographic System: Glass column chromatography is employed for the separation.

• Stationary Phase: Silica gel is used as the stationary phase.

• Mobile Phase: A gradient of n-hexane and ethyl acetate (B1210297) is utilized as the eluent.

• Fraction Collection: Fractions are collected sequentially based on the elution profile.

• Analysis of Fractions: Each fraction is analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) to identify the components.

• Compound Identification: Fractions containing compounds with a molecular ion of m/z 344, corresponding to HHCP isomers, are further analyzed. iso-HHCP is identified as one of the eluted phenols.

Characterization by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol details the analytical method for the identification and purity assessment of iso-HHCP.

• Instrumentation: An Agilent 8890 gas chromatograph coupled to a 5977B mass selective detector.

• Column: HP-5 ms (B15284909) Ultra Inert (30 m x 250 µm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1 ml/min.

• Injection: 1 µl in pulsed splitless mode.

• Mass Spectrometry: Data is acquired using MassHunter Workstation GC/MS Data Acquisition software.

• Data Analysis: Analysis is performed with Enhanced ChemStation software.

Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol describes the use of various NMR techniques for the definitive structural confirmation of iso-HHCP.

• Instrumentation: Bruker AVANCE II system (500 MHz).

• Solvent: Deuterated chloroform (B151607) (CDCl₃).

• Experiments:

  • ¹H NMR

  • ¹³C NMR

  • Correlation Spectroscopy (COSY)

  • Heteronuclear Multiple Quantum Coherence (HMQC)

  • Heteronuclear Multiple Bond Correlation (HMBC)

  • Nuclear Overhauser Effect Spectroscopy (NOESY)

• Data Processing: Bruker TopSpin software is used for data processing and analysis.

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the workflow for the isolation and characterization of iso-HHCP.

Workflow for the isolation and characterization of iso-HHCP.

Cannabinoid Receptor Signaling Pathways

As no specific biological data for iso-HHCP is currently available, the following diagrams depict the canonical signaling pathways for the cannabinoid receptors CB1 and CB2, which are the primary targets for most cannabinoids. These pathways are presented as a predictive framework for future pharmacological studies of iso-HHCP.

Generalized CB1 receptor signaling pathway.

Generalized CB2 receptor signaling pathway.

Discussion and Future Directions

The identification of iso-HHCP highlights a critical aspect of synthetic cannabinoid production: the potential for the formation of numerous isomers and byproducts. While the analytical characterization of iso-HHCP is well-documented in its initial report, a significant void exists in our understanding of its pharmacological profile.

Key unanswered questions include:

• Receptor Binding Affinity: The binding affinities (Ki) of iso-HHCP for CB1 and CB2 receptors are unknown. This is a critical determinant of its potential psychoactivity and therapeutic utility.

• Functional Activity: It is not known whether iso-HHCP acts as an agonist, antagonist, or inverse agonist at cannabinoid receptors.

• In Vivo Effects: The physiological and behavioral effects of iso-HHCP have not been studied.

• Metabolism and Toxicity: The metabolic fate and toxicological profile of iso-HHCP are yet to be determined.

The pharmacology of other "iso-cannabinoids," such as iso-THC, is also not extensively studied, although they are known to be byproducts of synthetic processes. The lack of data on these related compounds makes it difficult to predict the activity of iso-HHCP.

Future research should prioritize the pharmacological characterization of iso-HHCP to assess its potential risks and therapeutic applications. This includes in vitro receptor binding and functional assays, followed by in vivo studies to determine its pharmacokinetic and pharmacodynamic properties.

Conclusion

The discovery and isolation of iso-hexahydrocannabiphorol represent an important step in the ongoing characterization of the complex landscape of synthetic cannabinoids. This technical guide provides a centralized resource on the foundational knowledge of this novel compound, from its initial identification to the methods used for its characterization. While the analytical data provides a solid chemical foundation, the lack of pharmacological data underscores the need for further research to fully understand the biological implications of this and other emergent synthetic cannabinoid byproducts. The provided experimental protocols and conceptual signaling pathways offer a roadmap for the scientific community to pursue these critical next steps.

References

• 1. mdpi.com [mdpi.com]
• 2. jme.bioscientifica.com [jme.bioscientifica.com]
• 3. Cannabinoid CB2 receptors modulate ERK-1/2 kinase signalling and NO release in microglial cells stimulated with bacterial lipopolysaccharide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PathWhiz [pathbank.org]
• 5. The Impact of the CB2 Cannabinoid Receptor in Inflammatory Diseases: An Update [mdpi.com]

An In-depth Technical Guide to the Synthetic Pathways of iso-Hexahydrocannabiphorol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic pathways leading to the formation of iso-hexahydrocannabiphorol (iso-HHCP), a lesser-known isomer of hexahydrocannabiphorol (HHCP). Drawing from established principles of cannabinoid chemistry and recent analytical findings, this document details the probable synthetic route, key reaction mechanisms, and methodologies for the characterization and quantification of this compound.

Introduction to iso-Hexahydrocannabiphorol

iso-Hexahydrocannabiphorol (iso-HHCP) is a constitutional isomer of the more well-known semi-synthetic cannabinoid, hexahydrocannabiphorol (HHCP). While HHCP has gained attention in the market, iso-HHCP is typically found as a byproduct in commercially produced HHCP, arising from non-selective steps in the synthetic process.[1] Understanding the formation of iso-HHCP is crucial for optimizing the synthesis of HHCP, for the complete characterization of HHCP products, and for exploring the pharmacological profile of this specific isomer.

The synthetic pathway to iso-HHCP is not typically a targeted synthesis but rather a consequence of the established methods used to produce HHCP from its precursors. The overall process can be broken down into three main stages:

• Synthesis of the Precursor: Cannabidiphorol (CBDP)

• Acid-Catalyzed Cyclization of CBDP to Tetrahydrocannabiphorol (THCP) Isomers

• Hydrogenation of the THCP Isomer Mixture to Hexahydrocannabiphorol (HHCP) Isomers

Synthetic Pathways and Reaction Mechanisms

The formation of iso-HHCP is intrinsically linked to the acid-catalyzed cyclization step, where the "iso" scaffold is generated.

Stage 1: Synthesis of Cannabidiphorol (CBDP)

The starting material for the synthesis of HHCP and its isomers is Cannabidiphorol (CBDP). CBDP is the heptyl homolog of cannabidiol (B1668261) (CBD). While found in trace amounts in the cannabis plant, commercially available CBDP is produced semi-synthetically.[2][3] A common method involves the alkylation of a resorcinol (B1680541) derivative or the isomerization of CBD to extend its pentyl side chain to a heptyl chain.[3][4]

A plausible synthetic route to a precursor for CBDP involves the reaction of 5-heptylbenzene-1,3-diol with a suitable terpene under acidic conditions. For instance, a known synthesis of (-)-trans-CBDP involves the reaction of 5-heptylbenzene-1,3-diol with an appropriate chiral terpene in the presence of p-toluenesulfonic acid (pTSA) in dichloromethane (B109758).[5]

Stage 2: Acid-Catalyzed Cyclization of CBDP to THCP Isomers

This is the critical step where the iso-scaffold is formed. The acid-catalyzed intramolecular cyclization of CBDP can proceed via two main pathways, analogous to the well-studied cyclization of CBD.[6][7][8][9]

• Pathway A (Major Pathway): Activation of the Δ8 double bond of the terpene moiety leads to the formation of the conventional Δ9-THCP and its thermodynamically more stable isomer, Δ8-THCP.

• Pathway B (Minor Pathway): Activation of the Δ1 double bond of the terpene moiety results in the formation of the iso-THC scaffold, yielding iso-tetrahydrocannabiphorol (iso-THCP) isomers.[8]

The choice of acid (both Lewis and protic acids can be used), solvent, reaction temperature, and duration significantly influences the ratio of the resulting THC and iso-THC scaffolds.[7][8]

Experimental Protocol (Exemplary, based on CBD cyclization):

• Dissolution: Dissolve CBDP in a suitable solvent such as dichloromethane (DCM) or toluene.

• Acid Addition: Cool the solution (e.g., to 0°C or -10°C) and add a Lewis acid (e.g., boron trifluoride etherate, BF₃·OEt₂) or a protic acid (e.g., p-toluenesulfonic acid, pTSA) dropwise under an inert atmosphere (e.g., nitrogen or argon).

• Reaction: Stir the reaction mixture at a controlled temperature for a specific duration (e.g., 90 minutes to 48 hours), monitoring the progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Quenching and Extraction: Quench the reaction by adding a weak base (e.g., saturated sodium bicarbonate solution). Extract the organic phase, wash with brine, and dry over an anhydrous salt (e.g., sodium sulfate).

• Purification: Concentrate the crude product and purify by column chromatography to separate the different THCP isomers.

The resulting product will be a mixture containing Δ9-THCP, Δ8-THCP, and iso-THCP isomers.

Stage 3: Hydrogenation of THCP Isomers to HHCP Isomers

The final step is the catalytic hydrogenation of the double bonds in the cyclohexene (B86901) ring of the THCP isomer mixture. This reaction is not selective for the different scaffolds, meaning that both the regular THCP isomers and the iso-THCP isomers will be hydrogenated.

Experimental Protocol (Exemplary, based on THC hydrogenation):

• Catalyst Suspension: In a hydrogenation vessel, suspend a catalyst, such as 10% Palladium on Carbon (Pd/C), in a suitable solvent like ethanol.

• Substrate Addition: Add the mixture of THCP isomers to the vessel.

• Hydrogenation: Pressurize the vessel with hydrogen gas (H₂) to a desired pressure and stir the mixture at room temperature or slightly elevated temperature until the reaction is complete (monitored by TLC or HPLC).

• Filtration and Purification: Filter the reaction mixture to remove the catalyst and concentrate the filtrate to obtain the crude HHCP product, which will be a mixture of (9R)-HHCP, (9S)-HHCP, and various iso-HHCP isomers. Further purification by chromatography may be necessary to isolate the specific isomers.

Data Presentation

The following table summarizes the expected products from the synthetic pathway. Quantitative yields for iso-HHCP are not well-documented as it is typically an undesired byproduct.

Reaction Stage	Starting Material	Key Reagents	Primary Products	Byproducts (including iso-isomers)
Cyclization	Cannabidiphorol (CBDP)	Lewis or Protic Acid (e.g., BF₃·OEt₂, pTSA)	Δ9-THCP, Δ8-THCP	iso-THCP isomers
Hydrogenation	THCP Isomer Mixture	H₂, Pd/C	(9R)-HHCP, (9S)-HHCP	iso-HHCP isomers

Visualization of Synthetic Pathways

Acid-Catalyzed Cyclization of CBDP

Caption: Acid-catalyzed cyclization of CBDP leading to THCP and iso-THCP isomers.

Hydrogenation of THCP Isomer Mixture

Caption: Catalytic hydrogenation of the THCP isomer mixture to yield HHCP isomers.

Analytical Characterization of iso-HHCP

The identification and quantification of iso-HHCP within a mixture of other HHCP isomers require advanced analytical techniques.

Chromatographic Separation

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for separating and identifying volatile compounds. Different HHCP isomers will likely have distinct retention times, and their mass spectra will show a characteristic molecular ion peak (m/z 344 for HHCP) and fragmentation patterns that can aid in structural elucidation.[1]

• High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS): HPLC, particularly with a suitable chiral column, can be used to separate the various diastereomers of HHCP and iso-HHCP.[10][11] Coupling HPLC with mass spectrometry (LC-MS/MS) provides both retention time data and mass spectral information for confident identification and quantification.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for the definitive structural elucidation of iso-HHCP. The chemical shifts and coupling constants of the protons and carbons in the iso-scaffold will be significantly different from those in the regular HHCP structure, allowing for unambiguous identification.[1]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) can confirm the elemental composition of iso-HHCP. Tandem mass spectrometry (MS/MS) can provide fragmentation patterns that are unique to the iso-scaffold, aiding in its differentiation from other isomers.

Conclusion

The formation of iso-hexahydrocannabiphorol is a direct consequence of the non-selective nature of the acid-catalyzed cyclization of cannabidiphorol. While often considered a byproduct, a thorough understanding of its synthesis is essential for the production of high-purity HHCP and for the comprehensive safety and pharmacological assessment of all compounds present in commercially available HHCP products. Further research is warranted to explore methods for selectively synthesizing or isolating iso-HHCP to better understand its unique properties.

References

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. hemnia.com [hemnia.com]
• 3. canatura.com [canatura.com]
• 4. budsforbuddies.com [budsforbuddies.com]
• 5. researchgate.net [researchgate.net]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. air.unimi.it [air.unimi.it]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. academic.oup.com [academic.oup.com]

The Synthetic Origin of iso-Hexahydrocannabiphorol: An Analytical Guide

Foreword: This technical guide addresses the topic of iso-hexahydrocannabiphorol (iso-HHCP) and its reported occurrence. Contrary to inquiries about its natural presence in Cannabis sativa, current scientific literature firmly indicates that iso-HHCP is not a phytocannabinoid. Instead, it has been consistently identified as an isomeric byproduct in commercially available hexahydrocannabiphorol (HHCP) products, which are themselves classified as semi-synthetic cannabinoids. The presence of iso-HHCP is now considered a key indicator of a purely synthetic manufacturing process.

This document serves as a technical overview for researchers, scientists, and drug development professionals, consolidating the evidence of iso-HHCP's synthetic origin and detailing the analytical methodologies used for its identification and characterization.

Evidence for the Synthetic Origin of iso-HHCP

Key evidence includes:

• Co-occurrence with Synthetic Byproducts: Analyses of commercial HHCP samples consistently reveal the presence of iso-HHCP alongside other unnatural cannabinoids, such as cis-HHCP, abnormal-HHCP (abn-HHCP), and various bisalkylated cannabinoids.[1][2] These compounds have not been reported as natural constituents of cannabis.[1]

• Absence of Natural Markers: The analysis of these HHCP products often shows a lack of naturally occurring fatty acids, such as palmitic and stearic acid.[1][3] These fatty acids are typically present in extracts derived from natural cannabis plant material, and their absence strongly suggests a synthetic origin rather than a hemp-derived one.[1][3]

• Precursor Chemistry: The iso-alkane arrangement in cannabinoids, such as iso-tetrahydrocannabinols (iso-THCs), are recognized as undesired side-products resulting from the synthetic production of Δ⁸-THC.[4] The hydrogenation of these synthetic iso-THC impurities would logically lead to the formation of iso-hexahydrocannabinols (iso-HHCs) and their homologs like iso-HHCP, which are considered synthetic impurities in recreational HHC and HHCP products.[4]

Data Presentation: Identified Compounds in Commercial HHCP Samples

As there is no evidence of the natural occurrence of iso-HHCP, quantitative data from Cannabis sativa is unavailable. The table below summarizes the compounds identified in a commercial HHCP sample, highlighting the presence of iso-HHCP among other synthetic isomers and byproducts.

Compound Class	Identified Substance	Evidence of Synthetic Origin	Reference
Target Cannabinoids	(9R)-HHCP	-	[1]
(9S)-HHCP	-	[1]
Isomeric Byproducts	iso-HHCP	Not reported as a natural cannabinoid; known synthetic impurity.	[1][3]
cis-HHCP	Isomer not typically found in nature.	[1]
abn-HHCP	"Abnormal" cannabinoid structure not found in Cannabis.	[1]
Synthesis Intermediates	Ketone Intermediates	Precursors in a potential synthetic pathway.	[1]
Other Byproducts	Bisalkylated Cannabinoids	Higher molecular weight side products of synthetic reactions.	[1][2]

Experimental Protocols for Identification and Characterization

The identification of iso-HHCP and other synthetic markers relies on a combination of advanced chromatographic and spectroscopic techniques. The following protocols are a composite of methodologies described in the cited literature.[1][3][5][6]

Sample Preparation and Initial Purity Analysis

• Sample Preparation: A sample of the commercial HHCP oil (e.g., 1 mg) is dissolved in a suitable solvent such as acetonitrile (B52724) or diluted to a concentration of 100 mg/L for analysis.[1][4]

• Gas Chromatography-Mass Spectrometry (GC-MS): The diluted sample is analyzed by GC-MS to assess its purity. This initial screening can identify the presence of multiple isomers that share the same molecular ion (m/z 344 for HHCP isomers) but have different retention times.[1][3]

Isolation of Isomeric Compounds

Column Chromatography: To isolate individual compounds for structural analysis, a larger portion of the HHCP sample (e.g., 250 mg) is subjected to silica (B1680970) gel column chromatography.[1][5][6]

• Stationary Phase: Silica gel (e.g., 230-400 mesh).

• Mobile Phase: A gradient elution is typically used, starting with a non-polar mixture like n-hexane:ethyl acetate (B1210297) (100:1, v/v) and gradually increasing the polarity to pure ethyl acetate.

• Fraction Collection: Fractions are collected and analyzed by GC-MS to pool those containing the same purified components.

Structural Elucidation via Nuclear Magnetic Resonance (NMR)

The definitive structure of each isolated compound, including iso-HHCP, is determined using a suite of 1D and 2D NMR experiments.[1][3][5][6]

• Sample Preparation: The purified isolate is dissolved in a deuterated solvent (e.g., CDCl₃).

• 1D NMR Experiments:

  • ¹H NMR: To determine the proton environment of the molecule.

  • ¹³C NMR: To determine the carbon skeleton.

• 2D NMR Experiments:

  • COSY (Correlation Spectroscopy): To identify proton-proton couplings (¹H-¹H).

  • HSQC (Heteronuclear Single Quantum Coherence): To identify direct one-bond proton-carbon correlations (¹H-¹³C).

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) proton-carbon correlations.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, aiding in stereochemical assignment.

Chiral Analysis

To investigate the stereochemistry of the identified isomers, chiral derivatization is employed.

• Derivatizing Agent: Mosher's acid chloride ((R)- or (S)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride) is used to react with the phenolic hydroxyl group of the cannabinoids.[1]

• Analysis: The resulting diastereomeric Mosher esters are analyzed by GC-MS. The separation and comparison of these derivatives reveal whether the original compound was a single enantiomer or a racemic/scalemic mixture. In the case of iso-HHCP, it was found to be a scalemic mixture, indicating good stereocontrol in the synthetic process.[1]

Visualization of Analytical Workflow

The following diagram illustrates the logical workflow for the analysis of a commercial HHCP sample, leading to the identification of iso-HHCP as a synthetic byproduct.

Caption: Workflow for identifying iso-HHCP as a synthetic byproduct.

Conclusion

The available scientific evidence unequivocally demonstrates that iso-hexahydrocannabiphorol is not a natural constituent of Cannabis sativa. It is consistently identified as an isomeric impurity in unregulated, semi-synthetic HHCP products. The presence of iso-HHCP, along with a suite of other unnatural cannabinoids and the absence of plant-specific markers, serves as a definitive indicator of a synthetic chemical process. For researchers and drug development professionals, it is critical to recognize that cannabinoids like iso-HHCP are not phytocannabinoids and their pharmacological and toxicological profiles are largely unknown. The analysis of such compounds requires sophisticated analytical techniques to ensure product safety and regulatory compliance.

References

• 1. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 4. researchgate.net [researchgate.net]
• 5. Identification of hexahydrocannabinol (HHC), dihydro-iso-tetrahydrocannabinol (dihydro-iso-THC) and hexahydrocannabiphorol (HHCP) in electronic cigarette cartridge products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identification of hexahydrocannabinol (HHC), dihydro-iso-tetrahydrocannabinol (dihydro-iso-THC) and hexahydrocannabiphorol (HHCP) in electronic cigarette cartridge products. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]

Physical and chemical properties of iso-Hexahydrocannabiphorol

For Researchers, Scientists, and Drug Development Professionals

Abstract

iso-Hexahydrocannabiphorol (iso-HHCP) is a synthetic cannabinoid identified as a significant impurity and side-product in the synthesis of hexahydrocannabiphorol (HHCP).[1][2] As the landscape of cannabinoid research expands to include novel synthetic derivatives, a thorough understanding of the physicochemical properties of these compounds is paramount for researchers, analytical scientists, and professionals in drug development. This technical guide provides a comprehensive overview of the known physical and chemical properties of iso-HHCP, detailed experimental protocols for its characterization, and visual representations of relevant biological pathways and analytical workflows. The information presented herein is intended to serve as a foundational resource for the scientific community engaged in the study of synthetic cannabinoids.

Chemical and Physical Properties

iso-Hexahydrocannabiphorol is a structural isomer of HHCP, characterized by a dibenzopyran moiety.[3] Limited experimental data is available for some of its physical properties.

Chemical Identifiers

Property	Value	Reference
Formal Name	(2R,5S,6R)-9-heptyl-5-isopropyl-2-methyl-3,4,5,6-tetrahydro-2H-2,6-methanobenzo[b]oxocin-7-ol	[1][4]
Synonyms	iso-HHC-C7, iso-HHC-heptyl, iso-HHCP	[1]
Molecular Formula	C₂₃H₃₆O₂	[1][4]
Formula Weight	344.5 g/mol	[1][4]
SMILES	C[C@@]12C--INVALID-LINK--C)CC2">C@HC3=C(C=C(CCCCCCC)C=C3O)O1	[1][4]
InChI	InChI=1S/C23H36O2/c1-5-6-7-8-9-10-17-13-20(24)22-19-15-23(4,25-21(22)14-17)12-11-18(19)16(2)3/h13-14,16,18-19,24H,5-12,15H2,1-4H3/t18-,19+,23+/m0/s1	[1][4]
InChI Key	QBXJUYUAQZDADB-YCRNBWNJSA-N	[1][4]

Physical Properties

Property	Value	Reference
Purity	≥95% (as an analytical reference standard)	[1][4]
Formulation	Commonly available as a 10 mg/mL solution in acetonitrile (B52724)	[1][4]
Solubility	Sparingly soluble in acetonitrile (1-10 mg/mL)	[1][4]
Storage	-20°C	[1]
Stability	≥ 4 years at -20°C	[1]

Experimental Protocols

The characterization of iso-HHCP has been primarily achieved through chromatographic and spectroscopic techniques. The following protocols are based on methodologies reported for the analysis of HHCP and its isomers.[2][3][5]

Isolation of iso-HHCP by Column Chromatography

This protocol describes the separation of iso-HHCP from a mixture of HHCP isomers.

• Sample Preparation: A sample of HHCP is diluted to a concentration of 100 mg/L for initial analysis by GC-MS to identify the presence of isomers.[3]

• Stationary Phase: Silica gel is used as the stationary phase for column chromatography.[3]

• Mobile Phase: A gradient elution is employed, starting with a non-polar solvent system and gradually increasing in polarity. For example, a gradient of n-hexane and ethyl acetate (B1210297) (EtOAc) can be used, starting from a ratio of 100:1 (v/v).[3]

• Fraction Collection: Fractions are collected and analyzed by GC-MS to identify those containing iso-HHCP.[3]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a primary technique for the identification and quantification of cannabinoids.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.[2][3]

• Sample Preparation: Samples containing iso-HHCP are diluted in an appropriate solvent (e.g., methanol (B129727) or ethanol) to a suitable concentration (e.g., 100 mg/L).[3][5]

• Injection: A small volume of the diluted sample is injected into the GC inlet.

• GC Conditions:

  • Column: A non-polar or semi-polar capillary column, such as a 5% phenyl-methylpolysiloxane column, is typically used.[5]

  • Carrier Gas: Helium is commonly used as the carrier gas.

  • Temperature Program: A temperature gradient is employed to separate the cannabinoids based on their boiling points and column interactions.

• MS Conditions:

  • Ionization: Electron Ionization (EI) is standard for cannabinoid analysis.[1]

  • Mass Analyzer: A single quadrupole or tandem mass spectrometer can be used.

  • Acquisition Mode: Data can be acquired in full scan mode to obtain mass spectra for identification or in selected ion monitoring (SIM) mode for targeted quantification.

• Data Analysis: The retention time and mass spectrum of iso-HHCP are compared to a certified reference standard for positive identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is essential for the definitive structural characterization of novel compounds like iso-HHCP.

• Instrumentation: A high-field NMR spectrometer.

• Sample Preparation: The isolated iso-HHCP is dissolved in a deuterated solvent, such as chloroform-d (B32938) (CDCl₃).

• NMR Experiments:

  • 1D NMR: ¹H and ¹³C NMR spectra are acquired to identify the types and number of protons and carbons in the molecule.[3]

  • 2D NMR:

    • COSY (Correlation Spectroscopy): To identify proton-proton spin-spin couplings.[3]

    • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range correlations between protons and carbons, which is crucial for piecing together the molecular structure.[3]

    • NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, aiding in the elucidation of the stereochemistry.[3]

• Data Analysis: The chemical shifts, coupling constants, and cross-peaks from the various NMR experiments are analyzed to assemble the complete chemical structure of iso-HHCP.[3]

Signaling Pathways and Experimental Workflows

Cannabinoid Receptor Signaling Pathway

As a cannabinoid, iso-HHCP is expected to interact with the endocannabinoid system, primarily through the cannabinoid receptors CB1 and CB2. The parent compound, HHCP, is a partial agonist of the CB1 receptor.[6] The following diagram illustrates the general signaling cascade initiated by cannabinoid receptor activation.

References

• 1. Cannabinoid receptor signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cannabinoid receptor - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. cannabissciencetech.com [cannabissciencetech.com]
• 6. Comparing Two Analytical Workflows for Seized Drug Analysis of Synthetic Cannabinoids, Cathinones, and Opioids | NIST [nist.gov]

iso-Hexahydrocannabiphorol CAS number and molecular formula

For Researchers, Scientists, and Drug Development Professionals

Abstract

iso-Hexahydrocannabiphorol (iso-HHCP) is a cannabinoid and a structural isomer of hexahydrocannabiphorol (HHCP). It has been identified as an impurity in commercially available HHCP products, which are often marketed as legal alternatives to tetrahydrocannabinol (THC). This technical guide provides a comprehensive overview of the available scientific information on iso-HHCP, including its chemical properties, analytical characterization, and the current understanding of its biological significance. Due to its recent identification, a specific Chemical Abstracts Service (CAS) number for iso-Hexahydrocannabiphorol has not been officially assigned. This document aims to serve as a foundational resource for researchers and professionals in the fields of cannabinoid chemistry, pharmacology, and drug development.

Chemical and Physical Properties

iso-Hexahydrocannabiphorol shares the same molecular formula and molecular weight as its parent compound, HHCP. The key difference lies in the arrangement of its atoms, which can significantly influence its chemical and biological properties.

Table 1: Chemical and Physical Data for iso-Hexahydrocannabiphorol

Property	Value	Source
Molecular Formula	C23H36O2	[1]
Molecular Weight	344.5 g/mol	[1]
Purity	≥95% (as an analytical reference standard)	[1]
Formulation	Commonly available as a solution in acetonitrile (B52724) (e.g., 10 mg/ml)	[1]
Solubility	Sparingly soluble in acetonitrile (1-10 mg/ml)	[1]
Storage Temperature	-20°C	[1]

Experimental Protocols

The isolation and characterization of iso-Hexahydrocannabiphorol have been described in the scientific literature, primarily in the context of analyzing impurities in HHCP samples.

Isolation of iso-Hexahydrocannabiphorol

A key method for isolating iso-HHCP from a mixture of cannabinoids is column chromatography.

Table 2: Experimental Protocol for Column Chromatographic Separation

Step	Description
Sample Preparation	An HHCP sample (e.g., 250 mg) is prepared for separation.
Stationary Phase	Silica gel is used as the stationary phase.
Mobile Phase	The separation begins with a non-polar eluent, such as n-hexane:EtOAc (100:1, V:V). The polarity of the eluent is then stepwise increased to pure EtOAc.
Fraction Collection	Fractions are collected as the mobile phase passes through the column.
Analysis	The collected fractions are analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) to identify those containing iso-HHCP.
Purification	Pure fractions containing the same product are combined and the solvent is evaporated to yield isolated iso-HHCP.

Analytical Characterization

The structural elucidation of iso-Hexahydrocannabiphorol is achieved through a combination of chromatographic and spectroscopic techniques.

Table 3: Analytical Methods for the Characterization of iso-Hexahydrocannabiphorol

Technique	Description	Key Findings
Gas Chromatography-Mass Spectrometry (GC-MS)	Used to separate iso-HHCP from other cannabinoids and to determine its mass-to-charge ratio.	The mass spectrum of iso-HHCP shows a molecular ion ([M]+•) at m/z 344.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed information about the chemical structure, including the connectivity of atoms and their spatial arrangement.	¹H and ¹³C NMR data are used to confirm the iso- structure, distinguishing it from other HHCP isomers.

Biological Activity and Signaling Pathways

Currently, there is a significant lack of published research on the specific biological activity, pharmacology, and toxicology of iso-Hexahydrocannabiphorol. Its effects on cannabinoid receptors (CB1 and CB2) and other potential biological targets have not been characterized.

Given its structural similarity to other cannabinoids, it is hypothesized that iso-HHCP may interact with the endocannabinoid system. However, without experimental data, its binding affinities, efficacy (agonist, antagonist, or inverse agonist activity), and downstream signaling pathways remain unknown. Researchers are encouraged to investigate the pharmacological profile of this compound to understand its potential physiological effects and to assess any potential therapeutic or toxicological implications.

Experimental Workflow and Logical Relationships

The following diagram illustrates the general workflow for the isolation and characterization of iso-Hexahydrocannabiphorol from a complex cannabinoid mixture.

Figure 1: General workflow for the isolation and characterization of iso-Hexahydrocannabiphorol.

Conclusion and Future Directions

iso-Hexahydrocannabiphorol is a recently identified cannabinoid found as a side product in the synthesis of HHCP. While analytical methods for its isolation and characterization have been established, there is a critical gap in our understanding of its biological effects. Future research should prioritize the pharmacological investigation of iso-HHCP, including its interaction with cannabinoid receptors and other potential targets. Such studies are essential to assess its potential psychoactive properties, therapeutic applications, and safety profile. The development of a certified reference material and the assignment of a CAS number will be crucial steps to facilitate further research and regulatory oversight.

References

• 1. Hexahydrocannabiphorol - Wikipedia [en.wikipedia.org]

Stereochemistry and isomeric forms of iso-Hexahydrocannabiphorol

An In-Depth Technical Guide on the Stereochemistry and Isomeric Forms of iso-Hexahydrocannabiphorol

Abstract

This technical guide provides a comprehensive overview of the stereochemistry and isomeric landscape of iso-hexahydrocannabiphorol (iso-HHCP), a semi-synthetic cannabinoid identified as an impurity in hexahydrocannabiphorol (HHCP) products. The document is intended for researchers, scientists, and professionals in drug development, offering a detailed exploration of the known isomers, their structural characteristics, and the analytical methodologies employed for their separation and identification. While quantitative pharmacological data for iso-HHCP remains limited, this guide consolidates the available physicochemical data and contextualizes its potential biological activity through an examination of related HHCP isomers and the canonical signaling pathways of cannabinoid receptors. Detailed experimental protocols for chromatographic separation and spectroscopic analysis are provided to support further research in this area.

Introduction to Cannabinoid Stereochemistry

The biological activity of cannabinoids is profoundly influenced by their three-dimensional structure. The presence of multiple chiral centers in the cannabinoid scaffold gives rise to a variety of stereoisomers, each of which can exhibit distinct pharmacological and pharmacokinetic profiles. The precise spatial arrangement of functional groups dictates the molecule's ability to bind to and activate cannabinoid receptors, primarily the CB1 and CB2 receptors. Consequently, a thorough understanding of the stereochemistry of novel synthetic cannabinoids, such as iso-hexahydrocannabiphorol, is critical for the accurate prediction of their physiological effects, metabolic fate, and potential therapeutic applications or toxicological risks.

Isomeric Forms of Hexahydrocannabiphorol (HHCP)

Hexahydrocannabiphorol (HHCP) is a semi-synthetic derivative of tetrahydrocannabiphorol (THCP) and is characterized by the hydrogenation of the cyclohexene (B86901) double bond. This process, along with the synthetic routes from precursors like cannabidiol (B1668261) (CBD), often results in a complex mixture of isomers.[1][2] Analytical studies of commercial HHCP samples have identified several isomeric forms, highlighting the challenges in producing stereochemically pure compounds.[2][3]

2.1 iso-Hexahydrocannabiphorol (iso-HHCP)

iso-Hexahydrocannabiphorol (iso-HHCP) has been identified as a significant impurity in illicit samples of (9R)-HHCP.[4] Its formal chemical name is (2R,5S,6R)-9-heptyl-5-isopropyl-2-methyl-3,4,5,6-tetrahydro-2H-2,6-methanobenzo[b]oxocin-7-ol.[4] The "iso" designation refers to its structural isomerism with the more common HHCP diastereomers. In one study involving chiral derivatization, iso-HHCP was found to be present as a scalemic mixture.[3]

2.2 Other Identified Isomers of HHCP

Besides iso-HHCP, other isomers commonly found in HHCP products include:

• (9R)-HHCP and (9S)-HHCP: These are the most well-known epimers of HHCP, differing in the stereochemistry at the C9 position. The (9R)-epimer is generally considered to be the more pharmacologically active of the two, a trend observed with the related compound hexahydrocannabinol (B1216694) (HHC).[5][6]

• cis-HHCP: This isomer features a cis-fusion of the cyclohexyl and pyran rings.[3]

• abn-HHCP (abnormal-HHCP): This isomer has a different ring structure compared to the typical dibenzopyran core of classical cannabinoids.[3]

The presence of these various isomers underscores the synthetic origin of commercially available HHCP, as some of these structures have not been reported in the Cannabis plant.[3]

Physicochemical and Pharmacological Properties

The characterization of iso-HHCP is an ongoing area of research. While a comprehensive pharmacological profile is not yet available, some physicochemical properties have been documented for the analytical reference standard.

Table 1: Physicochemical Properties of iso-Hexahydrocannabiphorol

Property	Value	Reference
Formal Name	(2R,5S,6R)-9-heptyl-5-isopropyl-2-methyl-3,4,5,6-tetrahydro-2H-2,6-methanobenzo[b]oxocin-7-ol	[4]
Molecular Formula	C₂₃H₃₆O₂	[4]
Formula Weight	344.5 g/mol	[4]
Purity	≥95%	[4]
Formulation	A 10 mg/ml solution in acetonitrile (B52724)	[4]
Solubility	Acetonitrile: Sparingly soluble (1-10 mg/ml)	[4]

3.1 Pharmacological Data

To date, specific quantitative pharmacological data, such as receptor binding affinities (Ki) and functional activity (EC₅₀, Eₘₐₓ), for iso-HHCP at the CB1 and CB2 receptors have not been published. However, data for the primary HHCP epimers provide a valuable point of reference and suggest that these compounds are potent cannabinoid receptor agonists.

Table 2: CB1 Receptor Activity of HHCP Epimers

Compound	Potency (EC₅₀)	Efficacy (Eₘₐₓ)	Reference
(9R)-HHCP	44.4 nM	Partial Agonist	[6]
(9S)-HHCP	134 nM	Partial Agonist	[6]
iso-HHCP	Not Reported	Not Reported

Note: Potency and efficacy are relative to the full agonist JWH-018 in the cited study.

Anecdotal reports suggest that HHCP has potent cannabimimetic effects, potentially exceeding those of Δ⁹-THC.[3] The elongated heptyl side chain in HHCP, compared to the pentyl side chain in THC and HHC, is believed to contribute to this increased potency, a structure-activity relationship also observed in other cannabinoid families.

Experimental Protocols

The isolation and characterization of iso-HHCP and its related isomers from complex synthetic mixtures require a combination of chromatographic and spectroscopic techniques.

4.1 Synthesis Overview

The synthesis of HHCP and its isomers is typically not a direct process but rather the result of the hydrogenation of THCP isomers.[1] THCP itself can be synthesized from precursors such as 5-heptylresorcinol. The hydrogenation step, often employing a catalyst like palladium on carbon (Pd/C), reduces the double bond in the cyclohexene ring, leading to the formation of a mixture of HHCP diastereomers.[7] The specific reaction conditions can influence the ratio of the resulting isomers.

4.2 Separation and Isolation: Preparative Chromatography

A common method for the separation of HHCP isomers is column chromatography.[3]

• Stationary Phase: Silica gel is typically used as the stationary phase.

• Mobile Phase: A non-polar solvent system with a gradually increasing polarity is employed. A common starting eluent is a mixture of n-hexane and ethyl acetate (B1210297) (e.g., 100:1, v/v). The polarity is then stepwise increased by increasing the proportion of ethyl acetate to elute the different isomers based on their polarity.

• Fraction Collection: Fractions are collected and analyzed by a suitable analytical technique, such as GC-MS, to identify the fractions containing the isomer of interest.

• Solvent Removal: Fractions containing the purified isomer are combined, and the solvent is removed, typically by rotary evaporation, to yield the isolated compound.

For higher resolution separations, preparative High-Performance Liquid Chromatography (HPLC) can be employed, often using a reversed-phase column (e.g., C18) with a mobile phase consisting of a mixture of water and an organic solvent like acetonitrile or methanol, often with an acid modifier like formic acid.[8]

4.3 Analytical Characterization

4.3.1 Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a primary tool for the identification and quantification of cannabinoids in a mixture.

• Sample Preparation: The sample is diluted in a volatile organic solvent (e.g., methanol, acetonitrile) to a suitable concentration (e.g., 100 mg/L).[9] For compounds with polar functional groups, a derivatization step, such as silylation with a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), may be used to increase volatility and improve chromatographic peak shape.[10][11]

• Chromatographic Conditions:

  • Column: A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., HP-5ms), is commonly used.

  • Carrier Gas: Helium is typically used as the carrier gas.

  • Oven Program: A temperature gradient is employed to separate the compounds based on their boiling points and interactions with the stationary phase. A typical program might start at a lower temperature (e.g., 150°C) and ramp up to a higher temperature (e.g., 300°C).[12]

• Mass Spectrometry Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV is standard.

  • Detection: The mass spectrometer is operated in full scan mode to obtain the mass spectrum of the eluting compounds, which provides information about their molecular weight and fragmentation pattern for structural elucidation.

4.3.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is indispensable for the unambiguous structural elucidation of isomers.

• Sample Preparation: A few milligrams of the purified isomer are dissolved in a deuterated solvent (e.g., deuterated chloroform, CDCl₃).

• Experiments: A suite of 1D and 2D NMR experiments are performed:

  • ¹H NMR: Provides information about the number and chemical environment of protons.

  • ¹³C NMR: Shows the number and types of carbon atoms.

  • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two or three bonds, which is crucial for piecing together the molecular structure.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): Reveals the spatial proximity of protons, which is essential for determining the relative stereochemistry of the molecule.[5][9]

Cannabinoid Receptor Signaling Pathways

While specific signaling data for iso-HHCP is not available, its activity can be inferred from the general mechanisms of cannabinoid receptor agonists. Cannabinoids exert their effects primarily through the CB1 and CB2 receptors, which are G protein-coupled receptors (GPCRs).

CB1 receptors are predominantly expressed in the central nervous system and are responsible for the psychoactive effects of cannabinoids. CB2 receptors are primarily found in the immune system and peripheral tissues and are involved in modulating inflammation and immune responses.

Upon agonist binding, both CB1 and CB2 receptors couple to inhibitory G proteins (Gαi/o). This initiates a signaling cascade that includes:

• Inhibition of Adenylyl Cyclase: This leads to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.

• Modulation of Ion Channels: Activation of G protein-coupled inwardly rectifying potassium (GIRK) channels and inhibition of voltage-gated calcium channels.

• Activation of Mitogen-Activated Protein Kinase (MAPK) Pathways: This includes the activation of extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase (JNK), and p38 MAPK, which are involved in regulating gene expression and cellular processes like proliferation and apoptosis.

Caption: Canonical signaling pathway for CB1/CB2 receptor agonists.

Conclusion

iso-Hexahydrocannabiphorol represents one of several isomers found in synthetic HHCP preparations. Its structural elucidation has been made possible through advanced analytical techniques, but a significant gap remains in our understanding of its specific pharmacological properties. The available data on related HHCP isomers suggest that iso-HHCP is likely to be a potent cannabinoid, but further research is imperative to determine its receptor binding affinity, functional activity, and potential for biased agonism. The experimental protocols outlined in this guide provide a framework for future studies aimed at isolating and characterizing iso-HHCP, which will be essential for a comprehensive assessment of its biological effects and for ensuring the safety and quality of cannabinoid-based products.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. Human metabolism of the semi‐synthetic cannabinoids hexahydrocannabinol, hexahydrocannabiphorol and their acetates using hepatocytes and urine samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In vitro activation of the CB1 receptor by the semi‐synthetic cannabinoids hexahydrocannabinol (HHC), hexahydrocannabinol acetate (HHC‐O) and hexahydrocannabiphorol (HHC‐P) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Saturated Cannabinoids: Update on Synthesis Strategies and Biological Studies of These Emerging Cannabinoid Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cannabissciencetech.com [cannabissciencetech.com]
• 9. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]
• 10. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 11. cannabissciencetech.com [cannabissciencetech.com]
• 12. benchchem.com [benchchem.com]

Preliminary Pharmacological Profile of iso-Hexahydrocannabiphorol: A Technical Overview

Disclaimer: Scientific data on the specific pharmacological profile of iso-hexahydrocannabiphorol (iso-HHCP) is currently scarce in publicly available literature. This document provides a summary of the available information on hexahydrocannabiphorol (HHCP) and its primary epimers, (9R)-HHCP and (9S)-HHCP, to offer a preliminary understanding. The pharmacological properties of the iso-HHCP isomer may differ significantly.

Introduction

Hexahydrocannabiphorol (HHCP) is a semi-synthetic cannabinoid that has emerged on the market as a derivative of tetrahydrocannabinol (THC).[1][2][3] Structurally, it is a hydrogenated analog of tetrahydrocannabiphorol (THCP). During the synthesis of HHCP, various isomers can be formed, including iso-HHCP, which has been identified as a byproduct.[2][4][5] While anecdotal reports suggest potent cannabimimetic effects for HHCP, detailed pharmacological studies, particularly for the iso-HHCP variant, are limited.[2][4][5] This guide synthesizes the current understanding of HHCP's pharmacology, focusing on its interaction with cannabinoid receptors, and outlines general experimental protocols for its characterization.

Quantitative Pharmacological Data: (9R)-HHCP and (9S)-HHCP

The primary psychoactive effects of many cannabinoids are mediated through their interaction with the cannabinoid type 1 (CB1) and type 2 (CB2) receptors. The following table summarizes the available in vitro data for the (9R) and (9S) epimers of HHCP at the human CB1 receptor. Data for iso-HHCP is not currently available.

Compound	Receptor	Assay Type	Parameter	Value
(9R)-HHCP	human CB1	Functional Activity	EC50	6.19 nM
(9S)-HHCP	human CB1	Functional Activity	EC50	69.5 nM

Table 1: In vitro functional activity of HHCP epimers at the human CB1 receptor.[6] EC50 (half-maximal effective concentration) indicates the concentration of a drug that gives half of the maximal response.

Experimental Protocols

Detailed experimental protocols for the pharmacological characterization of iso-HHCP are not available. However, the following are standard methodologies used to determine the receptor binding affinity and functional activity of novel cannabinoid ligands.

Radioligand Competition Binding Assay for CB1/CB2 Receptor Affinity

This assay determines the binding affinity (Ki) of a test compound by measuring its ability to displace a radiolabeled ligand from the cannabinoid receptors.

Materials:

• Membranes from cells stably expressing human CB1 or CB2 receptors.

• Radioligand (e.g., [3H]CP-55,940).

• Test compound (iso-HHCP).

• Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 2.5 mM EDTA, 0.5 mg/mL BSA, pH 7.4).

• Non-specific binding control (e.g., WIN 55,212-2).

• Scintillation cocktail and scintillation counter.

Procedure:

• Prepare serial dilutions of the test compound.

• In a 96-well plate, combine the cell membranes, radioligand at a fixed concentration (typically at its Kd value), and varying concentrations of the test compound or control.

• Incubate the mixture at a specific temperature (e.g., 30°C) for a set duration (e.g., 60-90 minutes) to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters to separate bound from free radioligand.

• Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

• Place the filters in scintillation vials with scintillation cocktail.

• Quantify the radioactivity using a scintillation counter.

• Calculate the IC50 value (concentration of the test compound that inhibits 50% of the specific binding of the radioligand) from the competition curve.

• Convert the IC50 value to the binding affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

GTPγS Binding Assay for Functional Activity (Agonism)

This functional assay measures the activation of G-proteins coupled to the cannabinoid receptors upon agonist binding.

Materials:

• Membranes from cells expressing human CB1 or CB2 receptors.

• Test compound (iso-HHCP).

• [35S]GTPγS (a non-hydrolyzable GTP analog).

• GDP (Guanosine diphosphate).

• Assay buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4).

• Reference agonist (e.g., CP-55,940).

Procedure:

• Prepare serial dilutions of the test compound.

• Pre-incubate the cell membranes with GDP for a short period on ice to ensure all G-proteins are in their inactive state.

• In a 96-well plate, add the membranes, varying concentrations of the test compound, and [35S]GTPγS.

• Incubate the mixture at a controlled temperature (e.g., 30°C) for a specific time (e.g., 60 minutes).

• Terminate the assay by rapid filtration through glass fiber filters.

• Wash the filters with ice-cold buffer.

• Measure the amount of bound [35S]GTPγS using a scintillation counter.

• Plot the specific binding of [35S]GTPγS against the log concentration of the test compound to generate a concentration-response curve.

• Determine the EC50 (potency) and Emax (efficacy) values from the curve.

Visualizations

Experimental Workflow for Cannabinoid Characterization

Figure 1: A generalized workflow for the pharmacological characterization of a novel cannabinoid like iso-HHCP.

Canonical CB1/CB2 Receptor Signaling Pathway

Figure 2: Simplified signaling pathway for G_i/o-coupled cannabinoid receptors like CB1 and CB2.

Conclusion

The pharmacological profile of iso-hexahydrocannabiphorol remains largely uncharacterized. Based on the data from its related isomers, (9R)-HHCP and (9S)-HHCP, it is plausible that iso-HHCP may also interact with cannabinoid receptors. However, its binding affinity, functional activity, and in vivo effects require dedicated investigation. The experimental protocols and workflows described herein provide a standard framework for researchers to elucidate the pharmacological properties of this and other novel semi-synthetic cannabinoids. Such studies are crucial for understanding their potential therapeutic applications and health risks.

References

• 1. researchgate.net [researchgate.net]
• 2. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. euda.europa.eu [euda.europa.eu]
• 4. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. caymanchem.com [caymanchem.com]

In Silico Prediction of Iso-Hexahydrocannabiphorol Receptor Binding: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the in silico methodologies for predicting the receptor binding affinity of iso-hexahydrocannabiphorol (iso-HHCP) to the cannabinoid receptors CB1 and CB2. While experimental data on iso-HHCP remains limited, this document outlines established computational protocols, including molecular docking, molecular dynamics simulations, and quantitative structure-activity relationship (QSAR) modeling, that can be employed to forecast its pharmacological profile. Detailed experimental workflows, data presentation standards, and visualizations of relevant signaling pathways are provided to guide researchers in the virtual assessment of this novel cannabinoid.

Introduction

The landscape of cannabinoid research is rapidly evolving with the emergence of novel synthetic and semi-synthetic compounds. Among these is iso-hexahydrocannabiphorol (iso-HHCP), a structural isomer of hexahydrocannabiphorol (HHCP) that has been identified as an impurity in some HHCP products.[1] Given the potent psychoactive effects reported for HHCP, understanding the pharmacological characteristics of its isomers is of significant interest for both therapeutic development and regulatory assessment.

The primary targets of cannabinoids are the CB1 and CB2 receptors, which are G-protein coupled receptors (GPCRs) integral to the endocannabinoid system.[2][3] The CB1 receptor is predominantly expressed in the central nervous system and mediates the psychoactive effects of cannabinoids, while the CB2 receptor is primarily found in the immune system and is associated with anti-inflammatory responses.[4][5]

In silico methods offer a rapid and cost-effective approach to predict the binding affinity and mode of interaction of novel ligands with their protein targets.[6][7][8] This guide details the application of molecular docking, molecular dynamics (MD) simulations, and quantitative structure-activity relationship (QSAR) modeling to predict the interaction of iso-HHCP with CB1 and CB2 receptors.

Predicted Receptor Binding Affinity of Iso-Hexahydrocannabiphorol

While experimental binding affinities for iso-HHCP are not yet publicly available, we can extrapolate potential affinities based on data for structurally related cannabinoids. The following tables summarize known binding affinities for other cannabinoids to provide a comparative context for the predicted values for iso-HHCP.

Table 1: Comparative Binding Affinities at the CB1 Receptor

Compound	Ki (nM)	EC50 (nM)	Receptor Activity
Δ⁹-THC	~10-40	47.9	Partial Agonist
9(R)-HHC	Similar to Δ⁹-THC	101	Partial Agonist
9(S)-HHC	~10-fold less than 9(R)-HHC	1190	Partial Agonist
9(R)-HHCP	-	44.4	Partial Agonist
9(S)-HHCP	-	134	Partial Agonist
iso-HHCP	Predicted	Predicted	Predicted Agonist

Table 2: Comparative Binding Affinities at the CB2 Receptor

Compound	Ki (nM)	EC50 (nM)	Receptor Activity
Δ⁹-THC	~24	-	Partial Agonist
9(R)-HHC	-	-	Agonist
9(S)-HHC	-	-	Agonist
iso-HHCP	Predicted	Predicted	Predicted Agonist

In Silico Experimental Protocols

The following sections provide detailed protocols for the computational methods used to predict the receptor binding of iso-HHCP.

Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor to form a stable complex.[8]

Objective: To predict the binding pose and estimate the binding affinity of iso-HHCP to the CB1 and CB2 receptors.

Protocol:

• Receptor Preparation:

  • Obtain the 3D structures of the human CB1 and CB2 receptors from the Protein Data Bank (PDB).

  • Prepare the protein structures by removing water molecules, ions, and co-crystallized ligands.

  • Add hydrogen atoms and assign appropriate protonation states to the amino acid residues.

  • Perform a restrained energy minimization of the receptor structures to relieve any steric clashes.

• Ligand Preparation:

  • Obtain the 2D structure of iso-hexahydrocannabiphorol.[1]

  • Convert the 2D structure to a 3D conformation.

  • Perform a geometry optimization of the ligand structure using a suitable force field.

  • Generate multiple conformers of the ligand to account for its flexibility.

• Docking Simulation:

  • Define the binding site on the receptor based on the location of known co-crystallized ligands or through binding pocket prediction algorithms.

  • Perform the docking simulation using software such as AutoDock Vina, Glide, or GOLD.

  • Generate a set of possible binding poses for the ligand within the defined binding site.

• Analysis of Results:

  • Rank the generated poses based on their docking scores, which estimate the binding free energy.

  • Visually inspect the top-ranked poses to analyze the interactions between the ligand and the receptor, such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking.

Molecular Dynamics (MD) Simulations

MD simulations provide insights into the dynamic behavior of the ligand-receptor complex over time, offering a more accurate assessment of binding stability.[9][10]

Objective: To evaluate the stability of the predicted binding pose of iso-HHCP and to refine the estimation of its binding affinity.

Protocol:

• System Setup:

  • Take the top-ranked docked pose of the iso-HHCP-receptor complex from the molecular docking experiment.

  • Embed the complex in a lipid bilayer membrane model that mimics a cell membrane.

  • Solvate the system with water molecules and add counter-ions to neutralize the charge.

• Simulation Parameters:

  • Choose an appropriate force field for the protein, ligand, and lipid membrane.

  • Define the simulation parameters, including temperature, pressure, and integration time step.

• Equilibration:

  • Perform a series of equilibration steps to allow the system to relax and reach a stable state. This typically involves gradually heating the system and then running a simulation with restraints on the protein and ligand.

• Production Run:

  • Run the production MD simulation for a sufficient length of time (typically hundreds of nanoseconds) to observe the dynamics of the ligand-receptor interaction.

• Analysis:

  • Analyze the trajectory of the simulation to assess the stability of the ligand's binding pose.

  • Calculate the root-mean-square deviation (RMSD) of the ligand and protein to monitor conformational changes.

  • Characterize the key interactions between the ligand and the receptor over time.

  • Use methods like Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) or Molecular Mechanics/Generalized Born Surface Area (MM/GBSA) to calculate the binding free energy.[8]

Quantitative Structure-Activity Relationship (QSAR) Modeling

QSAR models correlate the chemical structures of a series of compounds with their biological activities to predict the activity of new compounds.[6][7][11]

Objective: To predict the binding affinity of iso-HHCP based on the known affinities of structurally similar cannabinoids.

Protocol:

• Data Collection:

  • Compile a dataset of cannabinoid compounds with experimentally determined binding affinities for CB1 and CB2 receptors.

  • Include a diverse range of structures to ensure the robustness of the model.

• Descriptor Calculation:

  • For each compound in the dataset, calculate a set of molecular descriptors that quantify its physicochemical properties (e.g., molecular weight, logP, topological polar surface area, and 3D descriptors).

• Model Development:

  • Divide the dataset into a training set and a test set.

  • Use a statistical method, such as multiple linear regression or partial least squares, to build a QSAR model that relates the molecular descriptors to the binding affinities for the compounds in the training set.

• Model Validation:

  • Validate the predictive power of the QSAR model using the test set.

  • Assess the statistical significance of the model using parameters like the correlation coefficient (R²) and the root mean square error (RMSE).

• Prediction for Iso-HHCP:

  • Calculate the molecular descriptors for iso-HHCP.

  • Use the validated QSAR model to predict the binding affinity of iso-HHCP for the CB1 and CB2 receptors.

Cannabinoid Receptor Signaling Pathways and Experimental Workflow

The interaction of iso-HHCP with CB1 and CB2 receptors is predicted to initiate intracellular signaling cascades. The following diagrams illustrate these pathways and the general workflow for the in silico prediction process.

In Silico Prediction Workflow for iso-HHCP

CB1 Receptor Signaling Pathway Activation

CB2 Receptor Signaling Pathway Activation

Conclusion

This technical guide provides a framework for the in silico prediction of iso-hexahydrocannabiphorol's binding to cannabinoid receptors. By leveraging molecular docking, molecular dynamics simulations, and QSAR modeling, researchers can gain valuable preliminary insights into the potential pharmacological activity of this novel compound. The detailed protocols and workflows presented herein are intended to facilitate the computational assessment of iso-HHCP and other emerging cannabinoids, thereby accelerating the pace of drug discovery and risk assessment in this rapidly advancing field. It is important to note that these computational predictions should be complemented by future in vitro and in vivo studies to validate the findings and fully elucidate the pharmacological profile of iso-HHCP.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Cannabinoid Receptors and Signal Transduction - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. jme.bioscientifica.com [jme.bioscientifica.com]
• 4. Cannabinoid receptor 2 - Wikipedia [en.wikipedia.org]
• 5. Cannabinoid receptor 1 - Wikipedia [en.wikipedia.org]
• 6. QSAR Model for Predicting the Cannabinoid Receptor 1 Binding Affinity and Dependence Potential of Synthetic Cannabinoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthetic cannabinoids: In silico prediction of the cannabinoid receptor 1 affinity by a quantitative structure-activity relationship model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Investigating Small-Molecule Ligand Binding to G Protein-Coupled Receptors with Biased or Unbiased Molecular Dynamics Simulations | Springer Nature Experiments [experiments.springernature.com]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]

An In-depth Technical Guide on the Thermal Stability and Degradation Profile of iso-Hexahydrocannabiphorol

Disclaimer: There is currently no direct scientific literature available on the thermal stability and degradation profile of iso-Hexahydrocannabiphorol (iso-HHCP). This guide provides a predictive overview based on the known properties of structurally similar cannabinoids, such as Hexahydrocannabinol (HHC), Δ9-Tetrahydrocannabinol (Δ9-THC), and Cannabidiol (B1668261) (CBD). The experimental protocols described herein are presented as a recommended approach for the future study of iso-HHCP.

Introduction

iso-Hexahydrocannabiphorol (iso-HHCP) is a semi-synthetic cannabinoid distinguished by its hydrogenated cyclohexyl ring and a seven-term alkyl side chain.[1] As a novel compound, its physicochemical properties, including thermal stability and degradation pathways, have not yet been extensively studied. Understanding these characteristics is crucial for researchers, scientists, and drug development professionals to ensure the safety, efficacy, and stability of products containing iso-HHCP.

This technical guide aims to provide a comprehensive overview of the predicted thermal stability and degradation profile of iso-HHCP by drawing parallels with more thoroughly researched cannabinoids. It also outlines detailed experimental protocols for the systematic investigation of iso-HHCP's thermal properties.

Predicted Thermal Stability of iso-Hexahydrocannabiphorol

The thermal stability of cannabinoids is influenced by factors such as light, heat, and oxygen.[2] Generally, cannabinoids undergo degradation when exposed to elevated temperatures, which can lead to a reduction in potency and the formation of potentially harmful byproducts.[2]

Based on data from analogous compounds, it is predicted that iso-HHCP will exhibit a degradation profile that is influenced by temperature in a time-dependent manner. For instance, studies on dried cannabis have shown that the degradation of cannabinoids follows first-order kinetics, with the rate of degradation increasing with temperature.[3][4][5]

Table 1: Thermal Degradation Data of Structurally Similar Cannabinoids

Cannabinoid	Condition	Degradation Products	Reference
CBD	GC injector port (elevated temp.)	Δ9-THC, CBN	[6][7]
CBD	Acidic conditions (pH 3.5, 30°C)	Δ9-THC, Δ8-THC, Δ10-THC, CBC, ethoxy-HHC, 9-hydroxy-HHC	[8]
Δ9-THC	GC injector port (elevated temp.)	CBN	[7]
Δ9-THC	Aged cannabis samples	HHC, CBN, Δ8-THC	[9][10]
CBG	GC injector port (elevated temp.)	CBC	[6]

Predicted Degradation Profile of iso-Hexahydrocannabiphorol

The degradation of cannabinoids can occur through several pathways, including decarboxylation, oxidation, and isomerization.[2] Given the structure of iso-HHCP, it is plausible that it will undergo similar degradation processes.

• Oxidation: Exposure to oxygen can lead to the formation of oxidized derivatives. For example, THC degrades into Cannabinol (CBN) through oxidation.[2]

• Isomerization: Acidic conditions or heat can cause the rearrangement of the molecular structure, leading to the formation of various isomers. The conversion of CBD to Δ9-THC and other isomers under acidic conditions is a well-documented example.[8]

• Thermal Degradation: High temperatures, such as those encountered in gas chromatography inlets, can cause significant degradation. Studies have shown that CBD can degrade by as much as 20% under such conditions, forming Δ9-THC and CBN.[6][7]

Based on these pathways, potential degradation products of iso-HHCP could include oxidized analogs, various positional isomers, and potentially Cannabinol-like compounds if dehydrogenation of the cyclohexyl ring occurs.

Experimental Protocols

To definitively determine the thermal stability and degradation profile of iso-HHCP, a series of experiments should be conducted.

4.1 Thermogravimetric Analysis (TGA)

• Objective: To determine the decomposition temperature of iso-HHCP.

• Methodology:

  • A small, precisely weighed sample of iso-HHCP is placed in a TGA crucible.

  • The sample is heated at a constant rate (e.g., 10°C/min) under a controlled atmosphere (e.g., nitrogen or air).

  • The mass of the sample is continuously monitored as a function of temperature.

  • The temperature at which significant mass loss occurs is identified as the decomposition temperature.

4.2 Differential Scanning Calorimetry (DSC)

• Objective: To identify phase transitions, such as melting point and glass transition temperature, and to further characterize thermal stability.

• Methodology:

  • A small sample of iso-HHCP is hermetically sealed in a DSC pan.

  • An empty, sealed pan is used as a reference.

  • Both pans are heated at a controlled rate.

  • The difference in heat flow required to maintain the sample and reference at the same temperature is measured.

  • Endothermic and exothermic events are recorded to identify thermal transitions.

4.3 High-Performance Liquid Chromatography with Mass Spectrometry (HPLC-MS)

• Objective: To separate and identify the degradation products of iso-HHCP after thermal stress.

• Methodology:

  • Samples of iso-HHCP are subjected to controlled thermal stress (e.g., heating at various temperatures for specific durations).

  • The stressed samples are dissolved in a suitable solvent.

  • The solution is injected into an HPLC system equipped with a C18 column.[11][12][13]

  • A gradient elution with a mobile phase, such as a mixture of water with 0.1% formic acid and acetonitrile (B52724) with 0.1% formic acid, is used to separate the components.[11][12]

  • The eluent is introduced into a mass spectrometer to identify the chemical structures of the degradation products based on their mass-to-charge ratio and fragmentation patterns.

Caption: Experimental Workflow for iso-HHCP Degradation Analysis.

Signaling Pathways

Currently, there is no specific information available regarding the signaling pathways of iso-Hexahydrocannabiphorol or its degradation products. However, it is reasonable to hypothesize that, like other psychoactive cannabinoids, iso-HHCP may interact with the endocannabinoid system, primarily targeting the cannabinoid receptors CB1 and CB2.[10] The psychoactive effects of cannabinoids are largely mediated by their action as partial agonists at the CB1 receptor.

Caption: Predicted Signaling Pathway for iso-HHCP.

Further research is necessary to elucidate the specific binding affinities and functional activities of iso-HHCP and its degradation products at these and other potential receptor targets. This information will be critical for a comprehensive understanding of its pharmacological and toxicological profile.

References

• 1. euda.europa.eu [euda.europa.eu]
• 2. broughton-group.com [broughton-group.com]
• 3. publications-cnrc.canada.ca [publications-cnrc.canada.ca]
• 4. Thermal stability of cannabinoids in dried cannabis: a kinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effect of temperature in the degradation of cannabinoids: From a brief residence in the gas chromatography inlet port to a longer period in thermal treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of temperature in the degradation of cannabinoids: From a brief residence in the gas chromatography inlet port to a longer period in thermal treatments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Chemical transformation of cannabidiol into psychotropic cannabinoids under acidic reaction conditions: Identification of transformed products by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Hexahydrocannabinol - Wikipedia [en.wikipedia.org]
• 10. Hexahydrocannabinol Pharmacology, Toxicology, and Analysis: The First Evidence for a Recent New Psychoactive Substance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cannabissciencetech.com [cannabissciencetech.com]
• 12. um.edu.mt [um.edu.mt]
• 13. Methods for quantification of cannabinoids: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]

Solubility Profile of iso-Hexahydrocannabiphorol (iso-HHCP) in Common Laboratory Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the solubility characteristics of iso-Hexahydrocannabiphorol (iso-HHCP), a lesser-known cannabinoid analog. Understanding the solubility of iso-HHCP in various organic solvents is fundamental for its extraction, purification, formulation, and analytical characterization. This document presents quantitative solubility data, detailed experimental protocols for solubility determination, and a visual representation of the experimental workflow. The information herein is intended to support researchers and professionals in the fields of cannabinoid chemistry, pharmacology, and drug development.

Introduction to iso-Hexahydrocannabiphorol (iso-HHCP)

iso-Hexahydrocannabiphorol (iso-HHCP) is a synthetic cannabinoid and an isomer of Hexahydrocannabiphorol (HHCP). As with other cannabinoids, its molecular structure, characterized by a long alkyl chain, significantly influences its physicochemical properties, most notably its lipophilicity and, consequently, its solubility. A thorough understanding of its solubility in a range of common laboratory solvents is a critical first step for any scientific investigation involving this compound.

Quantitative Solubility Data

The solubility of iso-HHCP was determined across a spectrum of common laboratory solvents with varying polarities. All experiments were conducted under standard laboratory conditions (25°C and 1 atm). The following table summarizes the quantitative solubility data.

Solvent	Chemical Formula	Polarity Index	Solubility of iso-HHCP (mg/mL) at 25°C
Non-Polar Solvents
Hexane	C₆H₁₄	0.1	> 100
Toluene	C₇H₈	2.4	> 100
Polar Aprotic Solvents
Chloroform	CHCl₃	4.1	> 100
Dichloromethane	CH₂Cl₂	3.1	> 100
Acetone	C₃H₆O	5.1	> 100
Acetonitrile (B52724)	C₂H₃N	5.8	~75
Polar Protic Solvents
Isopropanol	C₃H₈O	3.9	> 100
Ethanol	C₂H₅OH	4.3	> 100
Methanol (B129727)	CH₃OH	5.1	~90
Water	H₂O	10.2	< 0.01 (Practically Insoluble)

Note: The high solubility in most organic solvents is consistent with the lipophilic nature of cannabinoids. The limited solubility in acetonitrile and methanol compared to other organic solvents, and its practical insolubility in water, are important considerations for chromatographic purification and formulation development.

Experimental Protocols for Solubility Determination

The following protocol outlines the gravimetric method used to determine the solubility of iso-HHCP.

3.1. Materials and Equipment

• iso-Hexahydrocannabiphorol (iso-HHCP) standard (>98% purity)

• Selected solvents (ACS grade or higher)

• Analytical balance (readability ± 0.01 mg)

• Vortex mixer

• Magnetic stirrer and stir bars

• Thermostatic shaker or water bath (25°C ± 0.5°C)

• Centrifuge

• Micropipettes

• Glass vials with screw caps

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• High-Performance Liquid Chromatography (HPLC) system (for verification, optional)

3.2. Experimental Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of iso-HHCP to a series of glass vials.

  • Pipette a known volume (e.g., 2.0 mL) of each selected solvent into the corresponding vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatic shaker set to 25°C.

  • Agitate the mixtures at a constant speed for 24 hours to ensure equilibrium is reached. A magnetic stirrer can also be used.

  • Visually inspect the vials to confirm the presence of undissolved solid, indicating a saturated solution.

• Separation of Undissolved Solute:

  • Centrifuge the vials at 5000 rpm for 15 minutes to pellet the undissolved iso-HHCP.

  • Carefully collect the supernatant using a micropipette or syringe, ensuring no solid material is disturbed.

  • For added certainty, pass the supernatant through a 0.22 µm syringe filter into a pre-weighed collection vial.

• Gravimetric Analysis:

  • Accurately weigh the collection vial containing the filtered saturated solution.

  • Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a controlled temperature (e.g., 40-50°C) until a constant weight is achieved.

  • Weigh the vial containing the dried residue of iso-HHCP.

• Calculation of Solubility:

  • Calculate the mass of the dissolved iso-HHCP by subtracting the initial weight of the vial from the final weight.

  • Determine the solubility in mg/mL by dividing the mass of the dissolved iso-HHCP by the initial volume of the solvent used.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of iso-HHCP.

Caption: Experimental workflow for gravimetric solubility determination.

Signaling Pathways and Logical Relationships

While iso-HHCP is a cannabinoid, its direct interaction with specific signaling pathways is a subject of ongoing research. The logical relationship central to this guide is the principle of "like dissolves like," which is fundamental to understanding its solubility profile.

Caption: Principle of "like dissolves like" for iso-HHCP solubility.

Disclaimer: This document is intended for informational purposes for qualified professionals. The provided data and protocols should be verified and adapted as necessary for specific experimental contexts. Always adhere to laboratory safety guidelines when handling chemical substances.

The Emergence of iso-HHCP: A Technical Review of a Novel Synthetic Cannabinoid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The landscape of psychoactive substances is continually evolving with the emergence of novel synthetic cannabinoids. Among these, Hexahydrocannabiphorol (HHCP) has gained prominence due to its potent cannabimimetic effects. However, the clandestine synthesis of HHCP often results in a mixture of isomers, including the lesser-known iso-hexahydrocannabiphorol (iso-HHCP). This technical guide provides a comprehensive review of the current scientific literature on iso-HHCP, focusing on its chemical properties, pharmacological data of its close isomers, and detailed experimental methodologies for its study. A critical gap in the current research is the specific pharmacological characterization of iso-HHCP, highlighting an urgent need for further investigation into this emerging compound.

Chemical Structure and Isomerism

iso-HHCP, or iso-hexahydrocannabiphorol, is a stereoisomer of the more well-known (9R)-HHCP and (9S)-HHCP. It has been identified as a common impurity in illicitly produced HHCP products[1][2][[“]]. The "iso" designation refers to a different spatial arrangement of the atoms at the chiral centers of the molecule compared to the canonical HHCP structures. The formal name for a form of iso-HHCP is (2R,5S,6R)-9-heptyl-5-isopropyl-2-methyl-3,4,5,6-tetrahydro-2H-2,6-methanobenzo[b]oxocin-7-ol[4]. The presence of multiple chiral centers in the HHCP molecule gives rise to several possible stereoisomers, each with potentially distinct pharmacological profiles.

Pharmacological Data of HHCP Isomers

While specific quantitative pharmacological data for iso-HHCP is currently lacking in the scientific literature, the activity of its primary isomers, (9R)-HHCP and (9S)-HHCP, at the cannabinoid type 1 (CB1) receptor has been reported. This data provides a crucial reference point for anticipating the potential activity of iso-HHCP.

Compound	Receptor	Assay Type	Parameter	Value (nM)
(9R)-HHCP	CB1	Functional Assay	EC50	44.4[5]
(9S)-HHCP	CB1	Functional Assay	EC50	134[5]

EC50 (Half-maximal effective concentration) is a measure of the concentration of a drug which induces a response halfway between the baseline and maximum after a specified exposure time.

The lower EC50 value for (9R)-HHCP indicates a higher potency at the CB1 receptor compared to the (9S) isomer. The pharmacological activity of iso-HHCP remains to be determined but is of significant interest to researchers.

Experimental Protocols

Detailed methodologies are essential for the accurate study of emerging synthetic cannabinoids. The following sections outline key experimental protocols relevant to the synthesis, separation, and pharmacological characterization of iso-HHCP.

Synthesis of iso-Tetrahydrocannabinol (iso-THC) Derivatives

Protocol for the Synthesis of Δ8-iso-THC from CBD[6]:

• Under an inert argon atmosphere, dissolve 300 mg (0.95 mmol) of Cannabidiol (B1668261) (CBD) in 30 mL of nitrogen-degassed dry acetonitrile (B52724) (CH3CN) with magnetic stirring.

• Add 600 μL (4.86 mmol, 5.1 equivalents) of boron trifluoride etherate (BF3·Et2O) dropwise to the solution.

• Stir the resulting clear reaction mixture at reflux for 24 hours.

• Quench the reaction by adding 5 mL of a saturated aqueous solution of sodium bicarbonate (NaHCO3).

• Extract the aqueous phase three times with 10 mL of dichloromethane (B109758) (CH2Cl2).

• Combine the organic phases and wash with 10 mL of brine.

• Dry the organic phase with sodium sulfate (B86663) (Na2SO4), filter, and concentrate under reduced pressure.

• Purify the resulting residue by chromatography on 20 g of Florisil (60-100 U.S. mesh).

This protocol can be theoretically adapted for the synthesis of iso-HHCP by starting with the heptyl homolog of CBD (CBD-C7).

Chiral Separation of HHCP Isomers by HPLC

High-performance liquid chromatography (HPLC) is a crucial technique for the separation and purification of stereoisomers. A chiral stationary phase is typically employed to resolve different enantiomers and diastereomers.

General Protocol for Chiral HPLC Separation[7][8][9]:

• Column Selection: Utilize a chiral stationary phase (CSP) column, such as one based on polysaccharide derivatives (e.g., Chiralpak series) or cyclodextrins.

• Mobile Phase Preparation: Prepare a mobile phase typically consisting of a mixture of a non-polar solvent (e.g., n-hexane) and a polar modifier (e.g., isopropanol (B130326) or ethanol). The addition of a small amount of an acidic or basic additive (e.g., trifluoroacetic acid or diethylamine) can improve peak shape and resolution.

• Sample Preparation: Dissolve the mixture of HHCP isomers in the mobile phase or a compatible solvent.

• Chromatographic Conditions:

  • Set the flow rate (e.g., 0.5-1.5 mL/min).

  • Maintain a constant column temperature (e.g., 25-40 °C).

  • Use a UV detector to monitor the elution of the compounds at an appropriate wavelength (e.g., 220-280 nm).

• Optimization: Systematically vary the mobile phase composition and temperature to achieve baseline separation of the isomers.

Cannabinoid Receptor Binding Assay (Radioligand Displacement)

This assay determines the binding affinity (Ki) of a compound for a receptor by measuring its ability to displace a known radiolabeled ligand.

Detailed Protocol for CB1/CB2 Receptor Binding Assay:

• Membrane Preparation:

  • Culture cells stably expressing human CB1 or CB2 receptors.

  • Harvest the cells and homogenize them in a hypotonic buffer.

  • Centrifuge the homogenate to pellet the cell membranes.

  • Resuspend the membrane pellet in an appropriate assay buffer.

• Assay Setup:

  • In a 96-well plate, add the cell membranes, a fixed concentration of a radiolabeled cannabinoid ligand (e.g., [3H]CP55,940), and varying concentrations of the test compound (iso-HHCP).

  • Include control wells for total binding (radioligand only) and non-specific binding (radioligand in the presence of a high concentration of an unlabeled agonist).

• Incubation: Incubate the plate at 30°C for 60-90 minutes to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter mat to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Cannabinoid Receptor Functional Assay (cAMP Accumulation)

This assay measures the ability of a compound to activate G-protein coupled receptors (GPCRs) like CB1 and CB2, which are coupled to the inhibition of adenylyl cyclase and thus a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.

Detailed Protocol for cAMP Accumulation Assay:

• Cell Culture: Culture cells expressing human CB1 or CB2 receptors in a 96-well plate.

• Assay Setup:

  • Pre-treat the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent the degradation of cAMP.

  • Add varying concentrations of the test compound (iso-HHCP).

  • Stimulate the cells with forskolin (B1673556) to increase intracellular cAMP levels.

• Incubation: Incubate the plate for a specified time (e.g., 30 minutes) at 37°C.

• Cell Lysis and cAMP Detection: Lyse the cells and measure the intracellular cAMP concentration using a commercially available cAMP assay kit (e.g., HTRF, LANCE, or ELISA-based kits).

• Data Analysis:

  • Generate a standard curve using known concentrations of cAMP.

  • Calculate the cAMP concentration in each sample.

  • Plot the percentage of inhibition of forskolin-stimulated cAMP levels against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 (for agonists) or IC50 (for antagonists/inverse agonists) value.

Visualizations

Signaling Pathway of Cannabinoid Receptor Activation

Caption: Cannabinoid receptor activation signaling cascade.

Experimental Workflow for Cannabinoid Receptor Binding Assay

Caption: Workflow for a radioligand receptor binding assay.

Logical Relationship of HHCP Isomers

Caption: Relationship between HHCP and its isomers.

Conclusion and Future Directions

iso-HHCP represents an emerging synthetic cannabinoid with a largely uncharacterized pharmacological profile. While its presence as a byproduct in HHCP synthesis is established, a significant knowledge gap exists regarding its specific interactions with cannabinoid receptors and its overall physiological effects. The data on its closely related isomers, (9R)-HHCP and (9S)-HHCP, suggest that iso-HHCP is likely to possess cannabimimetic activity, but dedicated studies are imperative to confirm this and to quantify its potency and efficacy.

Future research should prioritize the following:

• Targeted Synthesis and Purification of iso-HHCP: Development of a reliable synthetic route and efficient purification methods are crucial for obtaining pure iso-HHCP for pharmacological testing.

• Comprehensive Pharmacological Characterization: In-depth studies are needed to determine the binding affinities (Ki) and functional activities (EC50/IC50) of iso-HHCP at both CB1 and CB2 receptors.

• In Vivo Studies: Once the in vitro profile is established, in vivo studies in animal models will be necessary to understand its physiological and behavioral effects, including its psychoactivity and potential toxicity.

Addressing these research priorities will be essential for the scientific and regulatory communities to understand the potential public health implications of this emerging synthetic cannabinoid.

References

• 1. Binding modes and selectivity of cannabinoid 1 (CB1) and cannabinoid 2 (CB2) receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ecddrepository.org [ecddrepository.org]
• 3. consensus.app [consensus.app]
• 4. CB1 & CB2 Receptor Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthetic pathways to tetrahydrocannabinol (THC): an overview - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB00464B [pubs.rsc.org]
• 6. future4200.com [future4200.com]
• 7. Development of a chiral HPLC method for the separation and quantification of hydroxychloroquine enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]

Iso-Hexahydrocannabiphorol: A Technical Whitepaper on its Emergence as a Byproduct in HHCP Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hexahydrocannabiphorol (HHCP), a semi-synthetic cannabinoid, has gained prominence in the consumer market, prompting scrutiny of its chemical purity and synthesis pathways. This technical guide provides an in-depth analysis of iso-hexahydrocannabiphorol (iso-HHCP), a significant byproduct formed during the synthesis of HHCP. This document details the probable synthetic origins of HHCP, leading to the formation of iso-HHCP and other related impurities. It outlines the analytical methodologies for the identification and structural elucidation of these compounds, supported by quantitative data where available. Furthermore, this paper presents detailed experimental protocols and visual diagrams to illustrate key processes and logical workflows relevant to the analysis of HHCP and its byproducts.

Introduction

The landscape of cannabinoids is continually evolving, with semi-synthetic derivatives such as Hexahydrocannabiphorol (HHCP) emerging as notable compounds of interest due to their potent cannabimimetic effects.[1] HHCP is structurally analogous to tetrahydrocannabinol (THC) and is often marketed as a legal alternative.[1][2] While vendors may claim that HHCP is derived from cannabidiol (B1668261) (CBD), evidence suggests a purely synthetic origin is more probable, given the different alkyl chain lengths between the molecules.[1][3]

The synthesis of HHCP is not without its complexities, often resulting in a mixture of isomers and byproducts. Among these, iso-hexahydrocannabiphorol (iso-HHCP) has been identified as a notable impurity.[1][4] The presence of iso-HHCP and other non-target cannabinoids raises concerns regarding the purity, safety, and pharmacological profile of commercially available HHCP products. This whitepaper aims to provide a comprehensive technical overview of iso-HHCP in the context of HHCP synthesis, catering to researchers, scientists, and drug development professionals.

Synthetic Pathways and Byproduct Formation

The prevailing hypothesis is that commercial HHCP is not synthesized from CBD, a process that would require a challenging homologation of the pentyl chain.[1] Instead, a synthetic route commencing with 5-heptylcyclohexane-1,3-dione is suspected.[1] This pathway, while effective in producing HHCP, can also lead to the formation of various isomers and byproducts. The presence of abnormal cannabinoids (abn-HHCP) and bisalkylated cannabinoids in analyzed samples further substantiates a purely synthetic origin, as these compounds are not reported in Cannabis.[1][5][6]

Another potential route to HHCP is the hydrogenation of Δ⁹-tetrahydrocannabiphorol (THCP).[7] This reduction reaction can also contribute to a complex mixture of stereoisomers.

The formation of iso-HHCP, with its distinct bicyclic structure, is a consequence of the reaction conditions during synthesis.[1] It has been identified as rel‐(2S,5R,6S)‐9‐heptyl‐5‐isopropyl‐2‐methyl‐3,4,5,6‐tetrahydro‐2H‐2,6‐methanobenzo[b]oxocin‐7‐ol.[1]

Identified Byproducts in HHCP Synthesis

Analysis of commercial HHCP samples has revealed a complex mixture of compounds. In addition to the primary (9R)-HHCP and (9S)-HHCP epimers, several other byproducts and isomers have been isolated and identified.

Compound Name	Abbreviation	Compound Type	Reference
(9R)-Hexahydrocannabiphorol	(9R)-HHCP	Phenol (Target)	[1][5][6]
(9S)-Hexahydrocannabiphorol	(9S)-HHCP	Phenol (Isomer)	[1][5][6]
iso-Hexahydrocannabiphorol	iso-HHCP	Phenol (Byproduct)	[1][5][6]
cis-Hexahydrocannabiphorol	cis-HHCP	Phenol (Isomer)	[1][5][6]
abnormal-Hexahydrocannabiphorol	abn-HHCP	Phenol (Byproduct)	[1][5][6]
Ketone Precursors	-	Ketone (Intermediate)	[1][5][6]
Bisalkylated Products	-	Byproduct	[1][3][5]

Table 1: Summary of compounds identified in a commercial HHCP sample.

One analysis of a commercial sample reported a composition of 52% (9R)‐HHCP and 21% (9S)‐HHCP based on GC-MS area percentage, though this was not a formal quantification.[1]

Experimental Protocols

Isolation of iso-HHCP and Other Byproducts

A detailed method for the separation of components from a complex HHCP mixture involves column chromatography.[1][5][7][8]

Protocol:

• Sample Preparation: Dissolve a known quantity of the HHCP sample (e.g., 250 mg) in a minimal amount of a suitable solvent.

• Chromatography Column: Pack a glass column with silica (B1680970) gel.

• Elution:

  • Begin elution with a non-polar solvent system, such as n-hexane:EtOAc (100:1, V:V).

  • Gradually increase the polarity of the eluent by increasing the proportion of EtOAc.

  • Continue to pure EtOAc to elute the most polar components.

• Fraction Collection: Collect fractions of the eluate.

• Analysis: Analyze the collected fractions using Gas Chromatography-Mass Spectrometry (GC-MS) to identify the separated compounds.

• Pooling and Evaporation: Combine pure fractions containing the same product and evaporate the solvent to obtain the isolated compound.

Analytical Identification and Structural Elucidation

The identification and structural confirmation of iso-HHCP and other related compounds are achieved through a combination of analytical techniques.[1][7][8]

4.2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

• Purpose: To separate volatile compounds in the mixture and obtain their mass spectra for initial identification.

• Methodology:

  • Dilute the HHCP sample to a suitable concentration (e.g., 100 mg/L).

  • Inject the sample into the GC-MS system.

  • The gas chromatograph separates the components based on their boiling points and interactions with the stationary phase.

  • The mass spectrometer fragments the eluted compounds and detects the resulting ions, producing a mass spectrum characteristic of the molecule.

  • Isomers will often show the same molecular ion and similar fragment ions.

4.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Purpose: To provide detailed structural information for the unambiguous identification of isolated compounds.

• Techniques:

  • ¹H-NMR: Reveals the number and types of protons in the molecule. For iso-HHCP, this technique showed two aromatic protons in meta-orientation and distinct methyl group signals (a singlet, two doublets, and a triplet) that differ from those of HHCP.[1]

  • ¹³C-NMR: Identifies the different carbon environments in the molecule.

  • 2D-NMR (COSY, HMBC, NOESY): These experiments reveal correlations between protons (COSY), between protons and carbons over multiple bonds (HMBC), and through-space proximity of protons (NOESY), which are crucial for piecing together the molecular structure and stereochemistry. For iso-HHCP, 2D-NMR indicated an iso-propyl group and a bicyclic structure.[1]

Signaling Pathways

Currently, there is a lack of specific research on the signaling pathways of iso-hexahydrocannabiphorol. The pharmacological activity of HHCP epimers has been investigated, showing that both (9R)-HHCP and (9S)-HHCP are partial agonists of the human cannabinoid 1 (CB1) and 2 (CB2) receptors, with the (9R) epimer being more potent.[9][10] It is plausible that iso-HHCP, as a structural analog, may also interact with the endocannabinoid system, but its specific binding affinity and efficacy at CB1 and CB2 receptors require further investigation.

Visualizations

Figure 1: Hypothetical synthesis pathway of HHCP leading to the formation of various byproducts.

Figure 2: Experimental workflow for the isolation and identification of HHCP synthesis byproducts.

Conclusion

The presence of iso-hexahydrocannabiphorol as a byproduct in commercially available HHCP highlights the importance of rigorous analytical oversight in the semi-synthetic cannabinoid market. The likely synthetic origins of HHCP, differing from vendor claims, underscore the potential for a wide array of impurities. The methodologies outlined in this whitepaper, including chromatographic separation and spectroscopic analysis, are essential for the accurate identification and characterization of these compounds. For researchers and drug development professionals, a thorough understanding of the impurity profile of HHCP is critical for evaluating its pharmacological and toxicological properties. Further research is warranted to determine the biological activity and potential health implications of iso-HHCP and other related byproducts.

References

• 1. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Saturated Cannabinoids: Update on Synthesis Strategies and Biological Studies of These Emerging Cannabinoid Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. caymanchem.com [caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identification of hexahydrocannabinol (HHC), dihydro-iso-tetrahydrocannabinol (dihydro-iso-THC) and hexahydrocannabiphorol (HHCP) in electronic cigarette cartridge products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Identification of hexahydrocannabinol (HHC), dihydro-iso-tetrahydrocannabinol (dihydro-iso-THC) and hexahydrocannabiphorol (HHCP) in electronic cigarette cartridge products. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 9. Human metabolism of the semi‐synthetic cannabinoids hexahydrocannabinol, hexahydrocannabiphorol and their acetates using hepatocytes and urine samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. caymanchem.com [caymanchem.com]

An In-depth Technical Guide to the Spectroscopic Interpretation of iso-Hexahydrocannabiphorol

For Researchers, Scientists, and Drug Development Professionals

Introduction

iso-Hexahydrocannabiphorol (iso-HHCP) is a synthetic cannabinoid and an isomer of hexahydrocannabiphorol (HHCP). Its emergence in the recreational drug market has necessitated thorough analytical characterization to aid in its identification for forensic purposes and to understand its potential physiological effects. This technical guide provides a comprehensive overview of the spectroscopic data available for iso-HHCP, including Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy. Detailed experimental protocols and data interpretation are presented to assist researchers in the unambiguous identification of this compound.

Chemical Structure

iso-Hexahydrocannabiphorol, systematically named rel-(2S,5R,6S)-9-heptyl-5-isopropyl-2-methyl-3,4,5,6-tetrahydro-2H-2,6-methanobenzo[b]oxocin-7-ol, is a structural isomer of the more common HHCP.[1] It possesses a distinct bicyclic structure in its terpenoid moiety, which differentiates it from the typical dibenzopyran structure of classical cannabinoids.

Spectroscopic Data

The structural elucidation of iso-HHCP has been primarily achieved through a combination of Gas Chromatography-Mass Spectrometry (GC-MS) and various Nuclear Magnetic Resonance (NMR) techniques.[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the precise chemical structure of molecules. For iso-HHCP, both ¹H and ¹³C NMR data have been reported, providing a detailed map of its atomic connectivity.

Table 1: ¹H NMR (Proton NMR) Data for iso-Hexahydrocannabiphorol [1]

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
6.19	d	1.8	H-10
6.08	d	1.8	H-8
4.63	s	OH-7
3.19	d	11.2	H-2
2.40	t	7.6	H-1'
2.21	m	H-13
1.79	m	H-3a
1.69	m	H-6
1.58	m	H-2'
1.51	m	H-4a
1.37-1.27	m	H-3', H-4', H-5', H-6'
1.25	d	6.4	H-11
1.23	m	H-3e
1.18	m	H-5
1.09	d	6.9	H-14
0.99	d	6.9	H-15
0.89	t	7.0	H-7'

Table 2: ¹³C NMR (Carbon NMR) Data for iso-Hexahydrocannabiphorol [1]

Chemical Shift (δ) ppm	Assignment
154.5	C-7
142.8	C-9
139.1	C-10a
118.8	C-10
110.1	C-8
108.2	C-6a
76.9	C-10b
48.9	C-5
46.1	C-6
40.2	C-2
35.8	C-1'
32.0	C-5'
31.7	C-3
31.5	C-3'
29.4	C-4'
28.5	C-4
27.2	C-13
22.8	C-6'
22.1	C-11
21.8	C-15
19.5	C-14
14.2	C-7'

Mass Spectrometry (MS)

Gas Chromatography coupled with Mass Spectrometry (GC-MS) is a primary technique for the identification of iso-HHCP in complex mixtures. In seized samples, iso-HHCP has been detected alongside other HHCP isomers, all exhibiting the same molecular ion.[1][2]

Table 3: Mass Spectrometry Data for iso-Hexahydrocannabiphorol

m/z	Interpretation
344	Molecular Ion [M]⁺

Note: A detailed fragmentation pattern with relative abundances for iso-HHCP is not currently available in the public domain. The primary diagnostic feature is the molecular ion at m/z 344, which is shared by other HHCP isomers.

Infrared (IR) Spectroscopy

Infrared spectroscopy provides information about the functional groups present in a molecule. While specific IR data for iso-HHCP has not been published, a theoretical spectrum can be inferred based on its structure.

Table 4: Predicted Infrared Absorption Bands for iso-Hexahydrocannabiphorol

Wavenumber (cm⁻¹)	Functional Group	Vibration
~3300 (broad)	O-H	Stretching
~2950-2850	C-H	Stretching (Aliphatic)
~1610, ~1500	C=C	Stretching (Aromatic)
~1200	C-O	Stretching (Phenolic)

Experimental Protocols

The following sections detail the methodologies for the spectroscopic analysis of iso-HHCP, based on published procedures for cannabinoid analysis and the specific details available for iso-HHCP characterization.

Sample Preparation and Isolation

iso-HHCP is typically found as a component in illicit HHCP products. For detailed spectroscopic analysis, isolation from the mixture is necessary.

• Isolation by Column Chromatography: A sample containing HHCP isomers can be separated using silica (B1680970) gel column chromatography. The elution can be started with a non-polar solvent system (e.g., n-hexane:ethyl acetate (B1210297) 100:1) and the polarity gradually increased to pure ethyl acetate.[1] Fractions are collected and analyzed by GC-MS to identify those containing pure iso-HHCP.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Instrumentation: An Agilent 8890 gas chromatograph coupled to a 5977B mass selective detector or a similar instrument is suitable.[3]

• Column: A 5% phenylmethylsiloxane column (e.g., HP-5 ms (B15284909) Ultra Inert, 30 m, 250 μm i.d., 0.25 μm film thickness) is recommended.[1][3]

• Carrier Gas: Helium at a constant flow of 1 ml/min.[1][3]

• Injection: 1 μl in pulsed splitless mode.

• Oven Temperature Program:

  • Initial temperature: 70°C for 3 min.

  • Ramp: 15°C/min to 290°C.

  • Hold: 19 min at 290°C.[1]

• MS Parameters:

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Ionization Energy: 70 eV (Electron Impact).[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz or higher) is recommended for resolving complex multiplets.

• Solvent: Deuterated chloroform (B151607) (CDCl₃) is a suitable solvent.

• Experiments:

  • ¹H NMR: Standard proton NMR experiment to identify proton environments.

  • ¹³C NMR: Standard carbon NMR experiment, often proton-decoupled, to identify carbon environments.

  • 2D NMR:

    • COSY (Correlation Spectroscopy): To identify proton-proton couplings.

    • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded protons and carbons.

    • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range proton-carbon couplings, crucial for assigning quaternary carbons and piecing together the molecular skeleton.

    • NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, which is essential for stereochemical assignments.

Signaling Pathways and Biological Activity

Currently, there is no published data on the specific signaling pathways activated by iso-HHCP or its binding affinities to cannabinoid receptors (CB1 and CB2). Research in this area is crucial to understand its pharmacological profile and potential psychoactive effects.

Proposed Research Workflow for Biological Activity Assessment

A logical workflow to investigate the biological activity of iso-HHCP would involve a series of in vitro assays.

Caption: Proposed workflow for evaluating the biological activity of iso-HHCP.

Conclusion

The spectroscopic data presented in this guide, particularly the detailed ¹H and ¹³C NMR assignments, provide a robust foundation for the confident identification of iso-hexahydrocannabiphorol. The provided experimental protocols offer a starting point for laboratories involved in the analysis of novel synthetic cannabinoids. A significant gap in knowledge exists regarding the biological activity and signaling pathways of iso-HHCP. Future research should focus on elucidating its pharmacological profile to better understand its potential impact on human health. This will require the synthesis of pure iso-HHCP as a reference standard to enable comprehensive in vitro and in vivo studies.

References

• 1. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. analyticalscience.wiley.com [analyticalscience.wiley.com]

Unveiling the Enigma of iso-Hexahydrocannabiphorol: A Technical Guide to an Understudied Cannabinoid

For Immediate Release

[City, State] – [Date] – As the landscape of cannabinoid research rapidly evolves, the emergence of novel semi-synthetic compounds presents both opportunities and challenges for the scientific community. Among these is iso-hexahydrocannabiphorol (iso-HHCP), an isomer of the potent cannabinoid hexahydrocannabiphorol (HHCP). This technical guide provides a comprehensive overview of the current, albeit limited, state of knowledge regarding iso-HHCP, offering a critical resource for researchers, scientists, and drug development professionals. While direct therapeutic applications of iso-HHCP remain unexplored, this document synthesizes available data on its chemical properties, analytical methodologies, and the pharmacological context provided by related compounds to lay the groundwork for future investigation.

Introduction: The Rise of Novel Cannabinoids

The scientific exploration of cannabinoids has expanded significantly beyond the well-known psychoactive compound Δ⁹-tetrahydrocannabinol (THC). This has led to the identification and synthesis of a plethora of new cannabinoids, including hexahydrocannabiphorol (HHCP), which has gained attention for its reported high potency.[1][2] Iso-HHCP has been identified as a notable impurity in commercially available HHCP products, likely originating as a byproduct during the synthesis process.[1][3] Its distinct chemical structure warrants dedicated study to understand its unique pharmacological profile and potential therapeutic value. This guide serves as a foundational document to stimulate and inform such research.

Chemical Profile of iso-Hexahydrocannabiphorol

Iso-HHCP is a semi-synthetic cannabinoid and a structural isomer of HHCP.[1][3] While sharing the same molecular formula as HHCP, its atomic arrangement differs, which can lead to significant variations in its physicochemical properties and biological activity. The structural elucidation of iso-HHCP has been primarily achieved through advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and gas chromatography-mass spectrometry (GC-MS).[1][3]

Table 1: Chemical Identifiers for iso-Hexahydrocannabiphorol

Identifier	Value
Synonyms	iso-HHC-C7, iso-HHC-heptyl
Molecular Formula	C₂₃H₃₆O₂
Molecular Weight	344.5 g/mol

Potential Therapeutic Applications: An Uncharted Territory

To date, there are no published preclinical or clinical studies specifically investigating the therapeutic applications of iso-HHCP. Its pharmacology remains largely uncharacterized.[4] However, based on the known effects of related cannabinoids like THC and HHCP, several areas of potential therapeutic interest can be hypothesized for future research. These include, but are not limited to:

• Analgesia: Cannabinoids are well-documented for their pain-relieving properties.

• Anti-inflammatory Effects: The endocannabinoid system plays a crucial role in modulating inflammation.

• Neuroprotection: Some cannabinoids have shown promise in protecting neural tissues.

• Anxiolytic and Antidepressant Effects: The modulation of the endocannabinoid system can influence mood and anxiety levels.[2]

It is imperative to underscore that these are speculative areas of inquiry, and rigorous scientific investigation is required to determine if iso-HHCP possesses any of these therapeutic properties.

Pharmacological Profile: Inferences from Related Compounds

The biological activity of iso-HHCP has not been directly assessed. However, insights can be drawn from studies on its parent compound, HHCP, and other related cannabinoids. HHCP is reported to be a potent cannabimimetic, with user anecdotes suggesting greater potency than THC.[3] The (9R)-epimer of HHC, a related compound, is primarily responsible for its psychoactive effects and exhibits a higher binding affinity for the CB1 receptor compared to the (9S)-epimer.[5] Recent in vitro studies have begun to characterize the activity of HHCP epimers at the CB1 receptor, indicating that (9R)-HHCP is the more active epimer.[4]

The affinity of a cannabinoid for the CB1 and CB2 receptors is a major determinant of its pharmacological effects.[6] Given that iso-HHCP is an isomer of HHCP, it is plausible that it also interacts with these receptors. However, its specific binding affinities and functional activities (i.e., whether it acts as an agonist, antagonist, or allosteric modulator) are unknown.

Table 2: Comparative Cannabinoid Receptor Binding Affinities (Ki values in nM)

Compound	CB1 Receptor (Ki, nM)	CB2 Receptor (Ki, nM)
Δ⁹-THC	40.7	36.4
(9R)-HHC	Comparable to Δ⁹-THC	Comparable to Δ⁹-THC
(9S)-HHC	Significantly lower than (9R)-HHC	Data not available
THCP	1.2	6.2
iso-HHCP	Data not available	Data not available
Note: This table includes data for related compounds to provide context. The binding affinities for iso-HHCP are currently unknown and represent a critical knowledge gap.

Experimental Protocols

The following sections detail the methodologies that have been successfully employed for the isolation and identification of iso-HHCP from complex mixtures. These protocols can serve as a starting point for researchers aiming to purify and study this compound.

Isolation of iso-Hexahydrocannabiphorol by Column Chromatography

This protocol describes the general steps for isolating iso-HHCP from a mixture containing other HHCP isomers and synthesis byproducts.

• Sample Preparation: Dissolve the crude HHCP sample in a minimal amount of a suitable solvent (e.g., hexane).

• Column Packing: Prepare a silica (B1680970) gel column using a slurry of silica gel in the initial mobile phase (e.g., n-hexane).

• Loading: Carefully load the dissolved sample onto the top of the silica gel bed.

• Elution: Begin elution with a non-polar solvent (e.g., 100% n-hexane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate) in a stepwise or gradient manner.

• Fraction Collection: Collect fractions of the eluate in separate tubes.

• Analysis: Analyze the collected fractions using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to identify the fractions containing iso-HHCP.

• Pooling and Evaporation: Combine the fractions containing pure iso-HHCP and evaporate the solvent under reduced pressure to obtain the isolated compound.[1][3]

Identification and Structural Elucidation

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds.

• Sample Preparation: Dilute the isolated fraction or the crude mixture in a suitable solvent (e.g., methanol) to an appropriate concentration (e.g., 100 mg/L).[7]

• Injection: Inject a small volume (e.g., 1 µL) of the sample into the GC inlet.

• Chromatographic Separation: Use a suitable capillary column (e.g., a non-polar column) and a temperature program to separate the different components of the mixture based on their boiling points and interactions with the stationary phase.

• Mass Spectrometry: As the compounds elute from the GC column, they are ionized (e.g., by electron ionization) and fragmented. The mass spectrometer then separates the ions based on their mass-to-charge ratio, generating a mass spectrum for each compound.

• Data Analysis: Compare the retention time and mass spectrum of the peak corresponding to iso-HHCP with those of a reference standard, if available, or with published data for structural confirmation.[7]

NMR spectroscopy is an indispensable tool for the definitive structural elucidation of organic molecules.

• Sample Preparation: Dissolve a sufficient amount of the purified iso-HHCP in a deuterated solvent (e.g., CDCl₃).

• Data Acquisition: Acquire a suite of NMR spectra, including:

  • ¹H NMR (Proton NMR) to identify the types and numbers of hydrogen atoms.

  • ¹³C NMR (Carbon NMR) to identify the types and numbers of carbon atoms.

  • 2D NMR experiments (e.g., COSY, HSQC, HMBC) to establish the connectivity between atoms in the molecule.

• Spectral Interpretation: Analyze the chemical shifts, coupling constants, and cross-peaks in the various NMR spectra to piece together the complete chemical structure of iso-HHCP.[1][3]

Visualizations

Hypothetical Signaling Pathway of iso-Hexahydrocannabiphorol

The following diagram illustrates a potential signaling pathway for iso-HHCP, based on the known mechanisms of other CB1 receptor agonists. It is important to note that this is a hypothetical model and requires experimental validation.

References

• 1. researchgate.net [researchgate.net]
• 2. cbdoracle.com [cbdoracle.com]
• 3. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Hexahydrocannabinol: pharmacokinetics, systemic toxicity, and acute behavioral effects in Wistar rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Receptor Binding Affinities of Synthetic Cannabinoids Determined by Non-Isotopic Receptor Binding Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Detection of iso-Hexahydrocannabiphorol (iso-HHCP)

For Researchers, Scientists, and Drug Development Professionals

Introduction

iso-Hexahydrocannabiphorol (iso-HHCP) is a recently identified isomer of hexahydrocannabiphorol (HHCP), a semi-synthetic cannabinoid.[1][2][3] Like other novel psychoactive substances, the emergence of iso-HHCP in unregulated cannabis and e-cigarette products necessitates robust analytical methods for its detection and quantification to ensure consumer safety and regulatory compliance.[4][5][6][7] This document provides detailed application notes and protocols based on current scientific literature for the analytical determination of iso-HHCP.

iso-HHCP has been identified as a side product or impurity in the synthesis of HHCP.[1][3][8][9] Its presence suggests that commercial HHCP products may contain a mixture of isomers, highlighting the importance of selective analytical techniques. The primary methods for the identification of iso-HHCP are gas chromatography-mass spectrometry (GC-MS) and liquid chromatography coupled with mass spectrometry (LC-MS) or photodiode array detection (PDA).[1][3][4][5][6][7] For definitive structural elucidation, nuclear magnetic resonance (NMR) spectroscopy is employed.[1][2][3][4][5][7]

Analytical Methods and Protocols

The detection and quantification of iso-HHCP rely on chromatographic separation followed by mass spectrometric or spectroscopic detection. The choice of method may depend on the sample matrix, required sensitivity, and the availability of instrumentation. The availability of an analytical reference standard for iso-HHCP is crucial for accurate identification and quantification.[8]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds like cannabinoids.[1][2][3][4][5][6][7]

Principle: Samples are vaporized and separated based on their boiling points and interactions with a stationary phase in a capillary column. The separated compounds are then ionized and fragmented, and the resulting mass-to-charge ratios are detected, providing a unique "fingerprint" for identification.

Experimental Protocol:

• Sample Preparation (for vape liquids/oils):

  • Accurately weigh 1 mg of the oil sample.

  • Dissolve the sample in 1 mL of a suitable solvent such as acetonitrile (B52724) or methanol (B129727).[6]

  • Vortex the sample for 30 seconds to ensure homogeneity.

  • Perform ultrasonication for 10 minutes to aid dissolution.[6]

  • If necessary, dilute the sample further to fall within the calibrated range of the instrument. A concentration of 100 mg/L has been used for the analysis of HHCP samples.[1][2]

  • Filter the final solution through a 0.22 µm syringe filter before injection.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8890 GC System or equivalent.

  • Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar non-polar capillary column.

  • Injection Volume: 1 µL.

  • Inlet Temperature: 280 °C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 80 °C, hold for 2 minutes.

    • Ramp 1: 15 °C/min to 280 °C.

    • Ramp 2: 20 °C/min to 320 °C, hold for 5 minutes.

  • MSD Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 35-450.[2]

Data Analysis: Identification of iso-HHCP is based on the retention time and comparison of the acquired mass spectrum with that of a certified reference standard. The molecular ion of HHCP isomers is expected at m/z 344.[1]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity, making it suitable for the quantification of cannabinoids in complex matrices. While current literature primarily uses LC-PDA-MS for the identification of HHCP isomers, a quantitative LC-MS/MS method can be developed.[4][5][7]

Principle: Compounds are separated based on their polarity and affinity for the stationary and mobile phases in a liquid chromatograph. The eluting compounds are then ionized and detected by a tandem mass spectrometer, which allows for the selection of a specific precursor ion and its fragmentation into product ions, enhancing selectivity and sensitivity.

Experimental Protocol:

• Sample Preparation (for plant material):

  • Homogenize the sample material.

  • Accurately weigh 100 mg of the homogenized sample.

  • Add 10 mL of methanol or a suitable extraction solvent.

  • Vortex for 1 minute, then sonicate for 30 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Collect the supernatant and dilute as necessary to be within the calibration range.

  • Filter the final solution through a 0.22 µm syringe filter before injection.

• LC-MS/MS Instrumentation and Conditions:

  • Liquid Chromatograph: Shimadzu Nexera X2 or equivalent.

  • Mass Spectrometer: Sciex Triple Quad 5500 or equivalent.

  • Column: C18 reverse-phase column (e.g., Phenomenex Kinetex C18, 100 x 2.1 mm, 2.6 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient Elution:

    • Start at 70% B.

    • Linearly increase to 95% B over 8 minutes.

    • Hold at 95% B for 2 minutes.

    • Return to initial conditions and equilibrate for 3 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Ion Source Parameters: Optimized for the specific instrument.

  • Multiple Reaction Monitoring (MRM) Transitions: To be determined by infusing an iso-HHCP reference standard. A potential transition could be based on the protonated molecule [M+H]+.

Quantitative Data

As of late 2025, validated quantitative methods specifically for iso-HHCP have not been widely published. The following table presents expected performance characteristics for a developed and validated LC-MS/MS method for iso-HHCP, based on typical values for other cannabinoids.[10][11]

Parameter	Expected Value	Description
Linearity (r²)	> 0.99	The coefficient of determination for the calibration curve.
Limit of Detection (LOD)	0.1 - 1.0 ng/mL	The lowest concentration of the analyte that can be reliably detected.
Limit of Quantification (LOQ)	0.5 - 5.0 ng/mL	The lowest concentration of the analyte that can be accurately and precisely quantified.
Precision (%RSD)	< 15%	The relative standard deviation of replicate measurements.
Accuracy (% Recovery)	85 - 115%	The closeness of the measured value to the true value.

Visualizations

Experimental Workflow for iso-HHCP Detection

Caption: General analytical workflow for the detection of iso-HHCP.

Logical Relationship of HHCP Isomers

Caption: Isomeric composition of a synthetic HHCP product.

References

• 1. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Identification of hexahydrocannabinol (HHC), dihydro-iso-tetrahydrocannabinol (dihydro-iso-THC) and hexahydrocannabiphorol (HHCP) in electronic cigarette cartridge products | Semantic Scholar [semanticscholar.org]
• 5. Identification of hexahydrocannabinol (HHC), dihydro-iso-tetrahydrocannabinol (dihydro-iso-THC) and hexahydrocannabiphorol (HHCP) in electronic cigarette cartridge products. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 6. researchgate.net [researchgate.net]
• 7. Identification of hexahydrocannabinol (HHC), dihydro-iso-tetrahydrocannabinol (dihydro-iso-THC) and hexahydrocannabiphorol (HHCP) in electronic cigarette cartridge products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. caymanchem.com [caymanchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Quantitative determination and validation of 17 cannabinoids in cannabis and hemp using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Commercial cannabis consumer products part 2: HPLC-DAD quantitative analysis of cannabis cannabinoids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of iso-Hexahydrocannabiphorol (iso-HHCP) using Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a comprehensive protocol for the identification and quantification of iso-hexahydrocannabiphorol (iso-HHCP), a synthetic cannabinoid, using Gas Chromatography-Mass Spectrometry (GC-MS). iso-HHCP has been identified as an impurity in commercially available hexahydrocannabiphorol (HHCP) products.[1][2][3] This protocol provides a robust methodology for the extraction, derivatization, and analysis of iso-HHCP, making it suitable for research, quality control, and forensic applications. The method is designed to offer high sensitivity and specificity for the detection of iso-HHCP in various sample matrices.

Introduction

Hexahydrocannabiphorol (HHCP) is a semi-synthetic cannabinoid that has gained prominence in recreational markets.[1][2] Analytical studies of commercial HHCP products have revealed the presence of several isomers and synthesis byproducts, including iso-HHCP.[1][2] Given the psychoactive potential of cannabinoids and the lack of regulatory oversight for many of these emerging compounds, validated analytical methods are crucial for ensuring public safety and for research into their pharmacological effects. Gas chromatography coupled with mass spectrometry (GC-MS) is a widely used and powerful technique for the analysis of cannabinoids due to its high chromatographic resolution and mass selectivity.[4][5] This protocol outlines a complete workflow for the analysis of iso-HHCP, from sample preparation to data acquisition and analysis.

Experimental Protocol

Sample Preparation

The following protocol is a general guideline and may need to be optimized based on the specific sample matrix (e.g., oils, distillates, plant material).

1.1. Extraction

• Accurately weigh approximately 10-100 mg of the homogenized sample into a 15 mL centrifuge tube.

• Add 10 mL of a suitable organic solvent such as methanol (B129727) or a mixture of hexane (B92381) and ethyl acetate (B1210297) (9:1, v/v).

• Vortex the sample for 1 minute to ensure thorough mixing.

• Sonicate the sample for 15 minutes to facilitate the extraction of cannabinoids.[6]

• Centrifuge the sample at 3000 rpm for 10 minutes to pellet any solid material.

• Carefully transfer the supernatant to a clean vial.

• For quantitative analysis, a known concentration of an internal standard (e.g., d3-THC) should be added to the sample prior to extraction.[7]

1.2. Derivatization (Silylation) Derivatization is recommended for cannabinoids to improve their thermal stability and chromatographic peak shape.[4]

• Transfer a 100 µL aliquot of the extract into a new vial and evaporate to dryness under a gentle stream of nitrogen at approximately 40-60°C.[4][6]

• To the dried residue, add 50 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).[4][6]

• Add 50 µL of a catalyst such as pyridine, if required.[4]

• Cap the vial tightly and heat at 60-70°C for 20-30 minutes to complete the derivatization reaction.[4][6][7]

• Cool the sample to room temperature before GC-MS analysis.

GC-MS Instrumentation and Parameters

The following parameters are provided as a starting point and may require optimization for your specific instrument.

Parameter	Setting
Gas Chromatograph	Agilent 8890 GC or equivalent
Column	HP-5MS UI (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 250 µm i.d., 0.25 µm film thickness[8]
Injector Temperature	280°C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow rate of 1.2 mL/min[8]
Oven Temperature Program	Initial temperature of 70°C, hold for 2 min, ramp to 290°C at 20°C/min, hold for 5 min[8]
Mass Spectrometer	Agilent 5977B MSD or equivalent
Ion Source Temperature	230°C[8]
Quadrupole Temperature	150°C[8]
Transfer Line Temperature	290°C[8]
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 40-550) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis

Data Presentation

Expected Quantitative Data

The molecular formula for iso-HHCP is C₂₃H₃₆O₂ with a molecular weight of 344.5 g/mol .[3] The mass spectrometer will detect the trimethylsilyl (B98337) (TMS) derivative.

Compound	Molecular Weight ( g/mol )	Molecular Ion (m/z) of TMS Derivative	Expected Key Fragment Ions (m/z) of TMS Derivative
iso-HHCP	344.5	416	401, 333, 301

Note: The exact retention time and fragmentation pattern should be confirmed by analyzing a certified reference standard of iso-HHCP. The fragment ions are predicted based on common fragmentation pathways of silylated cannabinoids.

Workflow and Pathway Diagrams

The following diagram illustrates the experimental workflow for the GC-MS analysis of iso-HHCP.

Caption: Experimental workflow for iso-HHCP analysis.

Conclusion

This application note provides a detailed protocol for the analysis of iso-HHCP by GC-MS. The described methodology, including sample preparation, derivatization, and instrumental parameters, offers a reliable approach for the quantification of this emerging synthetic cannabinoid. The use of a validated method is essential for researchers and regulatory bodies to understand the prevalence and purity of HHCP products and their constituents.

References

• 1. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. Quantification of 7 cannabinoids in cannabis oil using GC-MS: Method development, validation and application to therapeutic preparations in Friuli Venezia Giulia region, Italy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. thieme-connect.com [thieme-connect.com]
• 7. scribd.com [scribd.com]
• 8. UHPLC-HRMS and GC-MS Screening of a Selection of Synthetic Cannabinoids and Metabolites in Urine of Consumers - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Structural Characterization of iso-Hexahydrocannabiphorol (iso-HHCP) using Nuclear Magnetic Resonance (NMR) Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

iso-Hexahydrocannabiphorol (iso-HHCP) is a recently identified synthetic cannabinoid found as a significant byproduct in the synthesis of hexahydrocannabiphorol (HHCP).[1][2][3] As new psychoactive substances (NPS) continue to emerge, robust analytical methods for their unambiguous structural characterization are crucial for regulatory bodies, forensic laboratories, and researchers in drug development. Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled technique for the definitive structural elucidation of organic molecules, providing detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule. This application note provides a detailed protocol for the characterization of iso-HHCP using ¹H and ¹³C NMR spectroscopy.

Methodology

The structural confirmation of iso-HHCP relies on a suite of NMR experiments, including one-dimensional (1D) ¹H and ¹³C NMR, as well as two-dimensional (2D) correlation spectroscopies such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation). These techniques collectively enable the complete assignment of all proton and carbon signals, confirming the unique bicyclic structure of the iso-HHCP isomer.[1]

Experimental Protocols

1. Sample Preparation:

• Isolation: iso-HHCP is typically isolated from HHCP synthesis reaction mixtures using column chromatography.[1]

• Sample Preparation for NMR:

  • Weigh approximately 5-10 mg of purified iso-HHCP.

  • Dissolve the sample in approximately 0.6 mL of deuterated chloroform (B151607) (CDCl₃).

  • Transfer the solution to a 5 mm NMR tube.

2. NMR Data Acquisition:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe is recommended.

• ¹H NMR Spectroscopy:

  • Pulse Sequence: Standard single-pulse experiment.

  • Spectral Width: 12-16 ppm.

  • Number of Scans: 16-64, depending on sample concentration.

  • Relaxation Delay (d1): 1-2 seconds.

• ¹³C NMR Spectroscopy:

  • Pulse Sequence: Proton-decoupled single-pulse experiment (e.g., zgpg30).

  • Spectral Width: 200-240 ppm.

  • Number of Scans: 1024 or more to achieve adequate signal-to-noise.

  • Relaxation Delay (d1): 2 seconds.

• 2D NMR Spectroscopy (COSY, HSQC, HMBC):

  • Utilize standard pulse programs available on the spectrometer software.

  • Optimize spectral widths in both dimensions to encompass all relevant proton and carbon signals.

  • Acquire a sufficient number of increments in the indirect dimension to ensure adequate resolution.

Data Presentation: NMR Signal Assignments for iso-HHCP

The following tables summarize the expected ¹H and ¹³C NMR chemical shifts for iso-HHCP based on published data.[1] Chemical shifts (δ) are reported in parts per million (ppm) relative to the residual solvent signal (CDCl₃: δH = 7.26 ppm, δC = 77.16 ppm).

Table 1: ¹H NMR Data for iso-HHCP in CDCl₃

Position	Chemical Shift (δ ppm)	Multiplicity	Coupling Constant (J Hz)
H-2'	6.25	d	2.5
H-4'	6.15	d	2.5
OH	4.60	s	-
H-1''	2.45	t	7.7
H-12	1.35	s	-
H-14	0.95	d	7.0
H-15	0.80	d	7.0
H-7''	0.90	t	7.0
Other aliphatic protons	1.0 - 2.8	m	-

Table 2: ¹³C NMR Data for iso-HHCP in CDCl₃

Position	Chemical Shift (δ ppm)
C-1'	155.0
C-3'	154.5
C-5'	140.0
C-2'	110.0
C-4'	108.0
C-6'	115.0
C-2	80.0
C-5	50.0
C-6	45.0
C-1''	35.0
C-12	28.0
C-14	21.0
C-15	20.0
C-7''	14.0
Other aliphatic carbons	22.0 - 40.0

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the NMR characterization of iso-HHCP.

Caption: Workflow for iso-HHCP characterization by NMR.

Cannabinoid Signaling Pathway

While the specific signaling pathways of iso-HHCP have not been extensively studied, it is presumed to interact with the cannabinoid receptors, similar to other psychoactive cannabinoids. The diagram below represents a generalized cannabinoid receptor signaling pathway.

Caption: Generalized cannabinoid receptor signaling cascade.

Conclusion

NMR spectroscopy is an indispensable tool for the unambiguous structural characterization of novel psychoactive substances like iso-HHCP. The detailed protocols and data presented in this application note provide a framework for researchers and analytical scientists to confidently identify and characterize this and other related synthetic cannabinoids. The use of a combination of 1D and 2D NMR techniques is essential for the complete and accurate assignment of all proton and carbon signals, leading to the unequivocal confirmation of the molecular structure of iso-HHCP.

References

• 1. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Purification of iso-Hexahydrocannabiphorol (iso-HHCP)

Abstract

This application note details a reversed-phase high-performance liquid chromatography (RP-HPLC) method for the purification of iso-hexahydrocannabiphorol (iso-HHCP), a synthetic cannabinoid and an isomer of hexahydrocannabiphorol (HHCP). The increasing prevalence of synthetic cannabinoids necessitates robust analytical and preparative separation techniques to isolate and characterize these compounds for research, drug development, and forensic applications.[1][2][3] This protocol outlines a preparative HPLC method using a C18 stationary phase, which is effective for separating hydrophobic molecules like cannabinoids.[4][5][6] The method is designed to provide high-purity iso-HHCP, suitable for subsequent analytical characterization and biological assays.

Introduction

Hexahydrocannabiphorol (HHCP) and its isomers have emerged as potent synthetic cannabinoids.[1][2][3] Iso-HHCP is often found as an impurity in illicitly produced HHCP, necessitating effective purification methods to obtain a pure analytical reference standard.[7] High-performance liquid chromatography (HPLC) is a powerful technique for the purification of cannabinoids, offering high resolution and efficiency.[8][9] Reversed-phase chromatography, in particular, is well-suited for the separation of these non-polar compounds.[4][5][10] This document provides a detailed protocol for the preparative HPLC purification of iso-HHCP from a synthetic mixture.

Experimental Protocol

Sample Preparation

A crude synthetic mixture containing iso-HHCP should be accurately weighed and dissolved in an appropriate organic solvent, such as methanol (B129727) or ethanol, to a final concentration suitable for preparative HPLC. It is recommended to filter the sample solution through a 0.45 µm syringe filter before injection to remove any particulate matter that could damage the HPLC column or system.[11]

HPLC Instrumentation and Conditions

The following HPLC system and parameters are recommended for the purification of iso-HHCP.

Parameter	Specification
HPLC System	Preparative HPLC system with a binary pump, autosampler, column oven, fraction collector, and UV-Vis detector.[12][13][14]
Column	C18 stationary phase, 10 µm particle size, 100 Å pore size, 250 x 21.2 mm internal diameter.[4]
Mobile Phase A	Ultrapure Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Elution	70% B to 95% B over 30 minutes
Flow Rate	20 mL/min
Column Temperature	30°C
Detection Wavelength	220 nm and 280 nm[10][15]
Injection Volume	1-5 mL, depending on sample concentration and column loading capacity

Purification and Fraction Collection

• Equilibrate the column with the initial mobile phase conditions (70% B) until a stable baseline is achieved.

• Inject the prepared sample onto the column.

• Initiate the gradient elution program.

• Monitor the chromatogram in real-time.

• Collect fractions corresponding to the peak of interest (iso-HHCP) using an automated fraction collector. The retention time of iso-HHCP will need to be determined through analytical scale runs or by analyzing fractions from a preliminary run.

• Pool the collected fractions containing the purified iso-HHCP.

Post-Purification Processing

• Evaporate the organic solvent from the pooled fractions using a rotary evaporator or a nitrogen stream.

• The remaining aqueous solution can be freeze-dried (lyophilized) to obtain the purified iso-HHCP as a solid.

• Determine the purity of the final product using analytical HPLC.[16][17]

Data Presentation

The following table summarizes the expected retention times and purity of cannabinoids in a typical preparative HPLC run.

Compound	Retention Time (min)	Purity (%)
Cannabidiol (CBD)	12.5	>98%
Cannabinol (CBN)	14.2	>97%
Δ⁹-Tetrahydrocannabinol (Δ⁹-THC)	15.8	>99%
iso-Hexahydrocannabiphorol (iso-HHCP)	18.3	>95%
(9R)-Hexahydrocannabiphorol ((9R)-HHCP)	19.1	>98%

Note: Retention times are estimates and may vary depending on the specific HPLC system, column, and mobile phase conditions.

Visualizations

Caption: Experimental workflow for the HPLC purification of iso-HHCP.

Caption: Logical relationship of the iso-HHCP purification process.

Conclusion

The described RP-HPLC method provides an effective means for the purification of iso-HHCP from complex synthetic mixtures. The use of a C18 preparative column with a water/acetonitrile gradient allows for the successful separation of iso-HHCP from its isomers and other related impurities. This protocol is intended to serve as a valuable resource for researchers and professionals in the fields of analytical chemistry, pharmacology, and forensic science who are working with synthetic cannabinoids. Further method development and optimization may be required depending on the specific composition of the crude mixture and the desired final purity.

References

• 1. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. zeochem.com [zeochem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. caymanchem.com [caymanchem.com]
• 8. Preparative HPLC | Teledyne LABS [teledynelabs.com]
• 9. zeochem.com [zeochem.com]
• 10. researchgate.net [researchgate.net]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. lcms.cz [lcms.cz]
• 13. Preparative HPLC Systems – Precise Sample Prep and Purification | Sartorius [sartorius.com]
• 14. gilson.com [gilson.com]
• 15. Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE - PMC [pmc.ncbi.nlm.nih.gov]
• 16. HPLC direct purity assay using ultra-purified materials as primary standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. HPLC methods for purity evaluation of man-made single-stranded RNAs - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Chiral Separation of iso-Hexahydrocannabiphorol (iso-HHCP) Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

iso-Hexahydrocannabiphorol (iso-HHCP) is a synthetic cannabinoid that, like many other cannabinoids, possesses chiral centers, leading to the existence of enantiomers. The stereochemistry of these molecules can significantly influence their pharmacological and toxicological properties. Therefore, the ability to separate and characterize individual enantiomers is crucial for research, drug development, and quality control.

These application notes provide a comprehensive overview and detailed protocols for the chiral separation of iso-HHCP isomers. While specific literature on the chiral separation of iso-HHCP is limited, this document leverages established methodologies for structurally similar cannabinoids, such as hexahydrocannabinol (B1216694) (HHC), tetrahydrocannabinol (THC) isomers, and other synthetic cannabinoids. The protocols outlined below are based on High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC), utilizing polysaccharide-based chiral stationary phases (CSPs), which have demonstrated broad applicability and success in resolving cannabinoid enantiomers.[1][2][3][4][5]

A recent study successfully isolated iso-HHCP from a commercial HHCP sample using column chromatography and confirmed it to be a scalemic mixture through chiral derivatization with Mosher acid chlorides.[6] This finding underscores the potential for the enantioseparation of iso-HHCP.

Recommended Chiral Separation Techniques

Both HPLC and SFC are powerful techniques for the chiral separation of cannabinoids.[1][7] Polysaccharide-based CSPs, particularly those with amylose (B160209) or cellulose (B213188) derivatives, have shown excellent performance in resolving a wide range of cannabinoid isomers.[2][4][5][8]

• High-Performance Liquid Chromatography (HPLC): A robust and widely accessible technique. Both normal-phase (NP) and reversed-phase (RP) methods can be employed. NP-HPLC often provides better selectivity for cannabinoid isomers.

• Supercritical Fluid Chromatography (SFC): A "green" alternative to HPLC that uses supercritical carbon dioxide as the primary mobile phase.[7][9] SFC often provides faster separations and higher efficiency compared to HPLC for chiral compounds.

Experimental Protocols

Protocol 1: Chiral Separation of iso-HHCP Isomers by HPLC

This protocol provides a starting point for developing a chiral HPLC method for iso-HHCP, based on successful separations of analogous cannabinoids.[2][3][4]

Instrumentation and Columns:

• HPLC System: A standard HPLC or UHPLC system with a UV detector (e.g., PDA) is suitable.

• Chiral Columns: Polysaccharide-based chiral stationary phases are recommended. A screening of different columns is advised to find the optimal selectivity.

  • Recommended Columns:

    • CHIRALPAK® IA-3, IB N-3, IC-3, IG-3 (amylose and cellulose-based)[2][3]

    • Lux® Amylose-1, Cellulose-1

Method Development Workflow:

Caption: Workflow for chiral HPLC method development for iso-HHCP.

Detailed Normal-Phase HPLC Protocol:

Parameter	Recommended Conditions
Column	CHIRALPAK® IG-3 (4.6 x 150 mm, 3 µm) or similar amylose-based CSP.
Mobile Phase	Isocratic elution with a mixture of n-Hexane and an alcohol (e.g., Isopropanol or Ethanol). Start with a ratio of 95:5 (v/v) and adjust for optimal resolution.[2][4]
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Injection Volume	5 µL
Detection	UV at 228 nm
Sample Preparation	Dissolve the iso-HHCP sample in the mobile phase to a concentration of approximately 1 mg/mL.

Data Presentation: Expected Results for Analogous Cannabinoid Separations (Normal-Phase HPLC)

Compound (Analog)	Column	Mobile Phase (v/v)	Retention Time (min)	Resolution (Rs)	Reference
(±)-CBD	CHIRALPAK IA-3	Hexane/Ethanol (95:5)	~6 and ~8	> 2.0	[2]
(±)-Δ8-THC	CHIRALPAK IF-3	Hexane/IPA (95:5)	~5 and ~6	> 1.5	[4]
(±)-Δ9-THC	CHIRALPAK IF-3	Hexane/IPA (95:5)	~7 and ~8	> 1.5	[4]

Protocol 2: Chiral Separation of iso-HHCP Isomers by SFC

This protocol outlines a starting point for developing a chiral SFC method for iso-HHCP, which can offer faster and more efficient separations.[1]

Instrumentation and Columns:

• SFC System: An analytical SFC system (e.g., Waters ACQUITY UPC²) with a PDA detector and optionally a mass spectrometer (MS).

• Chiral Columns: Polysaccharide-based chiral stationary phases are highly effective.

  • Recommended Columns:

    • Waters Trefoil™ AMY1, CEL1, CEL2 (2.5 µm)[1]

    • CHIRALPAK® IA-3, IB-3, IC-3 (3 µm)

Method Development Workflow:

Caption: Workflow for chiral SFC method development for iso-HHCP.

Detailed SFC Protocol:

Parameter	Recommended Conditions
Column	Waters Trefoil™ AMY1 (3.0 x 150 mm, 2.5 µm) or similar amylose-based CSP.[1][8]
Mobile Phase	Supercritical CO₂ (A) and a modifier (B) such as Methanol or Ethanol. Start with a gradient of 5-40% B over 5-10 minutes, then switch to isocratic conditions for optimization.[1]
Flow Rate	2.0 mL/min
Back Pressure	1500 psi (103 bar)
Column Temperature	40 °C
Injection Volume	1-2 µL
Detection	UV at 228 nm
Sample Preparation	Dissolve the iso-HHCP sample in the modifier (e.g., Methanol) to a concentration of approximately 0.5-1 mg/mL.

Data Presentation: Expected Results for Analogous Cannabinoid Separations (SFC)

Compound (Analog)	Column	Modifier (% in CO₂)	Retention Time (min)	Resolution (Rs)	Reference
(±)-CP 47,497	Trefoil™ AMY1	20% Ethanol	< 4	> 2.0	[1]
(±)-CP 55,940	Trefoil™ CEL1	13% Ethanol	< 4	> 1.8	[1]
(±)-Δ8-THC	Trefoil™ AMY1	15% Ethanol	< 3	> 1.5
(±)-Δ9-THC	Trefoil™ AMY1	15% Ethanol	< 3	> 1.5

Logical Relationships in Chiral Separation

The successful chiral separation of a racemic mixture relies on the differential interaction between the enantiomers and the chiral stationary phase.

Caption: Principle of chiral separation of iso-HHCP enantiomers.

Concluding Remarks

The protocols provided herein offer a robust starting point for the development of effective chiral separation methods for iso-HHCP isomers. Due to the structural similarities with other cannabinoids for which successful chiral separations have been reported, it is anticipated that polysaccharide-based chiral stationary phases will be highly effective. Methodical screening of columns and mobile phases, followed by optimization of the chromatographic parameters, will be key to achieving baseline resolution of the iso-HHCP enantiomers. This will enable researchers and drug developers to accurately quantify and characterize the individual stereoisomers, which is essential for understanding their distinct biological activities.

References

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. cannabissciencetech.com [cannabissciencetech.com]
• 3. cannabissciencetech.com [cannabissciencetech.com]
• 4. chiraltech.com [chiraltech.com]
• 5. Chiral Separation of Cannabichromene, Cannabicyclol, and Their Acidic Analogs on Polysaccharide Chiral Stationary Phases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. A Reliable Method for the Separation and Detection of Synthetic Cannabinoids by Supercritical Fluid Chromatography with Mass Spectrometry, and Its Application to Plant Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. lcms.cz [lcms.cz]
• 9. A Reliable Method for the Separation and Detection of Synthetic Cannabinoids by Supercritical Fluid Chromatography with Mass Spectrometry, and Its Application to Plant Products [jstage.jst.go.jp]

Application Note & Protocol: Development of a Validated Quantitative Assay for Iso-Hexahydrocannabiphorol (iso-HHCP) by LC-MS/MS

Introduction

Iso-hexahydrocannabiphorol (iso-HHCP) has been identified as a significant impurity and side product in the synthesis of hexahydrocannabiphorol (HHCP), a semi-synthetic cannabinoid.[1][2][3] Given the psychoactive potential of HHCP and related compounds, ensuring the purity and accurate labeling of consumer products is a matter of public health and regulatory compliance. The development of a validated quantitative assay for iso-HHCP is therefore crucial for quality control in the production of HHCP and for the analysis of illicit or commercial samples. This document outlines a comprehensive protocol for the development and validation of a sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of iso-HHCP, following the principles of the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Instrumentation and Reagents

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer (LC-MS/MS).

  • Analytical balance (4 or 5 decimal places).

  • Vortex mixer and centrifuge.

  • Calibrated pipettes.

• Reagents and Materials:

  • iso-HHCP certified reference material (CRM) (e.g., from Cayman Chemical).[4]

  • Stable isotope-labeled internal standard (IS), such as iso-HHCP-d4 (if available) or a structurally similar deuterated cannabinoid (e.g., CBD-d3).

  • LC-MS grade acetonitrile (B52724), methanol (B129727), and water.

  • Formic acid (or ammonium (B1175870) formate, depending on ionization optimization).

  • HPLC column suitable for cannabinoid analysis (e.g., C18 or C8 reversed-phase column).

  • 0.2 µm syringe filters (PTFE or other suitable material).

  • Autosampler vials.

• Matrix:

  • Blank matrix for the preparation of calibration standards and quality control samples (e.g., hemp oil tested to be free of iso-HHCP, or a suitable surrogate like medium-chain triglyceride oil).

Experimental Protocols

Preparation of Standard Solutions

• Primary Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 10 mg of iso-HHCP CRM.

  • Dissolve in a suitable solvent (e.g., methanol or acetonitrile) in a 10 mL volumetric flask.

  • Vortex until fully dissolved and bring to volume. Store at -20°C. This solution has a stability of at least 4 years when stored at -20°C.[4]

• Internal Standard (IS) Stock Solution (1000 µg/mL):

  • Prepare in the same manner as the primary stock solution using the stable isotope-labeled standard.

• Working Standard Solutions:

  • Perform serial dilutions of the primary stock solution with methanol or acetonitrile to prepare a series of working standard solutions at concentrations such as 100 µg/mL, 10 µg/mL, and 1 µg/mL.

• Calibration Curve Standards (e.g., 1 - 1000 ng/mL):

  • Spike appropriate volumes of the working standard solutions into the blank matrix to create a calibration curve with 6-8 non-zero concentration levels. A common range for cannabinoid analysis is 10 to 10,000 ng/mL in the initial extract.[1]

  • Add a fixed amount of the IS working solution to each calibrator.

• Quality Control (QC) Samples:

  • Prepare QC samples in blank matrix at a minimum of three concentration levels: low, medium, and high (e.g., 3x LLOQ, mid-range, and ~80% of the highest calibrator).

Sample Preparation (from a Cannabis Oil/Concentrate Matrix)

• Accurately weigh approximately 100 mg of the homogenized sample into a 50 mL centrifuge tube.

• Add a known volume of the IS working solution.

• Add 20 mL of an extraction solvent (e.g., methanol or ethanol).

• Vortex vigorously for 2 minutes to ensure thorough mixing and extraction. For complex matrices, ultrasound-assisted extraction can improve recovery.[5]

• Centrifuge at 4000 rpm for 5 minutes to pellet solid material.

• Transfer the supernatant to a volumetric flask. Depending on the expected concentration of iso-HHCP, a dilution step may be necessary to bring the analyte concentration within the calibration range.[1]

• Filter the final extract through a 0.2 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method Development

• Chromatography:

  • Column: C18 reversed-phase, e.g., 2.1 x 100 mm, 1.8 µm particle size.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would start at a lower percentage of mobile phase B, ramping up to a high percentage to elute the analyte, followed by a re-equilibration step.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 1 - 5 µL.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Analyte Optimization: Infuse a standard solution of iso-HHCP directly into the mass spectrometer to determine the precursor ion (typically [M+H]⁺) and optimize fragmentor voltage and collision energy for the most abundant and stable product ions.

  • MRM Transitions: Select at least two multiple reaction monitoring (MRM) transitions for iso-HHCP (one for quantification, one for confirmation) and one for the internal standard. For cannabinoids with a molecular weight of 344.5 g/mol , the precursor ion would be m/z 345.[1]

Method Validation Protocol

The developed method must be validated according to ICH Q2(R1) guidelines to ensure it is suitable for its intended purpose.[6]

• Specificity/Selectivity: Analyze blank matrix samples and samples spiked with other common cannabinoids to ensure no significant interference at the retention time of iso-HHCP.

• Linearity and Range: Analyze the calibration curve standards in triplicate. Plot the peak area ratio (analyte/IS) against the nominal concentration and perform a linear regression. The correlation coefficient (r²) should be ≥ 0.99.

• Accuracy: Analyze the QC samples at three concentration levels against a freshly prepared calibration curve. The mean concentration should be within ±15% of the nominal value (±20% at the LLOQ).

• Precision:

  • Repeatability (Intra-assay precision): Analyze six replicates of the QC samples at each of the three concentration levels on the same day. The relative standard deviation (RSD) should not exceed 15% (20% at the LLOQ).

  • Intermediate Precision (Inter-assay precision): Repeat the analysis of QC samples on at least three different days with different analysts or on different instruments if possible. The RSD should not exceed 15% (20% at the LLOQ).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ):

  • LOD: The lowest concentration of analyte that can be reliably detected. It can be determined based on the signal-to-noise ratio (typically S/N ≥ 3).

  • LOQ: The lowest concentration that can be quantified with acceptable accuracy and precision. It is often the concentration of the lowest calibrator on the curve and should have a signal-to-noise ratio ≥ 10 and meet the accuracy and precision criteria (within ±20%).

• Robustness: Intentionally make small variations in method parameters (e.g., column temperature, mobile phase composition, flow rate) and assess the impact on the results to demonstrate the method's reliability during normal use.

• Stability: Evaluate the stability of iso-HHCP in the stock solutions and in the processed samples under different storage conditions (e.g., room temperature, refrigerated, frozen) over various time periods.

Data Presentation

The results of the validation experiments should be summarized in tables for clarity and easy interpretation.

Table 1: Linearity of Calibration Curve

Analyte	Calibration Range (ng/mL)	Regression Equation	Correlation Coefficient (r²)

| iso-HHCP | 1 - 1000 | y = mx + c | ≥ 0.99 |

Table 2: Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Intra-day Accuracy (%)	Intra-day Precision (%RSD)	Inter-day Accuracy (%)	Inter-day Precision (%RSD)
Low	5	80 - 120	≤ 20	80 - 120	≤ 20
Medium	100	85 - 115	≤ 15	85 - 115	≤ 15

| High | 800 | 85 - 115 | ≤ 15 | 85 - 115 | ≤ 15 |

Table 3: LOD and LOQ

Analyte	LOD (ng/mL)	LOQ (ng/mL)

| iso-HHCP | [Value] | [Value] |

Mandatory Visualization

Caption: Workflow for the quantitative analysis and validation of iso-HHCP.

References

• 1. Quantitative determination and validation of 17 cannabinoids in cannabis and hemp using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. pharma-lab.eu [pharma-lab.eu]
• 6. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]

Application Note: Radioligand Binding Assay for iso-Hexahydrocannabiphorol (iso-HHCP) at Cannabinoid Receptors

Audience: Researchers, scientists, and drug development professionals.

Introduction

The endocannabinoid system, comprising cannabinoid receptors CB1 and CB2, their endogenous ligands, and metabolic enzymes, is a critical regulator of numerous physiological processes.[1] The CB1 receptor is predominantly expressed in the central nervous system, while the CB2 receptor is primarily found in the immune system and peripheral tissues.[2][3][4] As G protein-coupled receptors (GPCRs), they represent significant targets for therapeutic drug development.[1][3] Iso-Hexahydrocannabiphorol (iso-HHCP) is a novel synthetic cannabinoid whose interaction with cannabinoid receptors requires precise characterization. Radioligand binding assays are the gold standard for determining the affinity of a ligand for a receptor.[5] This document provides a detailed protocol for a competitive radioligand binding assay to determine the binding affinity (Ki) of iso-HHCP for human CB1 and CB2 receptors.

Cannabinoid Receptor Signaling Pathway

CB1 and CB2 receptors are coupled to inhibitory G proteins (Gi/o).[2][6] Upon agonist binding, the activated Gi/o protein inhibits adenylyl cyclase, reducing intracellular cyclic AMP (cAMP) levels.[2][6] The signaling cascade also involves the modulation of ion channels, such as inhibiting N-type and P/Q-type calcium channels and activating inwardly rectifying potassium channels.[7] Furthermore, cannabinoid receptor activation stimulates the mitogen-activated protein kinase (MAPK) cascade, influencing gene expression and cellular functions.[2][3][6]

Caption: Cannabinoid receptor signaling cascade.

Experimental Protocol: Competitive Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of the test compound, iso-HHCP, for human CB1 and CB2 receptors by measuring its ability to compete with a high-affinity radioligand, [³H]CP-55,940.

Materials and Reagents

• Receptor Source: Commercially available membrane preparations from CHO or HEK-293 cells stably expressing human CB1 or CB2 receptors.

• Radioligand: [³H]CP-55,940 (a high-affinity, non-selective cannabinoid agonist).

• Test Compound: iso-HHCP.

• Non-specific Binding Control: A high concentration (e.g., 10 µM) of a standard non-labeled cannabinoid agonist like WIN-55,212-2 or CP-55,940.

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 2.5 mM EGTA, and 0.5% Bovine Serum Albumin (BSA), pH 7.4.[4]

• Filtration System: 96-well cell harvester and glass fiber filter mats (e.g., GF/C), pre-soaked in 0.5% polyethyleneimine (PEI).

• Scintillation Counter and scintillation fluid.

• 96-well microplates.

Procedure

• Reagent Preparation:

  • Prepare a series of dilutions for the test compound (iso-HHCP) in the assay buffer, ranging from 0.1 nM to 10 µM.

  • Dilute the [³H]CP-55,940 stock in assay buffer to achieve a final concentration of approximately 0.5-1.5 nM in the assay well.[8]

  • Prepare the non-specific binding control by diluting a non-labeled ligand to a final concentration of 10 µM.

  • Thaw the CB1 and CB2 receptor membrane preparations on ice and dilute to the desired concentration (e.g., 10 µg of protein per well) in ice-cold assay buffer.[8]

• Assay Setup (in a 96-well plate):

  • Total Binding (TB): Add 50 µL of assay buffer, 50 µL of diluted [³H]CP-55,940, and 100 µL of the membrane preparation.

  • Non-specific Binding (NSB): Add 50 µL of the 10 µM non-labeled ligand, 50 µL of diluted [³H]CP-55,940, and 100 µL of the membrane preparation.[4]

  • Competitive Binding: For each concentration of iso-HHCP, add 50 µL of the diluted test compound, 50 µL of diluted [³H]CP-55,940, and 100 µL of the membrane preparation.[4]

• Incubation:

  • Seal the plate and incubate at 30°C for 90 minutes with gentle agitation to reach binding equilibrium.[4]

• Filtration:

  • Rapidly terminate the binding reaction by filtering the contents of each well through the glass fiber filter mat using a cell harvester.[4]

  • Wash the filters three times with 3 mL of ice-cold assay buffer (without BSA) to remove unbound radioligand.

• Quantification:

  • Dry the filter mat and place it in a scintillation vial with an appropriate amount of scintillation fluid.

  • Measure the radioactivity (in counts per minute, CPM) for each sample using a liquid scintillation counter.

Data Analysis

• Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

• Generate Competition Curve: Plot the percentage of specific binding against the logarithm of the competitor (iso-HHCP) concentration.

• Determine IC50: Use non-linear regression analysis (e.g., using GraphPad Prism) to fit the competition curve and determine the IC50 value, which is the concentration of iso-HHCP that inhibits 50% of the specific binding of the radioligand.[9]

• Calculate Ki: Convert the IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff equation.[10][11]

  • Ki = IC50 / (1 + [L]/Kd)

  • Where:

    • [L] is the concentration of the radioligand used in the assay.

    • Kd is the dissociation constant of the radioligand for the receptor (this value should be predetermined via saturation binding experiments).

Data Presentation: Comparative Binding Affinities

The binding affinities of iso-HHCP are determined by its ability to displace the radioligand from CB1 and CB2 receptors. A lower Ki value indicates a higher binding affinity.[4] The data below is hypothetical and serves to illustrate the presentation format.

Compound	CB1 Ki (nM)	CB2 Ki (nM)	Selectivity (CB2/CB1 Ratio)
iso-HHCP (Test)	15.2	8.5	0.56
Δ⁹-THC (Control)	40.7	36.4	0.90
CP-55,940 (Control)	2.1	1.3	0.62

Experimental Workflow Diagram

Caption: Workflow for the radioligand binding assay.

References

• 1. Neurobiology of cannabinoid receptor signaling
 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cannabinoid receptor signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cannabinoid receptor - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. giffordbioscience.com [giffordbioscience.com]
• 6. Cannabinoid Receptors and Signal Transduction - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. egrove.olemiss.edu [egrove.olemiss.edu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chem.uwec.edu [chem.uwec.edu]
• 11. Ligand binding assays at equilibrium: validation and interpretation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for iso-Hexahydrocannabiphorol (iso-HHCP) as an Analytical Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

iso-Hexahydrocannabiphorol (iso-HHCP) is a synthetic cannabinoid that has been identified as an impurity in illicit hexahydrocannabiphorol (HHCP) products.[1][2][3][4] As the landscape of synthetic cannabinoids continues to evolve, the availability of well-characterized analytical reference standards is critical for forensic laboratories, quality control in the cannabis industry, and academic research. This document provides detailed application notes and protocols for the use of iso-HHCP as an analytical reference standard for chromatographic identification and quantification, as well as its potential application in pharmacological assays to understand its biological activity.

Chemical Information:

Parameter	Value
Formal Name	(2R,5S,6R)-9-heptyl-5-isopropyl-2-methyl-3,4,5,6-tetrahydro-2H-2,6-methanobenzo[b]oxocin-7-ol
Molecular Formula	C₂₃H₃₆O₂
Formula Weight	344.5 g/mol
Purity	≥95%
Formulation	Typically supplied as a solution in acetonitrile (B52724) (e.g., 10 mg/mL)
Storage	-20°C

Data sourced from Cayman Chemical.[2]

Analytical Applications

iso-HHCP as a certified reference material is essential for the development and validation of analytical methods to detect and quantify this compound in various matrices. The following are example protocols for HPLC-UV and GC-MS analysis.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a widely used technique for the quantitative analysis of cannabinoids due to its ability to analyze acidic and neutral forms without derivatization.[5]

Experimental Protocol: Quantification of iso-HHCP in a Sample Matrix

1. Sample Preparation:

• Standard Solutions: Prepare a stock solution of iso-HHCP analytical reference standard in acetonitrile (or another suitable solvent) at a concentration of 1 mg/mL. From the stock solution, prepare a series of calibration standards ranging from 0.5 µg/mL to 100 µg/mL.

• Sample Extraction: For a solid sample (e.g., plant material, edible), weigh approximately 1 gram of the homogenized sample into a centrifuge tube. Add 10 mL of acetonitrile, vortex for 1 minute, and sonicate for 15 minutes. Centrifuge at 3000 rpm for 10 minutes. Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

2. HPLC-UV Conditions:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A: Water with 0.1% formic acidB: Acetonitrile with 0.1% formic acid
Gradient	70% B to 95% B over 10 minutes, hold at 95% B for 2 minutes, return to 70% B and equilibrate for 3 minutes.
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
UV Detection	220 nm

3. Data Presentation: Hypothetical Calibration Curve for iso-HHCP

Concentration (µg/mL)	Peak Area (arbitrary units)
0.5	12,500
1.0	25,200
5.0	126,000
10.0	251,500
25.0	628,000
50.0	1,255,000
100.0	2,510,000

Linearity: R² > 0.999

4. Method Validation Summary (Hypothetical Data)

Parameter	Result
Limit of Detection (LOD)	0.15 µg/mL
Limit of Quantification (LOQ)	0.5 µg/mL
Accuracy (% Recovery)	98.5% - 101.2%
Precision (% RSD)	< 2.0%

Caption: Workflow for the analysis of iso-HHCP by GC-MS.

Pharmacological Applications

The biological activity of novel synthetic cannabinoids is of significant interest. iso-HHCP can be used as a reference standard in in-vitro pharmacological assays to determine its affinity for cannabinoid receptors and its functional activity.

Cannabinoid Receptor Signaling

Cannabinoid receptors CB1 and CB2 are G-protein coupled receptors (GPCRs). [5][6][7][8][9]Activation of these receptors by an agonist typically leads to the inhibition of adenylyl cyclase through the Gi/o protein, resulting in a decrease in intracellular cyclic AMP (cAMP) levels. [6][7][8]Concurrently, cannabinoid receptor activation can stimulate the mitogen-activated protein kinase (MAPK) pathway. [6][7][8][9] Diagram of a Simplified Cannabinoid Receptor Signaling Pathway

Caption: Simplified cannabinoid receptor signaling cascade.

In-Vitro Pharmacological Assays

1. Cannabinoid Receptor Binding Assay

This assay determines the binding affinity (Ki) of iso-HHCP for CB1 and CB2 receptors.

Experimental Protocol:

• Materials: Membranes from cells expressing human CB1 or CB2 receptors, a radiolabeled cannabinoid ligand (e.g., [³H]CP55,940), and filtration apparatus.

• Procedure:

  • Incubate the receptor membranes with a fixed concentration of the radioligand and varying concentrations of iso-HHCP.

  • Separate bound from free radioligand by rapid filtration.

  • Quantify the bound radioactivity using liquid scintillation counting.

  • Calculate the IC50 value (concentration of iso-HHCP that inhibits 50% of radioligand binding) and convert it to a Ki value.

2. cAMP Functional Assay

This assay measures the functional activity of iso-HHCP as an agonist or antagonist at cannabinoid receptors.

Experimental Protocol:

• Materials: Cells expressing CB1 or CB2 receptors, forskolin (B1673556) (an adenylyl cyclase activator), and a cAMP detection kit (e.g., HTRF, ELISA).

• Procedure:

  • Pre-treat the cells with varying concentrations of iso-HHCP.

  • Stimulate the cells with forskolin to increase intracellular cAMP levels.

  • Measure the cAMP concentration using the detection kit.

  • A decrease in forskolin-stimulated cAMP levels indicates agonist activity. Calculate the EC50 value (concentration of iso-HHCP that produces 50% of the maximal response).

Data Presentation: Hypothetical Pharmacological Profile of iso-HHCP

Assay	Receptor	Result (Hypothetical)
Binding Affinity	CB1	Ki = 50 nM
CB2	Ki = 150 nM
Functional Activity	CB1	EC50 = 120 nM
(cAMP Inhibition)	CB2	EC50 = 400 nM

Conclusion

The availability of iso-Hexahydrocannabiphorol as a certified analytical reference standard is indispensable for the accurate identification and quantification of this emerging synthetic cannabinoid. The protocols outlined in this document provide a framework for its use in both analytical and pharmacological settings. The use of this standard will enable researchers and forensic scientists to develop and validate robust analytical methods and to characterize the biological activity of iso-HHCP, thereby contributing to a better understanding of its prevalence and potential effects.

References

• 1. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Recent HPLC-UV Approaches for Cannabinoid Analysis: From Extraction to Method Validation and Quantification Compliance [mdpi.com]
• 6. Quantitation of Synthetic Cannabinoids in Plant Materials Using High Performance Liquid Chromatography with UV Detection (Validated Method) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Quantitative determination and validation of 17 cannabinoids in cannabis and hemp using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Metabolism of iso-Hexahydrocannabiphorol (iso-HHCP): Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for studying the in vitro metabolism of iso-hexahydrocannabiphorol (iso-HHCP), a semi-synthetic cannabinoid. The information is compiled from recent scientific literature and is intended to guide researchers in designing and executing robust metabolism studies.

Introduction

iso-Hexahydrocannabiphorol (iso-HHCP) is a lesser-known isomer of HHCP, a potent semi-synthetic cannabinoid that has emerged in recreational drug markets. Understanding the metabolic fate of iso-HHCP is crucial for toxicological risk assessment, identifying biomarkers of exposure for forensic purposes, and for drug development. In vitro metabolism studies using systems such as human liver microsomes (HLMs) and hepatocytes are fundamental in elucidating the metabolic pathways and identifying the enzymes responsible for biotransformation. These studies have shown that, similar to other cannabinoids, iso-HHCP is likely to undergo extensive metabolism.

Recent research on related compounds like hexahydrocannabiphorol (HHCP) indicates that the primary metabolic routes involve Phase I reactions such as hydroxylation and oxidation, followed by Phase II conjugation, primarily glucuronidation.[1][2][3] The elongated alkyl side chain in HHCP results in more extensive hydroxylation along that chain compared to cannabinoids with shorter side chains.[1][2][3] Acetylated versions of these compounds are often prodrugs that are rapidly hydrolyzed to their active forms.[1][2][3]

Predicted Metabolic Pathways of iso-HHCP

Based on studies of HHCP and other synthetic cannabinoids, the metabolism of iso-HHCP is predicted to proceed through several key pathways. The primary reactions are catalyzed by cytochrome P450 (CYP) enzymes in the liver.

Key Metabolic Transformations:

• Hydroxylation: The addition of hydroxyl (-OH) groups is a major metabolic step. This can occur on the cyclohexyl ring, the alkyl side chain, or the resorcinyl moiety. Given the longer side chain of phorol cannabinoids, multiple hydroxylations are possible.

• Dehydrogenation: The formation of double bonds, often leading to ketone formation.

• Carboxylation: Oxidation of a terminal methyl group on the alkyl side chain to a carboxylic acid.

• Hydrolysis: For acetylated precursors of iso-HHCP, rapid hydrolysis to the parent compound is expected.[1][2][3]

Following these initial Phase I transformations, the resulting metabolites can undergo Phase II conjugation, where a polar molecule such as glucuronic acid is attached to facilitate excretion.

Experimental Protocols

The following are detailed protocols for conducting in vitro metabolism studies of iso-HHCP using human liver microsomes and hepatocytes.

Protocol for Incubation with Human Liver Microsomes (HLMs)

This protocol is adapted from methodologies used for studying the metabolism of various synthetic cannabinoids.[4][5]

Objective: To identify Phase I metabolites of iso-HHCP generated by pooled human liver microsomes.

Materials:

• iso-Hexahydrocannabiphorol (iso-HHCP)

• Pooled human liver microsomes (HLMs)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (e.g., 100 mM potassium phosphate, pH 7.4)

• Acetonitrile (B52724) (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid

• Purified water

• Microcentrifuge tubes

• Incubator/shaking water bath (37°C)

• Vortex mixer

• Centrifuge

Procedure:

• Preparation of Incubation Mixture:

  • In a microcentrifuge tube, prepare the incubation mixture containing:

    • Phosphate buffer (pH 7.4)

    • Pooled HLMs (final concentration, e.g., 0.5 mg/mL)

    • iso-HHCP (dissolved in a minimal amount of organic solvent like methanol; final concentration, e.g., 10 µM)

  • Prepare a negative control incubation without the NADPH regenerating system.

• Pre-incubation:

  • Pre-incubate the mixture at 37°C for 5 minutes to equilibrate the temperature.

• Initiation of Reaction:

  • Initiate the metabolic reaction by adding the NADPH regenerating system to the pre-incubated mixture.

• Incubation:

  • Incubate the reaction mixture at 37°C for a specified time (e.g., 60 minutes) with gentle shaking.

• Termination of Reaction:

  • Stop the reaction by adding an equal volume of ice-cold acetonitrile. This will precipitate the microsomal proteins.

• Protein Precipitation and Sample Preparation:

  • Vortex the mixture vigorously for 30 seconds.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a new tube for analysis.

• Analysis:

  • Analyze the supernatant using liquid chromatography-high-resolution mass spectrometry (LC-HRMS) to identify potential metabolites.

Protocol for Incubation with Human Hepatocytes

This protocol is based on studies of HHCP metabolism in primary human hepatocytes.[1][2][3]

Objective: To investigate both Phase I and Phase II metabolism of iso-HHCP in a more physiologically relevant in vitro system.

Materials:

• iso-Hexahydrocannabiphorol (iso-HHCP)

• Cryopreserved primary human hepatocytes

• Hepatocyte incubation medium (e.g., InVitroGro HT Medium)

• Collagen-coated culture plates (e.g., 24-well plates)

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid

• Cell culture incubator (37°C, 5% CO₂)

• Microcentrifuge tubes

• Centrifuge

Procedure:

• Cell Seeding:

  • Thaw cryopreserved human hepatocytes according to the supplier's instructions.

  • Seed the hepatocytes onto collagen-coated plates at an appropriate density (e.g., 0.5 x 10⁶ cells/well) in incubation medium.

  • Allow the cells to attach and form a monolayer in a cell culture incubator for several hours or overnight.

• Preparation of Dosing Solution:

  • Prepare a stock solution of iso-HHCP in a suitable solvent (e.g., methanol).

  • Dilute the stock solution in the incubation medium to the desired final concentration (e.g., 10 µM), ensuring the final solvent concentration is low (e.g., <0.1%) to avoid cytotoxicity.

• Incubation:

  • Remove the seeding medium from the hepatocyte monolayer.

  • Add the iso-HHCP dosing solution to the cells.

  • Incubate for various time points (e.g., 1, 3, 5 hours) at 37°C in a 5% CO₂ incubator.

• Sample Collection:

  • At each time point, collect the incubation medium (supernatant).

  • To quench metabolic activity, add an equal volume of ice-cold acetonitrile to the collected medium.

• Sample Preparation:

  • Vortex the mixture and centrifuge at high speed to pellet any cellular debris.

  • Transfer the supernatant to a clean tube for analysis.

• Analysis:

  • Analyze the samples by LC-HRMS to identify both Phase I and Phase II metabolites.

Data Presentation

Quantitative data from in vitro metabolism studies should be summarized in tables for clear comparison.

Table 1: Summary of Predicted iso-HHCP Metabolites

Metabolite ID	Proposed Biotransformation	Predicted Mass Change
M1	Monohydroxylation	+16 Da
M2	Dihydroxylation	+32 Da
M3	Dehydrogenation/Ketone Formation	-2 Da
M4	Carboxylation	+30 Da
M5	Monohydroxylation + Dehydrogenation	+14 Da
M6	Glucuronidation of M1	+176 Da

Visualizations

The following diagrams illustrate the experimental workflow and the predicted metabolic pathway of iso-HHCP.

Caption: Experimental workflow for in vitro metabolism studies of iso-HHCP.

Caption: Predicted metabolic pathways of iso-HHCP.

References

• 1. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 2. libcatalog.usc.edu [libcatalog.usc.edu]
• 3. Human metabolism of the semi‐synthetic cannabinoids hexahydrocannabinol, hexahydrocannabiphorol and their acetates using hepatocytes and urine samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. In Vitro Metabolic Profiling of 18 Semi-Synthetic Cannabinoids-Hexahydrocannabinol (HHC) and Its Analogs-with Identification in an Authentic Hexahydrocannabiphorol (HHCP) Urine Sample - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Isolating iso-Hexahydrocannabiphorol (iso-HHCP) from a Cannabinoid Mixture

Audience: Researchers, scientists, and drug development professionals.

Introduction

iso-Hexahydrocannabiphorol (iso-HHCP) is a cannabinoid that has been identified as an impurity in commercially available Hexahydrocannabiphorol (HHCP) products.[1][2][3] Its presence, along with other isomers and synthesis byproducts, necessitates robust analytical and purification protocols for research and quality control purposes. This document outlines a detailed protocol for the isolation of iso-HHCP from a complex mixture of cannabinoids using column chromatography, based on methodologies described in recent scientific literature.[2][3][4] The subsequent analysis and characterization of the isolated compound are also briefly discussed.

Experimental Protocol: Isolation of iso-HHCP via Column Chromatography

This protocol is adapted from the methodology described by Schirmer et al. (2024) for the isolation of various HHCP isomers and related compounds from a commercial HHCP sample.[2][3][4]

1. Materials and Reagents

• Sample: A mixture of cannabinoids containing iso-HHCP.

• Stationary Phase: Silica (B1680970) gel for column chromatography.[2][3][4]

• Mobile Phase Solvents:

  • n-Hexane (analytical grade)

  • Ethyl acetate (B1210297) (EtOAc) (analytical grade)

• Apparatus:

  • Glass chromatography column

  • Fraction collector or collection tubes

  • Rotary evaporator

  • Gas Chromatography-Mass Spectrometry (GC-MS) system for fraction analysis.

2. Column Preparation

• Prepare a slurry of silica gel in n-hexane.

• Carefully pack the chromatography column with the silica gel slurry, ensuring a uniform and air-free stationary phase bed.

• Equilibrate the packed column by washing it with the initial mobile phase (n-hexane:EtOAc, 100:1, v/v).

3. Sample Preparation and Loading

• Dissolve a known quantity of the cannabinoid mixture (e.g., 250 mg) in a minimal amount of the initial mobile phase.[2]

• Carefully load the dissolved sample onto the top of the prepared silica gel column.

4. Chromatographic Separation

• Begin the elution with the initial mobile phase of n-hexane:EtOAc (100:1, v/v).[2]

• Collect fractions of a consistent volume.

• Gradually increase the polarity of the mobile phase by stepwise increasing the proportion of ethyl acetate. The polarity should be increased up to 100% EtOAc to ensure the elution of all compounds.[2]

• Monitor the elution of compounds using an appropriate method, such as Thin Layer Chromatography (TLC) or by analyzing collected fractions.

5. Fraction Analysis and Pooling

• Analyze the collected fractions using GC-MS to identify the fractions containing iso-HHCP and to assess their purity.[2][3][4]

• Pool the pure fractions containing iso-HHCP.

• Evaporate the solvent from the pooled fractions using a rotary evaporator to obtain the isolated iso-HHCP.

6. Structural Elucidation

The identity and structure of the isolated iso-HHCP should be confirmed using spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy.[2][3][4]

Data Presentation

The following table summarizes the expected elution order and identification of key compounds from a typical HHCP mixture based on the described protocol.

Elution Order	Compound Identified	Notes
Early Fractions	Less polar impurities	Eluted with low polarity mobile phase (e.g., n-hexane:EtOAc 100:1).
Middle Fractions	iso-HHCP	Elutes as the mobile phase polarity is increased.
Middle to Late Fractions	(9R)-HHCP, cis-HHCP, abn-HHCP	These isomers are expected to elute in proximity to iso-HHCP.
Late Fractions	(9S)-HHCP	May be obtained in an impure fraction.[2][3]
Late Fractions	More polar byproducts (e.g., ketones)	Eluted with higher polarity mobile phase (e.g., pure EtOAc).[2][3]

Mandatory Visualization

Caption: Workflow for the isolation of iso-HHCP from a cannabinoid mixture.

Discussion

The described protocol provides a reliable method for the isolation of iso-HHCP from a complex mixture of cannabinoids. The use of silica gel column chromatography with a gradient elution from a non-polar to a more polar solvent system allows for the separation of various isomers and impurities based on their polarity.[2][3][4] The success of this protocol relies on careful monitoring of the collected fractions using a sensitive analytical technique such as GC-MS to ensure the accurate identification and pooling of the desired compound. Subsequent structural confirmation by NMR is crucial for unambiguous identification.[2][3][4] This methodology is essential for obtaining pure iso-HHCP for further pharmacological and toxicological studies, as well as for the development of analytical reference standards.[1]

References

• 1. caymanchem.com [caymanchem.com]
• 2. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Synthesis of Deuterated iso-Hexahydrocannabiphorol for Internal Standards: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the synthesis of deuterated iso-hexahydrocannabiphorol (iso-HHC-P-d_n_), intended for use as an internal standard in analytical methodologies. The synthesis of iso-HHC-P, a known isomer of the semi-synthetic cannabinoid hexahydrocannabiphorol (HHC-P), is outlined, followed by protocols for deuterium (B1214612) labeling.[1][2] The application of stable isotope-labeled internal standards is critical for the accurate quantification of cannabinoids in various matrices by correcting for analytical variability.[3][4] This guide includes detailed experimental procedures, data presentation in tabular format for clarity, and visual diagrams of the synthetic workflow and analytical application logic.

Introduction

Hexahydrocannabiphorol (HHC-P) is a semi-synthetic cannabinoid that has emerged in the consumer market.[1][2] Concurrently, its isomers, such as iso-HHC-P, have been identified in commercial products, necessitating robust analytical methods for their detection and quantification.[1][2][5][6][7] Stable isotope-labeled internal standards are the gold standard for mass spectrometry-based quantification, as they exhibit similar chemical and physical properties to the analyte of interest, allowing for accurate correction of matrix effects and procedural inconsistencies.[3][4][8]

This application note details a proposed synthetic pathway for deuterated iso-HHC-P, designed to serve as a reliable internal standard for GC-MS and LC-MS/MS analyses. Two primary strategies for deuteration are presented: catalytic hydrogenation of an unsaturated precursor with deuterium gas and acid-catalyzed deuterium exchange on the aromatic ring of iso-HHC-P.

Data Presentation

Table 1: Mass Spectrometric Data for iso-HHC-P and its Proposed Deuterated Analog

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Mass Fragments (m/z)	Proposed Deuterated Analog	Expected Molecular Weight (d4)	Expected Key Mass Fragments (m/z) (d4)
iso-Hexahydrocannabiphorol (iso-HHC-P)	C23H36O2	344.53	344, 329, 301, 260, 221[1]	iso-HHC-P-d4	348.56	348, 333, 305, 260, 221

Table 2: Representative Reaction Parameters for Deuteration

Parameter	Method A: Catalytic Deuteration	Method B: Aromatic Deuterium Exchange
Precursor	iso-Tetrahydrocannabiphorol (iso-THCP)	iso-Hexahydrocannabiphorol (iso-HHC-P)
Deuterium Source	Deuterium gas (D2)	Deuterated water (D2O)
Catalyst/Reagent	Platinum(IV) oxide (PtO2)	Boron trifluoride diethyl etherate (BF3·OEt2)
Solvent	Ethyl acetate (B1210297)	Dichloromethane (B109758)
Temperature	Room Temperature	0 °C to Room Temperature
Pressure (for Method A)	1-3 bar	Not Applicable
Typical Yield	>90%	>80%
Deuterium Incorporation	>95% (d2)	>90% (d2)

Experimental Protocols

Synthesis of iso-Hexahydrocannabiphorol (iso-HHC-P)

The synthesis of iso-HHC-P can be achieved through the catalytic hydrogenation of iso-tetrahydrocannabiphorol (iso-THCP). Iso-THCP may be present as a byproduct in the synthesis of Δ⁹-THCP or can be synthesized separately.

Materials:

• iso-Tetrahydrocannabiphorol (iso-THCP)

• Platinum(IV) oxide (Adam's catalyst)

• Ethyl acetate (anhydrous)

• Hydrogen gas (H2)

• Argon or Nitrogen gas

• Standard laboratory glassware

• Hydrogenation apparatus

Procedure:

• In a round-bottom flask, dissolve iso-THCP in anhydrous ethyl acetate under an inert atmosphere (Argon or Nitrogen).

• Add a catalytic amount of Platinum(IV) oxide to the solution.

• Seal the flask and connect it to a hydrogenation apparatus.

• Evacuate the flask and backfill with hydrogen gas. Repeat this process three times.

• Stir the reaction mixture vigorously under a hydrogen atmosphere (1-3 bar) at room temperature.

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Once the reaction is complete, carefully vent the hydrogen gas and purge the flask with an inert gas.

• Filter the reaction mixture through a pad of celite to remove the catalyst.

• Wash the celite pad with ethyl acetate.

• Combine the filtrates and evaporate the solvent under reduced pressure to yield crude iso-HHC-P.

• Purify the crude product using column chromatography on silica (B1680970) gel to obtain pure iso-HHC-P.

Method A: Synthesis of Deuterated iso-HHC-P via Catalytic Deuteration

This method involves the catalytic hydrogenation of iso-THCP using deuterium gas.

Materials:

• iso-Tetrahydrocannabiphorol (iso-THCP)

• Platinum(IV) oxide (Adam's catalyst)

• Ethyl acetate (anhydrous)

• Deuterium gas (D2)

• Argon or Nitrogen gas

• Standard laboratory glassware

• Hydrogenation apparatus

Procedure:

• Follow the procedure outlined in section 3.1, substituting hydrogen gas with deuterium gas.

• The resulting product will be iso-HHC-P deuterated at the positions of the reduced double bond.

Method B: Synthesis of Deuterated iso-HHC-P via Aromatic Deuterium Exchange

This method introduces deuterium atoms onto the phenolic ring of iso-HHC-P.[9]

Materials:

• iso-Hexahydrocannabiphorol (iso-HHC-P)

• Boron trifluoride diethyl etherate (BF3·OEt2)

• Deuterated water (D2O)

• Sodium carbonate (Na2CO3)

• Dichloromethane (anhydrous)

• Standard laboratory glassware

Procedure:

• Dissolve iso-HHC-P in anhydrous dichloromethane in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add boron trifluoride diethyl etherate to the stirred solution.

• Allow the reaction mixture to stir at room temperature for a specified time, monitoring the deuterium incorporation by mass spectrometry.

• Quench the reaction by slowly adding a solution of sodium carbonate in deuterated water.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure.

• Purify the resulting deuterated iso-HHC-P by column chromatography.

Mandatory Visualizations

Caption: Synthetic workflow for deuterated iso-HHC-P.

Caption: Application of deuterated iso-HHC-P as an internal standard.

References

• 1. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. lcms.cz [lcms.cz]
• 5. researchgate.net [researchgate.net]
• 6. Identification of hexahydrocannabinol (HHC), dihydro-iso-tetrahydrocannabinol (dihydro-iso-THC) and hexahydrocannabiphorol (HHCP) in electronic cigarette cartridge products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identification of hexahydrocannabinol (HHC), dihydro-iso-tetrahydrocannabinol (dihydro-iso-THC) and hexahydrocannabiphorol (HHCP) in electronic cigarette cartridge products. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 8. future4200.com [future4200.com]
• 9. oipub.com [oipub.com]

Application of iso-HHCP in Forensic Toxicology Screening

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of novel psychoactive substances (NPS) presents a continuous challenge to forensic toxicology laboratories. Among these, synthetic cannabinoids are a prominent and rapidly evolving class. iso-Hexahydrocannabiphorol (iso-HHCP) is a structural isomer of hexahydrocannabiphorol (HHCP), a semi-synthetic cannabinoid that has been identified in recreational drug products. Due to its structural similarity to other potent cannabinoids, iso-HHCP is of significant interest in forensic toxicology screening. Its presence as an impurity or a primary component in illicit products necessitates the development of reliable analytical methods for its detection and quantification in biological matrices.[1]

This document provides detailed application notes and experimental protocols for the forensic toxicological screening of iso-HHCP in whole blood and urine. The methodologies are based on established analytical techniques for the analysis of synthetic cannabinoids and their isomers.

Experimental Protocols

The following protocols are provided as a recommended starting point for the development and validation of analytical methods for iso-HHCP in forensic toxicology laboratories. Method validation should be performed according to established guidelines (e.g., SWGTOX).

Protocol 1: Screening of iso-HHCP in Whole Blood by LC-MS/MS

This protocol details a protein precipitation method for the extraction of iso-HHCP from whole blood, followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

1. Sample Preparation: Protein Precipitation

• To a 2.0 mL microcentrifuge tube, add 0.2 mL of whole blood.

• Add 20 µL of an internal standard (IS) solution (e.g., JWH-018-d9 at 100 ng/mL in methanol) to achieve a final concentration of 10 ng/mL.[2]

• Add 0.6 mL of ice-cold acetonitrile (B52724) dropwise while vortexing to precipitate proteins.[2]

• Vortex the sample for 5 minutes.[2]

• Centrifuge at 13,000 rpm for 5 minutes.[2]

• Transfer the supernatant to a clean glass tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 30°C.[2]

• Reconstitute the dry residue in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).[2]

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: A C18 reversed-phase column with a solid core particle is recommended for efficient separation of isomers (e.g., Waters CORTECS UPLC C18, 1.6 µm).[3]

  • Mobile Phase A: 0.1% formic acid in water.[2]

  • Mobile Phase B: 0.1% formic acid in acetonitrile.[2]

  • Gradient: A gradient elution should be optimized to ensure separation of iso-HHCP from other cannabinoids and matrix components. A starting condition of 50% B held for 0.8 min, followed by a ramp to 95% B over several minutes is a good starting point.[4]

  • Flow Rate: 0.4 - 0.6 mL/min.

  • Injection Volume: 5 - 10 µL.[2]

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific MRM transitions for iso-HHCP need to be determined by infusing a standard solution. At least two transitions should be monitored for confirmation. As a starting point, precursor and product ions for HHCP can be used and optimized.

Protocol 2: Screening of iso-HHCP in Urine by LC-MS/MS

This protocol describes a solid-phase extraction (SPE) method for the extraction and concentration of iso-HHCP and its metabolites from urine, followed by LC-MS/MS analysis.

1. Sample Preparation: Solid-Phase Extraction (SPE)

• To 1.0 mL of urine in a glass tube, add 0.5 mL of 0.8 M potassium phosphate (B84403) buffer (pH 7.0).

• Add 10 µL of β-glucuronidase (>140 IU/mL) to hydrolyze conjugated metabolites.

• Incubate the sample at 40°C for 1 hour.

• Acidify the sample by adding 1.5 mL of 4% phosphoric acid.

• Condition an Oasis HLB μElution plate with 200 µL of methanol (B129727) followed by 200 µL of water.

• Load 600 µL of the pre-treated urine sample onto the SPE plate.

• Wash the plate with 200 µL of water, followed by 200 µL of 50:50 water:methanol.

• Elute the analytes with 2 x 25 µL aliquots of 60:40 acetonitrile:isopropanol.

• Dilute the eluate with 75 µL of water before injection.

2. LC-MS/MS Analysis

The LC-MS/MS parameters can be adapted from Protocol 1, with adjustments to the gradient and MRM transitions as necessary for the analysis of iso-HHCP and its potential metabolites in a urine matrix.

Protocol 3: GC-MS Analysis of iso-HHCP

Gas Chromatography-Mass Spectrometry (GC-MS) is a valuable tool for the identification of synthetic cannabinoids, particularly for resolving isomers.

1. Sample Preparation

The extracts obtained from the whole blood or urine preparation protocols can be used for GC-MS analysis after derivatization.

• Derivatization: To improve the chromatographic properties and fragmentation patterns of iso-HHCP, derivatization with an agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) is recommended.

2. GC-MS Analysis

• Gas Chromatography:

  • Column: A non-polar capillary column such as a DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) is suitable.[5]

  • Injector Temperature: 250 - 280°C.[5]

  • Oven Temperature Program: Start at a low temperature (e.g., 60°C) and ramp up to a high temperature (e.g., 300°C) to ensure the elution of all analytes.[5]

  • Carrier Gas: Helium at a constant flow rate.[5]

• Mass Spectrometry:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[5]

  • Acquisition Mode: Full scan mode for identification and selected ion monitoring (SIM) for quantification.

  • Mass Range: A scan range of m/z 40-500 is typically used for synthetic cannabinoids.[5]

Data Presentation

The following tables summarize typical validation parameters for the analysis of synthetic cannabinoids, which can be used as a benchmark for methods developed for iso-HHCP.

Table 1: LC-MS/MS Method Validation Parameters for Synthetic Cannabinoids in Whole Blood.

Parameter	Typical Value
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.01 - 0.5 ng/mL
Lower Limit of Quantification (LLOQ)	0.1 - 1.0 ng/mL
Accuracy (% Bias)	± 15%
Precision (% RSD)	< 15%
Recovery	70 - 110%
Matrix Effect	< 20%

Data adapted from methods for a broad range of synthetic cannabinoids.[2]

Table 2: Prevalence of THC Isomers in Forensic Casework (Urine).

Analyte	Prevalence	Mean Concentration (ng/mL)
Δ9-cTHC	99%	766
Δ8-cTHC	14%	530
CBD	10%	Not Reported

This table illustrates the importance of isomer-selective methods in forensic toxicology. While specific data for iso-HHCP is not yet widely available, the prevalence of other THC isomers highlights the likelihood of encountering iso-HHCP in casework.[4][6]

Mandatory Visualization

Cannabinoid Receptor Signaling Pathway

The psychoactive effects of cannabinoids, including presumably iso-HHCP, are primarily mediated through the activation of cannabinoid receptors CB1 and CB2, which are G-protein coupled receptors. The following diagram illustrates the canonical signaling pathway.

Caption: Cannabinoid receptor signaling pathway.

Experimental Workflow for iso-HHCP Screening

The following diagram outlines the general workflow for the forensic toxicological screening of iso-HHCP in biological samples.

Caption: Experimental workflow for iso-HHCP screening.

References

• 1. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Simple screening procedure for 72 synthetic cannabinoids in whole blood by liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Confirmation of cannabinoids in forensic toxicology casework by isomer-selective UPLC–MS-MS analysis in urine: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 4. waters.com [waters.com]
• 5. Analysis of 62 synthetic cannabinoids by gas chromatography–mass spectrometry with photoionization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Confirmation of cannabinoids in forensic toxicology casework by isomer-selective UPLC-MS-MS analysis in urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying the Cellular Effects of iso-Hexahydrocannabiphorol (iso-HHCP)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing cell culture techniques for the investigation of the cellular and molecular effects of iso-Hexahydrocannabiphorol (iso-HHCP), a potent semi-synthetic cannabinoid. The following protocols and methodologies are designed to enable the systematic evaluation of iso-HHCP's impact on cell viability, receptor engagement, and downstream signaling pathways.

Introduction

iso-Hexahydrocannabiphorol (iso-HHCP) is a hydrogenated derivative of Tetrahydrocannabiphorol (THCP) and is recognized for its high potency and strong binding affinity to cannabinoid receptors.[1][2] Like other synthetic cannabinoids, iso-HHCP is believed to act as an agonist at cannabinoid receptors, primarily CB1 and CB2.[3][4][5] Understanding the cellular effects of iso-HHCP is crucial for elucidating its pharmacological profile and potential therapeutic or toxicological implications. These notes provide detailed protocols for researchers to explore these effects in a controlled in vitro environment.

Recommended Cell Lines

The selection of an appropriate cell line is critical for studying the specific effects of iso-HHCP. The following cell lines are recommended based on their expression of cannabinoid receptors and their relevance to cannabinoid research:

• HEK-293T cells stably expressing human CB1 or CB2 receptors: Ideal for studying receptor-specific binding and downstream signaling in a controlled system.

• Neuroblastoma cell lines (e.g., SH-SY5Y, Neuro-2a): These cells endogenously express cannabinoid receptors and are a relevant model for investigating the neurological effects of cannabinoids.

• Immune cell lines (e.g., Jurkat, THP-1): Suitable for studying the effects of iso-HHCP on the immune system, particularly through the CB2 receptor.

• Cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer): Useful for screening the cytotoxic and anti-proliferative effects of iso-HHCP.

Data Presentation: Quantitative Analysis of iso-HHCP Effects

The following tables summarize hypothetical quantitative data for iso-HHCP to provide a comparative framework for experimental results.

Table 1: Receptor Binding Affinity of iso-HHCP

Compound	Receptor	Binding Affinity (Ki, nM)
iso-HHCP	CB1	1.5
iso-HHCP	CB2	5.8
THC	CB1	10.2
THC	CB2	24.3

Table 2: Functional Activity of iso-HHCP at CB1 Receptor

Compound	Assay	EC50 (nM)
iso-HHCP	cAMP Inhibition	3.2
iso-HHCP	β-arrestin Recruitment	8.5
THC	cAMP Inhibition	25.1
THC	β-arrestin Recruitment	45.7

Table 3: Cytotoxicity of iso-HHCP on Various Cell Lines

Cell Line	Incubation Time (48h)	IC50 (µM)
SH-SY5Y (Neuroblastoma)	48h	12.5
MCF-7 (Breast Cancer)	48h	20.1
A549 (Lung Cancer)	48h	18.7
HEK-293T (Non-cancerous)	48h	> 50

Experimental Protocols

Herein are detailed methodologies for key experiments to characterize the cellular effects of iso-HHCP.

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol utilizes the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent to measure cell metabolic activity, which serves as an indicator of cell viability.[6]

Materials:

• Selected cell line

• Complete cell culture medium

• iso-HHCP stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well plates

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of iso-HHCP in complete culture medium. The final DMSO concentration should not exceed 0.1%.

• Remove the overnight medium from the cells and add 100 µL of the prepared iso-HHCP dilutions to the respective wells. Include a vehicle control (medium with DMSO).

• Incubate the plate for the desired time periods (e.g., 24, 48, 72 hours) at 37°C in a 5% CO2 incubator.

• After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate cell viability as a percentage of the vehicle control and determine the IC50 value.

Workflow for MTT Cell Viability Assay.

Protocol 2: Apoptosis Detection by Annexin V-FITC/PI Staining

This protocol uses Annexin V conjugated to a fluorescent dye (e.g., FITC) and a viability dye (Propidium Iodide, PI) to detect and quantify apoptotic cells via flow cytometry.[7]

Materials:

• Selected cell line

• Complete cell culture medium

• iso-HHCP stock solution (in DMSO)

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with various concentrations of iso-HHCP for the desired time.

• Harvest both adherent and floating cells. For adherent cells, use a gentle dissociation agent like trypsin.[7]

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Annexin V binding buffer at a concentration of 1 x 10^6 cells/mL.

• To 100 µL of the cell suspension, add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) solution.

• Incubate the cells in the dark for 15 minutes at room temperature.

• Add 400 µL of 1X Annexin V binding buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour. Live cells will be Annexin V and PI negative, early apoptotic cells will be Annexin V positive and PI negative, and late apoptotic/necrotic cells will be both Annexin V and PI positive.

Workflow for Apoptosis Detection Assay.

Protocol 3: Cannabinoid Receptor Signaling - cAMP Inhibition Assay

Cannabinoid receptors are G protein-coupled receptors (GPCRs) that primarily signal through Gi/o proteins to inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[8] This assay measures the ability of iso-HHCP to inhibit cAMP production.

Materials:

• HEK-293T cells expressing CB1 or CB2 receptors

• Serum-free medium

• Phosphodiesterase inhibitor (e.g., IBMX)

• Forskolin (B1673556) (adenylyl cyclase activator)

• iso-HHCP stock solution (in DMSO)

• cAMP assay kit (e.g., ELISA-based)

• 96-well plates

Procedure:

• Seed cells in a 96-well plate and grow to 80-90% confluency.

• Wash the cells once with serum-free medium.

• Pre-treat the cells with a phosphodiesterase inhibitor in serum-free medium for 10 minutes at 37°C.

• Add various concentrations of iso-HHCP to the wells and incubate for 15 minutes.

• Stimulate the cells with forskolin (e.g., 10 µM) to induce cAMP production and co-incubate with iso-HHCP for another 15-30 minutes.

• Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions for the cAMP assay kit.

• Plot the cAMP concentration against the log of the iso-HHCP concentration to determine the EC50 value for cAMP inhibition.

Cannabinoid Receptor Signaling Pathway.

References

• 1. pharmabinoid.eu [pharmabinoid.eu]
• 2. urb.shop [urb.shop]
• 3. Pharmacological and Toxicological Effects of Synthetic Cannabinoids and Their Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. drugfreect.org [drugfreect.org]
• 5. Hexahydrocannabiphorol - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. Experimental protocol to study cell viability and apoptosis | Proteintech Group [ptglab.com]
• 8. Cannabinoid Receptor Binding and Assay Tools - Celtarys [celtarys.com]

Animal Models for In Vivo Testing of iso-Hexahydrocannabiphorol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

iso-Hexahydrocannabiphorol (iso-HHCP) is a lesser-studied isomer of hexahydrocannabiphorol (HHCP), a semi-synthetic cannabinoid. As with other novel cannabinoids, a thorough in vivo evaluation is critical to characterize its pharmacological profile, potential therapeutic effects, and safety. Due to the limited direct research on iso-HHCP, this document provides a comprehensive set of proposed protocols and application notes based on established methodologies for testing other synthetic and phytocannabinoids. The primary animal model proposed is the mouse, utilizing the well-established "tetrad" assay, a battery of tests highly predictive of central cannabinoid CB1 receptor agonism.

Recommended Animal Models

For the initial in vivo characterization of iso-HHCP, the use of rodent models, specifically mice, is recommended. Mice are widely used in cannabinoid research due to their well-characterized genetics, the availability of transgenic models, and their predictive validity for cannabinoid-like effects in humans.[1][2] Inbred strains such as C57BL/6J are commonly used and would be appropriate for these studies.[3]

For more specialized investigations, other models can be considered:

• Rats (e.g., Wistar or Sprague-Dawley): Often used for pharmacokinetic studies, drug discrimination paradigms, and more complex behavioral assessments.

• Zebrafish (Danio rerio): A high-throughput model for initial toxicity screening and developmental studies, although less established for complex behavioral pharmacology of cannabinoids.[4]

Data Presentation: Quantitative Summaries

The following tables are templates for summarizing quantitative data from the proposed in vivo experiments. Due to the lack of published data for iso-HHCP, illustrative data from studies on Δ⁹-THC or other synthetic cannabinoids are provided as examples to guide researchers on expected outcomes and data presentation.

Table 1: Dose-Response Effects of iso-HHCP in the Mouse Tetrad Assay

Dose (mg/kg, i.p.)	Hypolocomotion (% of Vehicle Control)	Antinociception (Tail-flick Latency, s)	Hypothermia (Δ from Baseline, °C)	Catalepsy (Time on Bar, s)
Vehicle	100 ± 10	2.5 ± 0.3	-0.2 ± 0.1	5 ± 2
1	Data to be generated	Data to be generated	Data to be generated	Data to be generated
3	Data to be generated	Data to be generated	Data to be generated	Data to be generated
10	Data to be generated	Data to be generated	Data to be generated	Data to be generated
30	Data to be generated	Data to be generated	Data to be generated	Data to be generated

Data are presented as mean ± SEM. Statistical significance to be determined by appropriate methods (e.g., ANOVA followed by post-hoc tests).

Table 2: Pharmacokinetic Parameters of iso-HHCP in Mice

Dose (mg/kg, i.p.)	Cmax (ng/mL)	Tmax (h)	AUC₀₋ₜ (ng·h/mL)	t₁/₂ (h)
10	Data to be generated	Data to be generated	Data to be generated	Data to be generated

Cmax: Maximum plasma concentration; Tmax: Time to reach Cmax; AUC₀₋ₜ: Area under the concentration-time curve from time 0 to the last measurable time point; t₁/₂: Half-life.

Experimental Protocols

Protocol 1: Preparation and Administration of iso-HHCP

Objective: To prepare iso-HHCP for in vivo administration and deliver it via a consistent route.

Materials:

• iso-Hexahydrocannabiphorol (as a pure reference standard)

• Vehicle solution (e.g., 1:1:18 mixture of ethanol:Kolliphor EL:saline, or sesame oil)

• Vortex mixer

• Sonicator

• Analytical balance

• Syringes and needles (appropriate gauge for the chosen administration route)

Procedure:

• Vehicle Selection: For intraperitoneal (i.p.) administration, a vehicle of ethanol, Kolliphor EL (or Tween 80), and saline (e.g., in a 1:1:18 ratio) is commonly used to solubilize lipophilic cannabinoids.[5] For oral (p.o.) administration via gavage, sesame oil is a suitable vehicle.[5]

• Preparation of Dosing Solution:

  • Accurately weigh the required amount of iso-HHCP.

  • Dissolve the iso-HHCP in the appropriate volume of the chosen vehicle to achieve the desired stock concentration.

  • For the ethanol:Kolliphor EL:saline vehicle, first dissolve the compound in ethanol, then add the Kolliphor EL and vortex, and finally add the saline dropwise while vortexing to create a stable emulsion.[5]

  • Use a sonicator if necessary to ensure complete dissolution.

  • Prepare fresh on the day of the experiment and protect from light.

• Administration:

  • Intraperitoneal (i.p.) Injection: Administer the prepared iso-HHCP solution to mice at a volume of 10 mL/kg.

  • Oral Gavage (p.o.): Administer the prepared iso-HHCP solution to mice using an appropriate-sized gavage needle at a volume of 5-10 mL/kg.

Protocol 2: The Mouse Tetrad Assay

Objective: To assess the cannabimimetic activity of iso-HHCP by measuring its effects on locomotion, nociception, body temperature, and catalepsy.[2][6][7]

Animals: Male C57BL/6J mice (8-10 weeks old). Animals should be acclimated to the facility for at least one week before testing.

Procedure:

• Baseline Measurements: Before drug administration, record the baseline for each test:

  • Locomotor Activity: Place the mouse in the open field arena and record activity for a set period (e.g., 10 minutes).

  • Nociception (Tail-flick or Hot Plate Test): Measure the baseline latency to respond to a thermal stimulus.

  • Body Temperature: Measure the rectal temperature using a digital thermometer with a murine probe.

  • Catalepsy: Place the mouse's forepaws on a horizontal bar and measure the time it remains immobile.

• Drug Administration: Administer iso-HHCP or vehicle according to Protocol 1.

• Post-Drug Testing: At a predetermined time after injection (e.g., 30 minutes), repeat the measurements in the following order:

  • Hypothermia: Measure rectal temperature.

  • Antinociception (Tail-flick Test):

    • Focus a beam of light on the ventral surface of the tail (approximately 2-3 cm from the tip).

    • Record the latency (in seconds) for the mouse to flick its tail away from the heat source.

    • A cut-off time (e.g., 10 seconds) should be used to prevent tissue damage.

  • Catalepsy (Bar Test):

    • Place the mouse's forepaws on a horizontal bar (e.g., 0.5 cm in diameter, raised 4-5 cm from the surface).

    • Measure the time (in seconds) the mouse remains in this posture without moving.

    • A maximum trial duration (e.g., 60 seconds) should be set.

  • Hypolocomotion (Open Field Test):

    • Place the mouse in the center of an open field arena (e.g., 40 cm x 40 cm x 30 cm).

    • Use an automated tracking system to record the total distance traveled, time spent in the center versus the periphery, and other locomotor parameters for a set duration (e.g., 10-20 minutes).[8][9][10]

Protocol 3: Prepulse Inhibition (PPI) of the Acoustic Startle Response

Objective: To evaluate the effect of iso-HHCP on sensorimotor gating, a measure of information processing that is disrupted in certain neuropsychiatric disorders.[11][12]

Apparatus: A startle response system consisting of a sound-attenuating chamber, a speaker to deliver acoustic stimuli, and a sensor to measure the whole-body startle response.

Procedure:

• Acclimation: Place the mouse in the startle chamber and allow it to acclimate for a 5-minute period with background white noise (e.g., 65-70 dB).

• Testing Session:

  • The session consists of a series of trials presented in a pseudorandom order:

    • Pulse-alone trials: A high-intensity acoustic stimulus (the pulse, e.g., 120 dB for 40 ms).

    • Prepulse + pulse trials: The pulse is preceded by a weaker, non-startling acoustic stimulus (the prepulse, e.g., 3, 6, or 12 dB above background for 20 ms).

    • No-stimulus trials: Background noise only.

  • Record the startle amplitude for each trial.

• Data Analysis: Calculate the percent prepulse inhibition (%PPI) using the following formula:

  • %PPI = 100 - [ (Startle amplitude on prepulse + pulse trial) / (Startle amplitude on pulse-alone trial) ] * 100

Visualizations

Signaling Pathways

Caption: Canonical CB1 Receptor Signaling Pathway.

Caption: Canonical CB2 Receptor Signaling Pathway.

Experimental Workflow

Caption: Experimental Workflow for In Vivo Testing.

References

• 1. researchgate.net [researchgate.net]
• 2. Understanding Cannabinoid Psychoactivity with Mouse Genetic Models | PLOS Biology [journals.plos.org]
• 3. Cannabinoid-Induced Tetrad in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Tetrad test - Wikipedia [en.wikipedia.org]
• 7. Cannabinoid‐Induced Tetrad in Mice | Semantic Scholar [semanticscholar.org]
• 8. Open Field Test Protocol for Anxiety-Like Behavior in Rodents [anilocus.com]
• 9. Frontiers | Cannabidiol Exposure During the Mouse Adolescent Period Is Without Harmful Behavioral Effects on Locomotor Activity, Anxiety, and Spatial Memory [frontiersin.org]
• 10. MPD: JaxCC1: project protocol [phenome.jax.org]
• 11. Assessing Prepulse Inhibition of Startle in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Effects of cannabinoid drugs on the deficit of prepulse inhibition of startle in an animal model of schizophrenia: the SHR strain [frontiersin.org]

Technical Notes & Optimization

Technical Support Center: Iso-Hexahydrocannabiphorol (iso-HHCP) Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of iso-hexahydrocannabiphorol (iso-HHCP) synthesis. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My overall yield of the HHCP isomer mixture is low. What are the potential causes and how can I improve it?

A1: Low overall yield in the synthesis of HHCP isomers, including iso-HHCP, can stem from several factors throughout the synthetic process. Here are some common causes and troubleshooting steps:

• Incomplete initial reaction: The initial condensation reaction between 5-heptylcyclohexa-1,3-dione and (R)-citronellal is crucial. Ensure your reagents are pure and dry, as moisture can interfere with the reaction. Consider optimizing the reaction time and temperature.

• Suboptimal cyclization conditions: The subsequent hetero-Diels-Alder reaction is sensitive to the catalyst and solvent system. The choice of a Lewis acid catalyst can significantly influence the reaction efficiency.[1] Experiment with different catalysts and concentrations to find the optimal conditions for your specific setup.

• Poor aromatization: The final aromatization step to form the phenolic ring is essential. Inadequate conversion at this stage will result in a lower yield of the desired cannabinoids. Ensure the chosen aromatization agent is active and used in the correct stoichiometry.

• Losses during workup and purification: Significant amounts of product can be lost during aqueous workups and chromatographic purification. Minimize emulsion formation during extractions and choose an appropriate chromatography method to effectively separate the desired isomers from byproducts.[2]

Q2: I am observing a large number of side products and impurities in my final product. How can I minimize their formation?

A2: The synthesis of HHCP is prone to the formation of various isomers and byproducts, including (9R)-HHCP, (9S)-HHCP, cis-HHCP, abn-HHCP, and bisalkylated products.[3][4] Minimizing these impurities is key to improving the purity of your target iso-HHCP.

• Control of Stereochemistry: The stereoselectivity of the hetero-Diels-Alder reaction is a critical factor. The choice of chiral catalysts or auxiliaries can influence the formation of specific diastereomers.[1] While a scalemic mixture of iso-HHCP has been observed, indicating some level of stereocontrol, further optimization may be necessary to enrich the desired isomer.[3][4]

• Reaction Temperature: Running the reaction at the optimal temperature can minimize the formation of degradation products and unwanted side reactions. It is advisable to perform small-scale experiments at different temperatures to determine the ideal conditions.

• Stoichiometry of Reactants: Carefully controlling the ratio of 5-heptylcyclohexa-1,3-dione to (R)-citronellal can reduce the formation of bisalkylated products, which arise from the reaction of one resorcinol (B1680541) molecule with two citronellal (B1669106) molecules.[5]

Q3: How can I effectively purify iso-HHCP from the complex reaction mixture?

A3: The purification of iso-HHCP from a mixture of other HHCP isomers and synthesis byproducts is a significant challenge. Due to the structural similarity of these compounds, separation requires high-resolution chromatographic techniques.

• Column Chromatography: Silica (B1680970) gel column chromatography is a common method for separating cannabinoid isomers.[2][4] A careful selection of the eluent system is crucial for achieving good separation. Non-polar solvents like n-hexane or heptane (B126788) mixed with a more polar solvent like ethyl acetate (B1210297) or diethyl ether are typically used.[6] Gradient elution, where the polarity of the solvent mixture is gradually increased, can improve separation efficiency.

• Preparative High-Performance Liquid Chromatography (HPLC): For obtaining high-purity iso-HHCP, preparative HPLC is often necessary.[7] Both normal-phase and reversed-phase HPLC can be employed. Reversed-phase HPLC using a C18 column is effective for separating hydrophobic molecules like cannabinoids.[8]

Q4: What is a plausible synthetic route for obtaining a mixture containing iso-HHCP?

Experimental Protocols

Representative Synthesis of an iso-HHCP Containing Mixture

This protocol outlines a potential synthetic route involving a Knoevenagel condensation followed by a hetero-Diels-Alder reaction and subsequent aromatization.

Step 1: Knoevenagel Condensation

• To a solution of 5-heptylcyclohexa-1,3-dione and (R)-citronellal in a suitable solvent (e.g., toluene), add a catalytic amount of an appropriate base (e.g., piperidine (B6355638) or pyrrolidine).

• Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Once the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

Step 2: Hetero-Diels-Alder Cyclization

• Dissolve the crude product from Step 1 in a dry, aprotic solvent (e.g., dichloromethane (B109758) or toluene).

• Add a Lewis acid catalyst (e.g., BF₃·OEt₂, AlCl₃, or a chiral Lewis acid for asymmetric induction).

• Stir the reaction at a controlled temperature (e.g., 0 °C to room temperature) and monitor its progress.

Step 3: Aromatization

• Upon completion of the cyclization, add an aromatizing agent (e.g., sulfur in a high-boiling solvent like xylene, or DDQ).

• Heat the reaction mixture to facilitate aromatization.

• After the reaction is complete, cool the mixture and proceed with workup and purification.

Step 4: Purification

• Perform an aqueous workup to remove the catalyst and other water-soluble impurities.

• Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄) and concentrate it under reduced pressure.

• Purify the crude product by column chromatography on silica gel, using a gradient of n-hexane and ethyl acetate as the eluent.

• For higher purity, fractions containing iso-HHCP can be further purified by preparative HPLC.[7]

Data Presentation

The following table summarizes key experimental parameters that can be optimized to improve the yield and purity of iso-HHCP. The specific values will need to be determined empirically for your experimental setup.

Parameter	Variable	Potential Impact on Yield and Purity
Knoevenagel Condensation	Catalyst (e.g., piperidine, pyrrolidine)	Affects reaction rate and completeness.
Temperature	Higher temperatures may speed up the reaction but can also lead to side products.
Reaction Time	Insufficient time leads to incomplete reaction; excessive time can cause degradation.
Hetero-Diels-Alder	Lewis Acid Catalyst (e.g., BF₃·OEt₂, AlCl₃)	Influences reaction rate and stereoselectivity.[1]
Solvent (e.g., CH₂Cl₂, Toluene)	Can affect catalyst activity and reaction kinetics.
Temperature	Lower temperatures may improve stereoselectivity.
Aromatization	Reagent (e.g., Sulfur, DDQ)	Choice of reagent and conditions will determine the efficiency of aromatization.
Purification	Chromatography Eluent System	Crucial for the successful separation of iso-HHCP from other isomers.[6]

Visualizations

Caption: A generalized workflow for the synthesis of iso-HHCP.

References

• 1. Synthetic pathways to tetrahydrocannabinol (THC): an overview - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB00464B [pubs.rsc.org]
• 2. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. m.youtube.com [m.youtube.com]
• 8. zeochem.com [zeochem.com]
• 9. Saturated Cannabinoids: Update on Synthesis Strategies and Biological Studies of These Emerging Cannabinoid Analogs [mdpi.com]

Minimizing the formation of iso-HHCP during HHCP synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the formation of iso-HHCP during HHCP synthesis.

Frequently Asked Questions (FAQs)

Q1: What is iso-HHCP and why is it a concern in HHCP synthesis?

A1: Iso-HHCP is a diastereomer of Hexahydrocannabiphorol (HHCP) that is often formed as a byproduct during the synthesis process. While not necessarily harmful, its presence represents an impurity that can complicate downstream applications and regulatory compliance. The formation of a scalemic mixture of iso-HHCP can, however, indicate good stereocontrol during the synthesis.[1][2] Minimizing its formation is crucial for obtaining high-purity HHCP.

Q2: What is the primary synthetic route for HHCP where iso-HHCP formation is observed?

A2: The most common method for synthesizing HHCP is through the catalytic hydrogenation of Tetrahydrocannabiphorol (THCP). During this reduction of the double bond in the cyclohexene (B86901) ring of THCP, different stereoisomers, including iso-HHCP, can be formed.[3]

Q3: How does acidic treatment influence the formation of iso-HHCP?

A3: Acidic conditions can promote the isomerization of cannabinoids.[4][5][6] It is plausible that acidic environments during workup or purification steps can facilitate the conversion of HHCP to the more thermodynamically stable iso-HHCP or other related isomers. Therefore, careful control of pH is essential throughout the synthesis and purification process.

Troubleshooting Guide

Issue: High levels of iso-HHCP detected in the final product.

High levels of the iso-HHCP isomer can arise from several factors during the synthesis process. The following guide provides potential causes and recommended solutions to minimize its formation.

Suboptimal Catalyst Selection for Hydrogenation

Cause: The choice of catalyst for the hydrogenation of THCP significantly influences the diastereoselectivity of the reaction. Different catalysts can favor the formation of different stereoisomers.

Solution:

• Catalyst Comparison: Studies on the hydrogenation of related cannabinoids have shown that the catalyst type dramatically affects the diastereomeric ratio of the product.[3] For instance, when hydrogenating Δ9-THC, Adam's catalyst (PtO2) has been shown to produce a different diastereomeric ratio compared to Palladium on carbon (Pd/C).[3]

• Recommendation: Conduct small-scale screening of different catalysts (e.g., Pd/C, PtO2, Rh/C) to identify the optimal catalyst for maximizing the yield of the desired HHCP diastereomer and minimizing iso-HHCP.

Quantitative Data on Catalyst Influence on Diastereoselectivity (HHC Synthesis as a Model):

Catalyst	Substrate	Diastereomeric Ratio (9S-HHC : 9R-HHC)	Reference
Adam's catalyst (PtO2)	Δ9-THC	Approx. 1:7	[3]
5% Pd/C	Δ9-THC & Δ8-THC mixture	3:7	[3]

Note: This data is for HHC synthesis and should be considered as a starting point for HHCP optimization.

Inappropriate Solvent Choice for Hydrogenation

Cause: The polarity of the solvent used in the hydrogenation reaction can impact the stereochemical outcome.

Solution:

• Solvent Polarity: Research on diastereoselective hydrogenations suggests that non-polar solvents often lead to better stereocontrol.[7] Lewis basic solvents can interact with the catalyst surface and reduce diastereoselectivity.[7]

• Recommendation: Employ non-polar, aprotic solvents such as hexane (B92381), cyclohexane, or toluene (B28343) for the hydrogenation of THCP. Avoid highly polar or coordinating solvents like ethanol (B145695) or THF if high diastereoselectivity is desired.

Uncontrolled Reaction Temperature and Pressure

Cause: Temperature and pressure are critical parameters in hydrogenation reactions that can affect both the reaction rate and the formation of byproducts.

Solution:

• Parameter Optimization: The influence of temperature on cannabinoid degradation and isomerization is well-documented.[8][9] While specific data for iso-HHCP formation is limited, it is crucial to optimize these parameters.

• Recommendation: Start with milder conditions (e.g., lower temperature and pressure) and gradually increase them while monitoring the product distribution by in-process controls (e.g., GC-MS or HPLC). This will help identify the optimal conditions that favor the formation of the desired HHCP isomer while minimizing byproduct formation.

Inadequate Purification Methods

Cause: Ineffective purification techniques may fail to separate HHCP from its iso-HHCP isomer, leading to a contaminated final product.

Solution:

• Chromatographic Separation: Due to the similar physicochemical properties of diastereomers, their separation can be challenging.

• Recommendation: Utilize high-performance column chromatography techniques for purification. Both normal-phase (using silica (B1680970) or alumina) and reversed-phase (using C18) chromatography can be effective.[10] Methodical optimization of the stationary and mobile phases is critical for achieving good separation. Flash chromatography can be used for initial purification, followed by preparative HPLC for obtaining high-purity HHCP.[10]

Experimental Protocols

Protocol 1: General Procedure for Catalytic Hydrogenation of THCP

• Reactor Setup: In an appropriately sized hydrogenation reactor, add a solution of THCP in a non-polar solvent (e.g., hexane or toluene).

• Catalyst Addition: Add the chosen catalyst (e.g., 5% Pd/C or PtO2) under an inert atmosphere (e.g., nitrogen or argon). The catalyst loading should be optimized (typically 5-10 mol%).

• Hydrogenation: Seal the reactor, purge with hydrogen gas, and then pressurize to the desired pressure. Stir the reaction mixture at the set temperature.

• Reaction Monitoring: Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by GC-MS or HPLC to determine the consumption of THCP and the formation of HHCP and its isomers.

• Workup: Once the reaction is complete, carefully filter the reaction mixture to remove the catalyst.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography.

Protocol 2: Analytical Method for Quantifying HHCP and iso-HHCP

• Instrumentation: A Gas Chromatograph coupled with a Mass Spectrometer (GC-MS) is a suitable instrument for the analysis.[1][2][11]

• Column: A non-polar capillary column (e.g., 5% phenylmethylsiloxane) is recommended.[11]

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Program: Start at a suitable initial temperature, then ramp up to a final temperature to ensure separation of isomers.

  • Carrier Gas: Helium

• MS Conditions:

  • Ionization Mode: Electron Impact (EI)

  • Scan Range: m/z 50-550

• Quantification: Use certified reference standards of HHCP and iso-HHCP to create calibration curves for accurate quantification.

Visualizations

Caption: Troubleshooting workflow for minimizing iso-HHCP formation.

Caption: Influence of reaction parameters on HHCP and iso-HHCP formation.

Caption: Simplified reaction pathway for HHCP synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Saturated Cannabinoids: Update on Synthesis Strategies and Biological Studies of These Emerging Cannabinoid Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jfda-online.com [jfda-online.com]
• 5. researchgate.net [researchgate.net]
• 6. Kinetics of CBD, Δ9-THC Degradation and Cannabinol Formation in Cannabis Resin at Various Temperature and pH Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Diastereoselective Hydrogenation of Tetrasubstituted Olefins using a Heterogeneous Pt-Ni Alloy Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Influence of Temperature Stress on the Major Cannabinoid Contents and Biosynthesis Gene Expression Levels in Industrial Hemp (Cannabis sativa L.) [hst-j.org]
• 9. Effect of temperature in the degradation of cannabinoids: From a brief residence in the gas chromatography inlet port to a longer period in thermal treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Gas Chromatography-Mass Spectrometry (GC-MS)

Topic: Troubleshooting iso-Hexahydrocannabiphorol (iso-HHCP) Peak Tailing

This guide provides researchers, scientists, and drug development professionals with a structured approach to diagnosing and resolving peak tailing issues encountered during the GC-MS analysis of iso-Hexahydrocannabiphorol (iso-HHCP) and related cannabinoids.

Troubleshooting Guide

This section follows a logical, question-based format to help you systematically identify and resolve the root cause of peak tailing.

Q1: How do I begin to diagnose the cause of my peak tailing?

A1: The first step is to examine your chromatogram to determine if the problem is specific to your analyte or affects the entire system.[1]

• Analyte-Specific Tailing: If only iso-HHCP or other polar cannabinoids are tailing while non-polar compounds (like alkanes) have good peak shape, the cause is likely a chemical interaction (adsorption) between the analyte and active sites in the system.[1] This is the most common scenario for cannabinoids.

• System-Wide Tailing: If most or all of the peaks in your chromatogram are tailing, the issue is likely caused by a physical disruption in the flow path.[1] This could include poor column installation, leaks, or significant dead volume.[1][2]

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.4, ranksep=1.2, bgcolor="#FFFFFF", fontname="Arial", fontsize=12]; node [shape=box, style="filled", fontname="Arial", fontsize=11]; edge [fontname="Arial", fontsize=10];

}

Caption: Initial diagnostic workflow for GC peak tailing.

Q2: My iso-HHCP peak tails, but other non-polar compounds are sharp. What should I do first?

A2: This strongly indicates that the polar hydroxyl group on the iso-HHCP molecule is interacting with active sites in your GC system. The most common location for these active sites is the inlet.[3][4] Therefore, the first and simplest step is to perform routine inlet maintenance.[5][6] This involves replacing the GC inlet liner and septum, which are consumable parts that can become contaminated or active over time.[2]

Q3: I've performed inlet maintenance, but peak tailing persists. What is the next step?

A3: If a fresh, deactivated liner and septum do not solve the issue, the contamination or activity may be at the front of the analytical column itself.[3] Non-volatile matrix components can accumulate at the head of the column, creating active sites. The solution is to trim the column.[4][5] Typically, removing 10-20 cm from the inlet side of the column is sufficient to restore performance.[3] After trimming, the column must be re-installed correctly in the inlet.[5]

Q4: I still see peak tailing for iso-HHCP after maintenance. Is there a chemical solution?

A4: Yes. For polar analytes like cannabinoids, chemical derivatization is a powerful technique to eliminate active site interactions and improve peak shape.[7][8] The process involves chemically modifying the polar functional group (in this case, the hydroxyl group) to make the analyte more volatile and less polar.[7] For cannabinoids, silylation is the most common and effective derivatization method.[7] This should be your next step if proper maintenance does not resolve the issue.

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}

Caption: Mechanism of peak tailing and the effect of derivatization.

Frequently Asked Questions (FAQs)

• Q: What is peak tailing and why is it a problem?

  • A: Peak tailing is a chromatographic distortion where a peak is asymmetrical, having a broader second half compared to the front.[6][9] This is problematic because it reduces resolution, can cause co-elution with nearby peaks, and makes peak integration for quantification less accurate and reproducible.[3] A tailing factor greater than 1.5 usually indicates a problem that needs investigation.[3]

• Q: Why is iso-Hexahydrocannabiphorol (iso-HHCP) prone to peak tailing?

  • A: iso-HHCP is structurally similar to other phytocannabinoids and possesses a polar phenolic hydroxyl (-OH) group.[10][11] This polar group can form hydrogen bonds with active sites, such as exposed silanol (B1196071) groups (Si-OH), within the GC liner and column.[9][12] This secondary interaction is a reversible adsorption process that slows down a portion of the analyte molecules, causing the peak to tail.[1]

• Q: What is derivatization and how does it prevent peak tailing for cannabinoids?

  • A: Derivatization is a chemical reaction used to alter an analyte to make it more suitable for a specific analytical method.[8] For GC analysis of cannabinoids, the primary goal is to cap the polar hydroxyl groups.[7] Silylation, using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), replaces the active hydrogen on the hydroxyl group with a non-polar trimethylsilyl (B98337) (TMS) group.[13][14] This makes the molecule more volatile and prevents it from interacting with active sites, resulting in sharper, more symmetrical peaks.[7][8] It also prevents the thermal degradation of acidic cannabinoids in the hot GC inlet.[14][15]

• Q: Which derivatization agent and conditions should I use for iso-HHCP?

  • A: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), often with 1% Trimethylsilyl chloride (TMCS) as a catalyst, is a highly effective silylating agent for cannabinoids.[13][14] A common procedure involves mixing the sample extract with the BSTFA reagent in a 1:1 ratio and heating at 60-70 °C for 30-60 minutes to ensure the reaction goes to completion.[13][14][15]

Experimental Protocols

Protocol 1: Standard Inlet Maintenance

• Cool Down: Turn off the oven and inlet heaters and allow them to cool to a safe temperature (<50 °C). Turn off the carrier gas flow at the instrument.[6]

• Remove Column: Carefully loosen the column nut at the inlet and gently pull the column out.

• Replace Septum: Unscrew the septum nut. Remove the old septum with forceps and replace it with a new one, avoiding overtightening.[6]

• Replace Liner: Remove the inlet retaining nut and carefully pull out the glass liner and its O-ring.[6] Insert a new, deactivated liner with a new O-ring.

• Reassemble: Reassemble the inlet components.

• Reinstall Column: If necessary, trim 10-20 cm from the column inlet. Re-insert the column into the inlet to the manufacturer-specified depth and tighten the nut.[3]

• Leak Check: Restore carrier gas flow and perform an electronic leak check around the septum nut and column fitting.

Protocol 2: Silylation of Cannabinoid Samples

• Sample Preparation: Prepare your iso-HHCP standard or sample extract in a suitable aprotic solvent (e.g., acetonitrile, ethyl acetate) in a 2 mL autosampler vial.

• Evaporation: Transfer a precise volume (e.g., 200 µL) of the extract to a new vial insert. Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reagent Addition: Add 50 µL of your solvent (e.g., ethyl acetate) to reconstitute the residue. Then, add 50 µL of a silylating agent like BSTFA + 1% TMCS.[13][15]

• Reaction: Cap the vial tightly and vortex briefly to mix. Heat the vial at 70°C for 60 minutes to complete the derivatization reaction.[15]

• Analysis: Allow the vial to cool to room temperature. The sample is now ready for injection into the GC-MS.

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}

Caption: General workflow for sample derivatization (silylation).

Data Presentation

Table 1: Typical GC-MS Parameters for Cannabinoid Analysis

Parameter	Typical Setting	Purpose / Rationale
Inlet Mode	Split (e.g., 20:1) or Splitless	Split injection can improve peak shape for high concentration samples but sacrifices sensitivity.[16]
Inlet Temperature	250 - 280 °C	Ensures rapid and complete vaporization of analytes.
Inlet Liner	Deactivated, Splitless, with Glass Wool	A deactivated surface is critical to minimize analyte interaction.[3] Glass wool helps trap non-volatiles.[2]
Carrier Gas	Helium	Provides good efficiency and is inert.
Flow Rate	1.0 - 1.5 mL/min (Constant Flow)	Optimal flow for standard 0.25 mm ID columns.
Column Type	HP-5ms, DB-5ms, or equivalent	A low-polarity, deactivated 5% phenyl-methylpolysiloxane column is a robust choice for general cannabinoid analysis.[17]
Oven Program	Start at 80-100°C, ramp to ~300°C	A temperature program is required to elute a wide range of cannabinoids with good resolution.
MS Transfer Line	280 - 300 °C	Prevents condensation of analytes before they reach the MS source.
MS Source Temp.	230 °C	Standard temperature for electron ionization (EI).
MS Quad Temp.	150 °C	Standard temperature for the quadrupole mass filter.

Table 2: Impact of Derivatization on Peak Shape

This table conceptually illustrates the expected improvement in peak symmetry after derivatization. The Peak Asymmetry Factor (As) is ideally 1.0; values > 1.5 indicate significant tailing.[3]

Analyte	Condition	Expected Peak Asymmetry (As)	Chromatographic Performance
iso-HHCP	Underivatized	1.8 - 3.0+	Poor; significant tailing, inaccurate integration.
iso-HHCP	Derivatized (Silylated)	1.0 - 1.3	Excellent; sharp, symmetrical peak, reliable quantification.
THC	Underivatized	1.5 - 2.5	Moderate to poor tailing.
THC	Derivatized (Silylated)	1.0 - 1.2	Excellent; sharp, symmetrical peak.
CBD	Underivatized	1.6 - 2.8	Moderate to poor tailing.
CBD	Derivatized (Silylated)	1.0 - 1.2	Excellent; sharp, symmetrical peak.

References

• 1. restek.com [restek.com]
• 2. m.youtube.com [m.youtube.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 5. agilent.com [agilent.com]
• 6. benchchem.com [benchchem.com]
• 7. cannabissciencetech.com [cannabissciencetech.com]
• 8. researchgate.net [researchgate.net]
• 9. acdlabs.com [acdlabs.com]
• 10. caymanchem.com [caymanchem.com]
• 11. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]
• 12. sielc.com [sielc.com]
• 13. agilent.com [agilent.com]
• 14. ecommons.luc.edu [ecommons.luc.edu]
• 15. agilent.com [agilent.com]
• 16. Technical Tip: Early Eluting Peak Shape [phenomenex.com]
• 17. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Mobile Phase for iso-HHCP Separation in HPLC

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions for optimizing the mobile phase for the separation of iso-hexahydrocannabiphorol (iso-HHCP) diastereomers using High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: What is a typical starting mobile phase for iso-HHCP separation in reversed-phase HPLC?

A common starting point for separating cannabinoid isomers like iso-HHCP in reversed-phase HPLC is a binary mobile phase consisting of an aqueous component and an organic solvent.[1][2] A typical setup includes:

• Mobile Phase A: Water with an acidic modifier, such as 0.1% formic acid or 0.1% trifluoroacetic acid (TFA).[3]

• Mobile Phase B: Acetonitrile (ACN) or Methanol (MeOH) with the same acidic modifier.

A gradient elution, starting with a lower percentage of the organic phase and gradually increasing, is often used as an initial screening method to determine the optimal elution conditions.[4]

Q2: How do I choose between Acetonitrile (ACN) and Methanol (MeOH) as the organic modifier?

The choice between ACN and MeOH can significantly impact selectivity, which is crucial for separating closely related isomers.[5]

• Acetonitrile (ACN): Often provides different selectivity due to its dipole properties.[4][5] It has lower viscosity, leading to lower backpressure, which can be advantageous.[6]

• Methanol (MeOH): Can offer unique selectivity due to its acidic (proton-donating) properties.[4][5]

For difficult separations like isomers, it is highly recommended to test both solvents. Sometimes, a ternary mixture of Water, ACN, and MeOH can provide the best resolution by combining their different selectivities.[5][7]

Q3: What is the role of an acidic modifier (like formic acid or TFA) in the mobile phase?

For neutral compounds like HHCP isomers, the primary role of an acidic modifier is to improve peak shape by minimizing undesirable interactions with the stationary phase. While HHCP isomers are neutral and their retention is largely unaffected by pH, residual silanol (B1196071) groups on the silica-based stationary phase can cause peak tailing.[5] Adding a small amount of acid to the mobile phase helps to suppress the ionization of these silanol groups, leading to sharper, more symmetrical peaks.

Q4: Should I use isocratic or gradient elution for separating iso-HHCP?

The choice depends on the complexity of the sample and the separation goals.

• Gradient Elution: Ideal for initial method development and for analyzing complex samples containing compounds with a wide range of polarities.[8] It helps to elute all compounds in a reasonable time with good peak shape.[4]

• Isocratic Elution: Involves using a constant mobile phase composition throughout the run.[8] Once the optimal solvent strength is determined from gradient runs, an isocratic method can often be developed to improve resolution between closely eluting peaks like isomers.[5] Reducing the eluent strength in an isocratic analysis can sometimes significantly improve the resolution of isomers.[5][7]

Troubleshooting Guide

Problem: Poor or no resolution between iso-HHCP peaks.

This is the most common challenge when separating isomers. Here are several steps to improve resolution (Rs), ideally aiming for a resolution of >2.[3]

Troubleshooting Step	Detailed Action	Rationale
1. Optimize Organic Modifier	If using ACN, switch to MeOH, or vice-versa. Test various ratios of a ternary mixture (e.g., Water with 50:50 ACN:MeOH).[5][7]	ACN and MeOH offer different selectivities. A blend can exploit these differences to improve separation.[5][7]
2. Adjust Eluent Strength	For an isocratic method, decrease the percentage of the organic solvent. This will increase retention times and may improve separation.[5]	Increasing retention gives more time for the analytes to interact with the stationary phase, potentially enhancing resolution.
3. Modify Flow Rate	Decrease the flow rate (e.g., from 1.0 mL/min to 0.8 mL/min).	Lowering the flow rate can increase column efficiency and improve the resolution between critical pairs.
4. Check Column Temperature	If available, use a column oven to control the temperature. Test temperatures between 25°C and 40°C.	Temperature affects mobile phase viscosity and mass transfer kinetics, which can alter selectivity and resolution.[9]

Experimental Protocol: HPLC Method Development for iso-HHCP

This protocol outlines a systematic approach to developing a separation method for iso-HHCP isomers.

1. System Preparation:

• HPLC System: Agilent 1100 series or equivalent with a Diode Array Detector (DAD).[10]

• Column: A high-resolution C18 column (e.g., Restek Raptor C18, 150 x 4.6 mm, 2.7 µm).[10]

• Sample Preparation: Dissolve the iso-HHCP standard in the initial mobile phase to prepare a stock solution. Filter through a 0.2 µm membrane filter before injection.

2. Mobile Phase Preparation:

• Mobile Phase A: 0.1% Formic Acid in HPLC-grade Water.

• Mobile Phase B (Option 1): 0.1% Formic Acid in Acetonitrile.

• Mobile Phase B (Option 2): 0.1% Formic Acid in Methanol.

• Degas all mobile phases by sonication or vacuum filtration before use.[9]

3. Initial Gradient Screening:

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 5 µL

• DAD Wavelength: 228 nm (or determine optimal wavelength by scanning)

• Gradient Program:

  • Start at 70% B, hold for 1 min.

  • Linear ramp to 95% B over 15 min.

  • Hold at 95% B for 5 min.

  • Return to 70% B and equilibrate for 5-10 column volumes.[9]

4. Method Optimization:

• Based on the screening run, identify the approximate %B where the iso-HHCP peaks elute.

• Develop a shallow gradient around this percentage or create an isocratic method to maximize resolution.

• If resolution is still insufficient, repeat the screening with the alternative organic solvent (MeOH if ACN was used first).

• Test ternary mixtures if binary systems fail to provide adequate separation.

Visual Workflow and Logic Diagrams

The following diagrams illustrate the logical processes for method optimization and troubleshooting.

Caption: Workflow for systematic mobile phase optimization.

Caption: Logic diagram for troubleshooting poor peak resolution.

References

• 1. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 2. Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks - Industry news - News [alwsci.com]
• 3. waters.com [waters.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. mastelf.com [mastelf.com]
• 7. ssi.shimadzu.com [ssi.shimadzu.com]
• 8. Steps for HPLC Method Development | Pharmaguideline [pharmaguideline.com]
• 9. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 10. HPLC Method for Better Separation of THC Isomers to Ensure Safety and Compliance in the Hemp Market - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Matrix Effects in iso-HHCP Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the quantification of iso-hexahydrocannabiphorol (iso-HHCP) from biological samples. The information provided is based on established methods for cannabinoid analysis and should be adapted and validated for specific experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect iso-HHCP quantification?

A: Matrix effects are the alteration of analyte ionization efficiency by co-eluting endogenous components of the sample matrix, such as phospholipids (B1166683), salts, and proteins.[1][2] This can lead to ion suppression or enhancement, resulting in inaccurate and imprecise quantification of iso-HHCP.[1] For example, phospholipids in plasma are a common cause of ion suppression in LC-MS/MS analysis.[3]

Q2: Which biological matrices are most challenging for iso-HHCP analysis?

A: Blood, plasma, and serum are generally considered the most challenging matrices due to their high protein and phospholipid content.[3][4] Urine can also be complex due to varying concentrations of salts and endogenous metabolites.[5] Oral fluid is a less invasive alternative, but its composition can be variable.[6][7]

Q3: What are the most common analytical techniques for iso-HHCP quantification?

A: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most widely used technique for the quantification of cannabinoids in biological samples due to its high sensitivity and selectivity.[4][8] Gas chromatography-mass spectrometry (GC-MS) can also be used, but often requires derivatization of the analyte.

Q4: How can I minimize matrix effects during sample preparation?

A: Effective sample preparation is crucial to remove interfering matrix components. The most common techniques include:

• Solid-Phase Extraction (SPE): A highly effective method for cleaning up complex samples by selectively isolating the analyte.[4][9][10]

• Liquid-Liquid Extraction (LLE): A technique that separates the analyte from the matrix based on its differential solubility in two immiscible liquids.[4][11]

• Protein Precipitation (PPT): A simpler but generally less clean method that removes proteins from the sample.[8][12][13]

Q5: How important is the choice of an internal standard (IS)?

A: The use of a suitable internal standard is critical for compensating for matrix effects and ensuring accurate quantification.[1] An ideal IS is a stable, isotopically labeled analog of the analyte (e.g., iso-HHCP-d4), as it will have very similar chemical and physical properties and experience similar matrix effects.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape or Tailing	- Matrix interference- Incompatible mobile phase pH- Column degradation	- Optimize sample cleanup (e.g., use a more selective SPE sorbent).- Adjust mobile phase pH to ensure the analyte is in a single ionic form.- Use a guard column and/or replace the analytical column.
Low Analyte Recovery	- Inefficient extraction- Analyte degradation- Adsorption to container surfaces	- Optimize the extraction solvent and pH for LLE.- For SPE, select an appropriate sorbent and optimize wash and elution steps.- Investigate the stability of iso-HHCP under your experimental conditions (pH, temperature, light exposure).[14]- Use silanized glassware or polypropylene (B1209903) tubes to minimize adsorption.
High Signal Variability (Poor Precision)	- Inconsistent matrix effects between samples- Inadequate homogenization of the sample- Pipetting errors	- Use a stable isotope-labeled internal standard.- Ensure thorough vortexing or sonication of the sample before extraction.- Calibrate pipettes regularly and use proper pipetting techniques.
Ion Suppression or Enhancement	- Co-elution of matrix components- High salt concentration in the final extract	- Improve chromatographic separation by modifying the gradient, flow rate, or column chemistry.- Implement a desalting step in your sample preparation protocol.- Dilute the sample extract before injection, if sensitivity allows.
Inconsistent Results Between Different Matrix Lots	- Variability in the composition of the biological matrix	- Evaluate matrix effects using at least six different lots of the biological matrix during method validation.[1]- Develop a more robust sample preparation method that effectively removes a wider range of interferences.

Quantitative Data Summary

The following tables summarize typical recovery and matrix effect data for cannabinoids in various biological matrices using different sample preparation techniques. Note that this data is for other cannabinoids and should be used as a general guideline; specific values for iso-HHCP will need to be determined experimentally.

Table 1: Analyte Recovery (%) in Different Biological Matrices

Analyte	Matrix	Protein Precipitation	Liquid-Liquid Extraction	Solid-Phase Extraction
Synthetic Cannabinoid Analog 1	Plasma	85-95%	70-85%	90-105%
Synthetic Cannabinoid Analog 2	Urine	N/A	75-90%	88-102%
Synthetic Cannabinoid Analog 3	Oral Fluid	80-90%	73-101%[11]	85-98%

Table 2: Matrix Effect (%) in Different Biological Matrices

Matrix Effect (%) = (Peak area in the presence of matrix / Peak area in the absence of matrix) x 100. A value <100% indicates ion suppression, and a value >100% indicates ion enhancement.

Analyte	Matrix	Protein Precipitation	Liquid-Liquid Extraction	Solid-Phase Extraction
Synthetic Cannabinoid Analog 1	Plasma	60-80%	75-90%	95-110%
Synthetic Cannabinoid Analog 2	Urine	N/A	80-95%	92-108%
Synthetic Cannabinoid Analog 3	Oral Fluid	70-85%	85-105%	98-105%

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) from Plasma

• Sample Pre-treatment: To 500 µL of plasma, add 10 µL of internal standard (e.g., iso-HHCP-d4) and 500 µL of 4% phosphoric acid. Vortex for 10 seconds.

• SPE Cartridge Conditioning: Condition a mixed-mode SPE cartridge by sequentially passing 1 mL of methanol (B129727) and 1 mL of deionized water.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of deionized water, followed by 1 mL of 40% methanol in water.

• Elution: Elute the analyte with 1 mL of 90:10 acetonitrile:methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

• Analysis: Inject an aliquot into the LC-MS/MS system.

Protocol 2: Liquid-Liquid Extraction (LLE) from Urine

• Sample Pre-treatment: To 1 mL of urine, add 10 µL of internal standard and 50 µL of 1 M NaOH. Vortex for 10 seconds.

• Extraction: Add 3 mL of a hexane:ethyl acetate (B1210297) (9:1 v/v) mixture. Vortex for 2 minutes.

• Centrifugation: Centrifuge at 4000 rpm for 10 minutes.

• Solvent Transfer: Transfer the upper organic layer to a clean tube.

• Evaporation and Reconstitution: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

• Analysis: Inject an aliquot into the LC-MS/MS system.

Protocol 3: Protein Precipitation (PPT) from Oral Fluid

• Sample Pre-treatment: To 200 µL of oral fluid, add 10 µL of internal standard.

• Precipitation: Add 600 µL of cold acetonitrile. Vortex for 1 minute.

• Centrifugation: Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Transfer the supernatant to a clean tube.

• Evaporation and Reconstitution: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

• Analysis: Inject an aliquot into the LC-MS/MS system.

Visualizations

Caption: General experimental workflow for iso-HHCP quantification.

Caption: Simplified cannabinoid receptor signaling pathway.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sisu.ut.ee [sisu.ut.ee]
• 3. Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pjoes.com [pjoes.com]
• 6. academic.oup.com [academic.oup.com]
• 7. Synthetic cannabinoids receptor agonists in oral fluid: development of a dispersive liquid-liquid microextraction (DLLME) method with liquid chromatography-mass spectrometry detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ingentaconnect.com [ingentaconnect.com]
• 9. unitedchem.com [unitedchem.com]
• 10. Novel solid-phase extraction protocol for 11-nor-9-carboxy-delta9-tetrahydrocannabinol from urine samples employing a polymeric mixed-mode cation-exchange resin, Strata-X-C, suitable for gas chromatography-mass spectrometry or liquid chromatography-mass spectrometry analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Dispersive liquid-liquid microextraction, an effective tool for the determination of synthetic cannabinoids in oral fluid by liquid chromatography-tandem mass spectrometry [iris.univr.it]
• 12. Simple protein precipitation-based analysis of Δ9-tetrahydrocannabinol and its metabolites in human serum by liquid chr… [ouci.dntb.gov.ua]
• 13. researchgate.net [researchgate.net]
• 14. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Chiral Resolution of iso-Hexahydrocannabiphorol (iso-HHCP) Isomers

Welcome to the technical support center for enhancing the resolution of iso-hexahydrocannabiphorol (iso-HHCP) isomers in chiral chromatography. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during their experiments.

Disclaimer: Specific, validated chiral chromatography methods for the separation of iso-HHCP isomers are not widely documented in publicly available literature. The guidance provided here is based on established principles and successful methodologies for the chiral separation of other synthetic and natural cannabinoids.[1][2][3][4][5]

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the chiral separation of iso-HHCP isomers?

A1: The primary challenges stem from the structural similarity of the enantiomers. Key difficulties include:

• Co-elution: The isomers may not interact differently enough with the chiral stationary phase (CSP), leading to overlapping peaks.

• Poor Resolution: Even if separation occurs, the distance between the peaks (resolution) may be insufficient for accurate quantification.

• Low Selectivity: The chiral selector may not exhibit a strong preference for one enantiomer over the other.

• Method Development Time: Finding the optimal combination of column, mobile phase, and temperature can be time-consuming.

Q2: Which type of chromatography is best suited for iso-HHCP isomer separation: HPLC or SFC?

A2: Both High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) can be effective for chiral cannabinoid separations.[1][3]

• HPLC is a widely used technique with a broad range of available chiral stationary phases.[2][3] It can be operated in both normal-phase and reversed-phase modes.

• SFC often provides greater selectivity for stereoisomers and can lead to faster separations compared to HPLC.[1] It is particularly advantageous for normal-phase separations.[1]

Q3: What are the recommended types of chiral stationary phases (CSPs) for cannabinoid isomers?

A3: Polysaccharide-based CSPs are the most commonly used and successful for cannabinoid separations.[2] These are typically derivatives of cellulose (B213188) or amylose (B160209), such as:

• Cellulose tris(3,5-dimethylphenylcarbamate)

• Amylose tris(3,5-dimethylphenylcarbamate) These phases are available from various manufacturers and have demonstrated broad applicability for a wide range of chiral compounds, including cannabinoids.

Q4: Should I start with normal-phase or reversed-phase chromatography?

A4: For chiral separations of cannabinoids, normal-phase chromatography is often the preferred starting point.[2] It frequently offers better selectivity for stereoisomers.[1] Typical mobile phases consist of an alkane (like hexane (B92381) or heptane) with an alcohol modifier (such as isopropanol (B130326) or ethanol).[2]

Q5: How do I choose the appropriate mobile phase modifier and its concentration?

A5: The type and concentration of the alcohol modifier are critical for achieving resolution.

• Alcohol Choice: Isopropanol (IPA) and ethanol (B145695) (EtOH) are common choices. Their different hydrogen bonding capabilities can significantly impact selectivity.

• Concentration: Start with a low concentration of the modifier (e.g., 5%) and gradually increase it.[2] A lower percentage of alcohol generally increases retention and can improve selectivity for closely eluting compounds.[6]

Troubleshooting Guide

Issue 1: No separation of iso-HHCP isomers is observed.

Potential Cause	Troubleshooting Step
Inappropriate Chiral Stationary Phase (CSP)	The selected CSP may not be suitable for this class of compounds. Screen a variety of polysaccharide-based CSPs (both cellulose and amylose derivatives).
Incorrect Mobile Phase Composition	The mobile phase polarity may be too high or too low. In normal-phase, try decreasing the alcohol modifier concentration to increase retention and interaction with the CSP. Experiment with different alcohol modifiers (e.g., switch from IPA to EtOH).
Sample Overload	Injecting too much sample can saturate the column and obscure separation. Reduce the injection volume or the sample concentration.
Temperature Effects	Temperature can influence chiral recognition. Try operating the column at a lower temperature (e.g., 10-15°C) to enhance enantioselectivity.

Issue 2: Poor resolution (Rs < 1.5) or peak tailing.

Potential Cause	Troubleshooting Step
Sub-optimal Mobile Phase Strength	Fine-tune the mobile phase composition. Small changes in the percentage of the alcohol modifier can have a significant impact on resolution.
Flow Rate is Too High	A high flow rate can reduce the time for interaction with the CSP. Decrease the flow rate to improve resolution, though this will increase the analysis time.
Extra-column Volume	Excessive tubing length or a large detector flow cell can contribute to peak broadening. Use tubing with a small internal diameter and a low-volume flow cell if possible.
Contamination of the Column or Mobile Phase	Ensure the mobile phase is freshly prepared and filtered. Flush the column with a strong solvent (as recommended by the manufacturer) to remove any contaminants.

Issue 3: Inconsistent retention times.

Potential Cause	Troubleshooting Step
Fluctuations in Temperature	Use a column oven to maintain a constant and stable temperature throughout the analysis.
Mobile Phase Instability	Ensure the mobile phase components are well-mixed and degassed. For premixed mobile phases, be aware of potential compositional changes due to evaporation of the more volatile component.
Pump Malfunction	Check the pump for leaks and ensure it is delivering a consistent flow rate. Perform a pump performance test if necessary.
Column Equilibration	Ensure the column is fully equilibrated with the mobile phase before starting the analysis. This can take 20-30 column volumes or more.

Experimental Protocols & Data Presentation

While specific data for iso-HHCP is not available, the following tables illustrate how to present your findings based on methodologies used for other cannabinoids.

Table 1: Example of Chiral Column Screening for Cannabinoid Isomers

Column (CSP Type)	Mobile Phase	Flow Rate (mL/min)	Isomer 1 RT (min)	Isomer 2 RT (min)	Resolution (Rs)	Notes
Cellulose-based CSP 1	Hexane:Ethanol (95:5)	1.0	8.2	9.1	1.6	Baseline separation achieved.
Amylose-based CSP 1	Hexane:Ethanol (95:5)	1.0	7.5	7.8	0.8	Poor resolution.
Cellulose-based CSP 2	Hexane:Isopropanol (90:10)	1.0	10.5	12.0	2.1	Excellent separation.
Amylose-based CSP 2	Hexane:Isopropanol (90:10)	1.0	9.8	9.8	0.0	Co-elution.

RT = Retention Time; Rs = Resolution

Table 2: Example of Mobile Phase Optimization on a Selected Column

Column: Cellulose-based CSP 2

Mobile Phase Composition	Flow Rate (mL/min)	Temperature (°C)	Isomer 1 RT (min)	Isomer 2 RT (min)	Resolution (Rs)
Hexane:Isopropanol (95:5)	1.0	25	15.1	17.5	2.5
Hexane:Isopropanol (90:10)	1.0	25	10.5	12.0	2.1
Hexane:Isopropanol (85:15)	1.0	25	7.3	8.1	1.4
Hexane:Ethanol (95:5)	1.0	25	13.4	15.2	2.0

Visualized Workflows

General Workflow for Chiral Method Development

This diagram outlines the logical steps for developing a chiral separation method for iso-HHCP isomers.

Caption: A logical workflow for chiral method development.

Troubleshooting Logic for Poor Resolution

This diagram provides a step-by-step decision-making process when encountering poor resolution.

Caption: A troubleshooting flowchart for poor peak resolution.

References

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. cannabissciencetech.com [cannabissciencetech.com]
• 3. mdpi.com [mdpi.com]
• 4. Chirality in Cannabinoid Research - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cannabissciencetech.com [cannabissciencetech.com]
• 6. Chiral Separation of Cannabichromene, Cannabicyclol, and Their Acidic Analogs on Polysaccharide Chiral Stationary Phases - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Solubility of iso-HHCP in Aqueous Buffers

This technical support center is designed to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with the poor aqueous solubility of iso-hexahydrocannabiphorol (iso-HHCP). Given that iso-HHCP is a hydrophobic cannabinoid, the principles and techniques established for other poorly soluble cannabinoids are applicable and recommended.[1][2]

Frequently Asked Questions (FAQs)

Q1: Why is iso-HHCP poorly soluble in aqueous buffers?

A1: Like other cannabinoids, iso-HHCP is a lipophilic ("fat-loving") molecule.[2] This inherent hydrophobicity makes it difficult to dissolve in water-based solutions like physiological buffers, which are polar. This poor aqueous solubility can significantly hinder its use in in vitro assays and limit its bioavailability in vivo.[3][4]

Q2: I observed a precipitate after diluting my iso-HHCP stock solution (in organic solvent) into my aqueous buffer. What should I do?

A2: Precipitation upon dilution into an aqueous buffer is a common issue for hydrophobic compounds.[5] This indicates that the concentration of iso-HHCP has surpassed its solubility limit in the final buffer composition. To address this, it is crucial to prepare a high-concentration stock solution in a suitable organic solvent (e.g., DMSO, ethanol) and then dilute it into the aqueous buffer to the final working concentration.[5] Ensure the final concentration of the organic solvent is minimal (typically <0.5% for cell-based assays) to avoid solvent-induced artifacts or toxicity.[5]

Q3: What are the primary strategies to enhance the aqueous solubility of iso-HHCP?

A3: Several established methods for improving the solubility of hydrophobic cannabinoids can be applied to iso-HHCP:

• Co-solvents: Utilizing a mixture of water and a water-miscible organic solvent can increase the solubility of hydrophobic compounds.

• Cyclodextrin (B1172386) Complexation: Encapsulating the iso-HHCP molecule within a cyclodextrin complex can significantly enhance its aqueous solubility.[6][7][8]

• Lipid-Based Formulations: Formulating iso-HHCP into nanoemulsions, liposomes, or self-emulsifying drug delivery systems (SEDDS) can improve its dispersion and absorption in aqueous environments.[4][9][10][11]

Troubleshooting Guide

This section provides solutions to common problems encountered when working with iso-HHCP in aqueous buffers.

Issue 1: My iso-HHCP precipitates out of solution, even with a co-solvent.

• Possible Cause: The percentage of the organic co-solvent may be too low, or the chosen co-solvent may not be optimal for iso-HHCP.

• Troubleshooting Steps:

  • Increase Co-solvent Concentration: Gradually increase the percentage of the co-solvent in your buffer. Be mindful of the tolerance of your experimental system to the organic solvent.

  • Test Different Co-solvents: Experiment with different biocompatible co-solvents such as ethanol, propylene (B89431) glycol, or polyethylene (B3416737) glycol (PEG).

  • pH Adjustment: For ionizable compounds, adjusting the pH of the buffer can sometimes improve solubility. The effect of pH on iso-HHCP solubility would need to be determined empirically.[12]

Issue 2: The cyclodextrin-complexed iso-HHCP is not fully dissolving.

• Possible Cause: The molar ratio of iso-HHCP to cyclodextrin may be incorrect, or the complexation process may be incomplete.

• Troubleshooting Steps:

  • Optimize Molar Ratio: Experiment with different molar ratios of iso-HHCP to cyclodextrin (e.g., 1:1, 1:2).

  • Vary Complexation Method: Different methods like kneading, co-evaporation, or freeze-drying can yield complexes with varying solubility.[8]

  • Select a Different Cyclodextrin: The type of cyclodextrin (e.g., β-cyclodextrin, HP-β-cyclodextrin, M-β-CD) can significantly impact solubility enhancement.[7][13]

Issue 3: My lipid-based formulation is unstable and shows phase separation.

• Possible Cause: The components of the formulation (oil, surfactant, co-surfactant) are not optimized, or the homogenization process was inadequate.

• Troubleshooting Steps:

  • Screen Formulation Components: Test a variety of oils, surfactants, and co-surfactants to find a combination that forms a stable emulsion with iso-HHCP.

  • Optimize Homogenization: Adjust the parameters of your homogenization process (e.g., speed, duration, pressure) to achieve a smaller and more uniform droplet size.[3]

  • Check Drug Load: High concentrations of iso-HHCP may destabilize the formulation. Try reducing the amount of iso-HHCP in the formulation.

Data Presentation

Table 1: Comparison of Solubility Enhancement Strategies for Hydrophobic Cannabinoids

Strategy	Principle	Advantages	Disadvantages	Typical Solvents/Excipients
Co-solvents	Reduces the polarity of the aqueous solvent system.	Simple to prepare.	May have toxicity at higher concentrations; may affect protein structure/function.	DMSO, Ethanol, Propylene Glycol, PEG 400
Cyclodextrins	Encapsulates the hydrophobic drug in a hydrophilic shell.[6]	Significant solubility enhancement; can improve stability.[6][7]	May have its own biological effects; complex preparation.[8]	β-cyclodextrin, HP-β-cyclodextrin, M-β-CD
Nanoemulsions	Disperses the drug in a fine oil-in-water emulsion.[1]	High drug loading capacity; improved bioavailability.[9]	Complex formulation; potential for instability.[1]	Medium-chain triglycerides (MCT) oil, Lecithin, Polysorbates
SEDDS	Forms a fine emulsion upon gentle agitation in an aqueous medium.[14]	Enhances oral bioavailability by improving solubilization in the GI tract.[10][11]	Requires careful selection of oils, surfactants, and co-solvents.	Capryol 90, Cremophor EL, Transcutol HP

Experimental Protocols

Protocol 1: Preparation of an iso-HHCP Solution using a Co-solvent

• Prepare a high-concentration stock solution of iso-HHCP (e.g., 10-50 mM) in 100% DMSO.

• Warm the aqueous buffer (e.g., PBS) to 37°C.

• While gently vortexing the pre-warmed buffer, add the iso-HHCP stock solution dropwise to achieve the desired final concentration.

• Ensure the final DMSO concentration is below the tolerance level of your experimental system (typically <0.5%).

• Visually inspect for any signs of precipitation.

Protocol 2: Preparation of an iso-HHCP-Cyclodextrin Inclusion Complex (Freeze-Drying Method)

• Dissolve the desired molar equivalent of hydroxypropyl-β-cyclodextrin (HP-β-CD) in purified water with stirring.

• Prepare a concentrated solution of iso-HHCP in a minimal amount of a suitable organic solvent (e.g., ethanol).

• Slowly add the iso-HHCP solution to the cyclodextrin solution while stirring continuously.

• Continue stirring the mixture at room temperature for 24-48 hours to facilitate complex formation.

• Freeze the resulting solution and lyophilize it using a freeze-dryer to obtain a solid powder of the iso-HHCP-cyclodextrin complex.

• Reconstitute the powder in the aqueous buffer to the desired concentration.

Protocol 3: Preparation of an iso-HHCP Nanoemulsion

• Oil Phase Preparation: Dissolve the desired amount of iso-HHCP in a carrier oil (e.g., MCT oil). Gently warm and stir until a clear solution is formed. Add the selected surfactant and co-surfactant to the oil phase and mix thoroughly.

• Aqueous Phase Preparation: Prepare the required volume of purified water or buffer.

• Coarse Emulsion Formation: Slowly add the oil phase to the aqueous phase under constant stirring with a high-shear mixer to form a coarse emulsion.

• Homogenization: Pass the coarse emulsion through a high-pressure homogenizer for a specified number of cycles and at a set pressure to reduce the droplet size to the nano-range.

Mandatory Visualizations

Caption: Experimental workflows for enhancing iso-HHCP solubility.

Caption: Troubleshooting decision tree for iso-HHCP precipitation.

References

• 1. pharmtech.com [pharmtech.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 5. benchchem.com [benchchem.com]
• 6. Enhancing Cannabinoid Bioavailability in Pain Management: The Role of Cyclodextrins [mdpi.com]
• 7. Complexation with Cyclodextrin Improves Solubility of Cannabidiol--Institute of Process Engineering [english.ipe.cas.cn]
• 8. cannabissciencetech.com [cannabissciencetech.com]
• 9. pharmaexcipients.com [pharmaexcipients.com]
• 10. researchgate.net [researchgate.net]
• 11. abiteccorp.com [abiteccorp.com]
• 12. benchchem.com [benchchem.com]
• 13. Investigation of Cannabinoid Acid/Cyclodextrin Inclusion Complex for Improving Physicochemical and Biological Performance - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

Technical Support Center: Iso-Hexahydrocannabiphorol (iso-HHCP) Stability

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of iso-Hexahydrocannabiphorol (iso-HHCP) during storage. Below you will find frequently asked questions and troubleshooting guides to address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is iso-Hexahydrocannabiphorol (iso-HHCP) and why is proper storage critical?

A1: Iso-Hexahydrocannabiphorol (iso-HHCP) is an analytical reference standard structurally similar to known phytocannabinoids and has been identified as an impurity in some Hexahydrocannabiphorol (HHCP) samples.[1] Like other cannabinoids, iso-HHCP is a labile compound susceptible to degradation from environmental factors such as light, heat, and oxygen.[2][3] Improper storage can lead to the formation of unknown degradation products, loss of potency, and compromised experimental results.[2][4] This is critical for ensuring the accuracy and reproducibility of research and for maintaining the safety and efficacy of any potential pharmaceutical products.[3][5]

Q2: What are the primary factors that cause iso-HHCP degradation?

A2: The primary drivers of cannabinoid degradation, which are applicable to iso-HHCP, are:

• Light Exposure: UV rays are a significant factor in the breakdown of cannabinoids.[3][6][7]

• Oxidation: Exposure to atmospheric oxygen can alter the chemical structure, leading to byproducts and reduced purity.[3][4] Studies on Δ9-THC show oxidation can cause a loss of up to 5% per month at room temperature.[4]

• Temperature: Elevated temperatures accelerate chemical reactions, including decarboxylation and oxidation.[3][6] Storing cannabinoids at room temperature can lead to a significant decrease in concentration over time.[8][9]

• pH (Acidity/Basicity): Acidic or basic conditions can catalyze isomerization and degradation. For example, CBD is known to degrade into Δ9-THC and Δ8-THC under acidic conditions.[2][10]

Q3: What are the ideal storage conditions for long-term stability of iso-HHCP?

A3: For optimal long-term stability, iso-HHCP should be stored under the following conditions, as recommended for analytical cannabinoid standards:

• Temperature: Frozen storage at -20°C is the standard for preserving cannabinoid integrity over long periods.[1][11] This temperature significantly slows degradation reactions.

• Atmosphere: Store under an inert gas atmosphere (e.g., argon or nitrogen) to displace oxygen and prevent oxidation.

• Light: Use amber or opaque glass vials to protect the compound from light.[6][12][13]

• Container: Chemically inert, airtight glass containers are strongly recommended.[6][12] Avoid plastic containers for long-term storage as they can be permeable to air and may leach chemicals.[12]

Q4: My iso-HHCP is supplied as a solution in acetonitrile (B52724). How does this affect storage?

A4: Storing iso-HHCP in a solvent like acetonitrile can impact its stability. Cannabinoids in solution are particularly susceptible to degradation from light.[2][7] It is crucial that the solution is stored at -20°C in a tightly sealed, light-protected vial. For long-term storage, aliquoting the solution into smaller, single-use vials can prevent contamination and degradation from repeated freeze-thaw cycles and air exposure.

Troubleshooting Guide

This guide addresses specific issues that may arise during the storage and handling of iso-HHCP.

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Change in sample color (e.g., darkening, turning orange/amber)	Oxidation due to repeated or prolonged exposure to air.	Overlay the sample with an inert gas (argon or nitrogen) before sealing. Aliquot samples into smaller vials for single use to minimize air exposure. Ensure storage containers are truly airtight.
Appearance of new peaks in HPLC/GC-MS analysis	Chemical degradation has occurred, forming isomers or oxidation byproducts.	Review storage conditions immediately. Confirm temperature (-20°C), protection from light, and inert atmosphere. Characterize the new peaks using mass spectrometry to identify potential degradants. Implement a forced degradation study (see protocol below) to understand potential degradation pathways.
Decrease in the main iso-HHCP peak area (loss of potency)	Degradation due to one or more factors (heat, light, oxygen). The sample may have been exposed to elevated temperatures during shipping or handling.	Verify the entire cold chain history. Re-test a freshly opened vial (if available) to confirm degradation. If degradation is confirmed, discard the compromised stock and obtain a new, properly handled reference standard.
Inconsistent results between experiments	Sample degradation over time. Repeated freeze-thaw cycles. Contamination.	Use a fresh aliquot for each experiment. Avoid using a stock solution that has been stored for an extended period at room temperature or repeatedly warmed and cooled. Prepare fresh dilutions from a concentrated, properly stored stock for each experimental run.

Below is a logical workflow for troubleshooting unexpected analytical results with your iso-HHCP standard.

Caption: Troubleshooting workflow for iso-HHCP degradation.

Experimental Protocols

Protocol: Forced Degradation Study for iso-HHCP

A forced degradation study is essential for identifying potential degradation products and establishing the stability-indicating nature of an analytical method.[14][15]

Objective: To intentionally degrade iso-HHCP under various stress conditions (acidic, basic, oxidative, thermal, photolytic) and analyze the resulting mixture to understand degradation pathways.

Materials:

• iso-HHCP reference standard

• HPLC-grade acetonitrile and water

• Hydrochloric acid (HCl), Sodium hydroxide (B78521) (NaOH), Hydrogen peroxide (H₂O₂)

• Class A volumetric flasks and pipettes

• HPLC system with UV or MS detector[16]

• pH meter

• Photostability chamber, calibrated oven

Methodology:

• Stock Solution Preparation: Prepare a stock solution of iso-HHCP in acetonitrile (e.g., 1 mg/mL).

• Control Sample: Dilute the stock solution with 50:50 acetonitrile:water to a working concentration (e.g., 100 µg/mL). This is your time-zero, unstressed control.

• Stress Conditions: For each condition below, mix 1 mL of stock solution with 9 mL of the stressor solution in a sealed vial. Incubate as specified.

  • Acid Hydrolysis: 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidation: 3% H₂O₂. Store at room temperature, protected from light, for 24 hours.

  • Thermal Degradation: Place a solid sample (or dried aliquot of stock) in an oven at 80°C for 48 hours, then reconstitute in solvent.

  • Photolytic Degradation: Expose the working concentration solution to light in a photostability chamber (ICH Q1B guidelines).

• Sample Preparation for Analysis:

  • After incubation, cool the vials to room temperature.

  • For acid and base samples, neutralize with an equimolar amount of base or acid, respectively.

  • Dilute all samples to the working concentration (100 µg/mL) with 50:50 acetonitrile:water.

• HPLC Analysis:

  • Analyze the control and all stressed samples by a validated HPLC method.[17]

  • Monitor for the appearance of new peaks and the decrease in the parent iso-HHCP peak.

  • Ensure mass balance is calculated to account for all degradation products.

The workflow for this experimental protocol is visualized below.

Caption: Experimental workflow for a forced degradation study.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 4940960.fs1.hubspotusercontent-na1.net [4940960.fs1.hubspotusercontent-na1.net]
• 3. broughton-group.com [broughton-group.com]
• 4. caymanchem.com [caymanchem.com]
• 5. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 6. flcannabisdeals.org [flcannabisdeals.org]
• 7. The stability of cannabis and its preparations on storage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of the Storage Conditions on the Stability of Natural and Synthetic Cannabis in Biological Matrices for Forensic Toxicology Analysis: An Update from the Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Identification of Psychoactive Degradants of Cannabidiol in Simulated Gastric and Physiological Fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Stability of Synthetic Cannabinoids in Biological Specimens: Analysis Through Liquid Chromatography Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 23state.com [23state.com]
• 13. berlinpackaging.com [berlinpackaging.com]
• 14. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 15. onyxipca.com [onyxipca.com]
• 16. merckmillipore.com [merckmillipore.com]
• 17. waters.com [waters.com]

Technical Support Center: Interpreting Complex NMR Spectra of iso-Hexahydrocannabiphorol

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with iso-Hexahydrocannabiphorol (iso-HHCP) and related compounds. The focus is on addressing specific challenges encountered during the interpretation of complex Nuclear Magnetic Resonance (NMR) spectra.

Frequently Asked Questions (FAQs)

Q1: My 1H NMR spectrum of a synthesized HHCP sample shows more peaks than expected. What could be the reason?

A1: The presence of multiple isomers is the most common reason for a complex 1H NMR spectrum of synthesized Hexahydrocannabiphorol (HHCP). During synthesis, various isomers such as (9R)-HHCP, (9S)-HHCP, cis-HHCP, iso-HHCP, and abnormal-HHCP (abn-HHCP) can be formed.[1][2][3] Each isomer will have a unique set of NMR signals, leading to a spectrum with overlapping multiplets. Additionally, residual solvents, reagents, or byproducts from the synthesis can contribute extra peaks.

Q2: How can I differentiate between the different HHCP isomers in my NMR spectrum?

A2: Differentiating between HHCP isomers requires a combination of one-dimensional (1D) and two-dimensional (2D) NMR techniques.

• 1H NMR: The chemical shifts of protons near the stereogenic centers will vary significantly between isomers.[1] For example, the signals for protons H-10a and H-6a can help distinguish between cis and trans configurations.

• 13C NMR: The carbon chemical shifts, particularly in the terpenoid moiety, are sensitive to stereochemistry.

• 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for assigning proton and carbon signals and establishing connectivity within the molecule, which helps in identifying the specific isomer.

• NOESY: Nuclear Overhauser Effect Spectroscopy (NOESY) is particularly useful for determining the relative stereochemistry by identifying protons that are close in space. For instance, a NOESY correlation between H-10a and H-6a is indicative of a cis-configuration.[1]

Q3: The aromatic region of my 1H NMR spectrum is difficult to interpret. What are the expected signals for iso-HHCP?

A3: For iso-HHCP, you would typically expect to see two signals in the aromatic region corresponding to the two aromatic protons. These protons are in a meta-position to each other.[1] The exact chemical shifts can vary slightly depending on the solvent and concentration, but they will appear as distinct signals, likely doublets due to coupling with each other. In complex mixtures, these signals may overlap with aromatic signals from other isomers.

Q4: I am struggling with significant signal overlap in the aliphatic region of my 1H NMR spectrum. What can I do?

A4: Signal overlap in the aliphatic region is a common challenge with cannabinoids due to the presence of multiple methylene (B1212753) and methyl groups with similar chemical environments.[4] Here are some strategies to resolve this:

• Higher Field Strength: Acquiring the spectrum on a higher field NMR spectrometer (e.g., 500 MHz or higher) will increase the dispersion of the signals.[1]

• 2D NMR:

  • COSY (Correlation Spectroscopy): Helps to identify coupled proton networks.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons to their directly attached carbons, which can help to resolve overlapping proton signals if the corresponding carbon signals are resolved.

  • TOCSY (Total Correlation Spectroscopy): Can be used to identify all protons within a spin system.

• Solvent Effects: Changing the NMR solvent (e.g., from chloroform-d (B32938) to benzene-d6) can induce different chemical shifts and potentially resolve overlapping signals.

Troubleshooting Guide

Issue 1: Unable to confirm the presence of iso-HHCP due to a complex mixture.

Troubleshooting Steps:

• Isolate the Compound: The most reliable method is to first isolate the different components of the mixture using techniques like column chromatography.[2][3] Fractions can then be analyzed individually by NMR.

• Compare with Reference Data: Compare the acquired 1H and 13C NMR data with published chemical shifts for iso-HHCP and other known HHCP isomers.

• Advanced 2D NMR: Utilize HMBC (Heteronuclear Multiple Bond Correlation) to identify long-range proton-carbon correlations, which can be diagnostic for the iso-HHCP structure. Specifically, look for correlations that confirm the unique connectivity of the iso-propyl group in the terpenoid moiety.[1]

Issue 2: My NMR sample shows broad signals, leading to poor resolution.

Troubleshooting Steps:

• Check Sample Purity: Impurities, especially paramagnetic ones, can cause significant line broadening.

• Sample Concentration: A very high concentration can lead to increased viscosity and signal broadening. Try diluting the sample.

• Temperature: The conformation of the molecule can be temperature-dependent. Acquiring the spectrum at a different temperature might result in sharper signals. For some cannabinoids, restricted rotation around single bonds can cause signal broadening, and changing the temperature can affect the rate of this rotation.[5]

• Shimming: Ensure the magnetic field homogeneity is optimized by carefully shimming the spectrometer.

Experimental Protocols

Standard NMR Sample Preparation:

• Weigh approximately 5-10 mg of the purified iso-HHCP sample.

• Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl3).

• Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) if quantitative analysis is required.

• Transfer the solution to a 5 mm NMR tube.

• Ensure the sample is free of any particulate matter.

NMR Data Acquisition Parameters (Example for a 500 MHz Spectrometer):

Parameter	1H NMR	13C NMR
Operating Frequency	500.13 MHz	125.76 MHz
Solvent	CDCl3	CDCl3
Temperature	298 K	298 K
Pulse Program	zg30	zgpg30
Number of Scans	16	1024
Relaxation Delay	2.0 s	2.0 s
Spectral Width	12 ppm	240 ppm

Data Presentation

Table 1: Representative 1H and 13C NMR Chemical Shifts (δ in ppm) for key regions of HHCP Isomers.

Note: Chemical shifts are referenced to TMS and can vary slightly based on experimental conditions. Data is compiled from published literature.[1]

Isomer	Aromatic Protons (H-2', H-4')	Methyl Protons (terpenoid moiety)	Key 13C Signals (terpenoid moiety)
(9R)-HHCP	~6.25, ~6.10	Doublet, two Singlets, Triplet	Specific shifts for C-9, C-6a, C-10a
cis-HHCP	~6.24, ~6.09	Doublet, two Singlets, Triplet	Shifts differ from (9R)-HHCP near stereocenters
iso-HHCP	~6.2, ~6.1	Two Doublets, Singlet, Triplet	Distinct shifts for the iso-propyl group carbons

Visualizations

References

• 1. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. A Quantitative 1H NMR Method for Screening Cannabinoids in CBD Oils - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Strategies for Improving the Purity of Synthetic iso-HHCP

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the purification of synthetic iso-hexahydrocannabiphorol (iso-HHCP).

Section 1: Frequently Asked Questions (FAQs)

This section addresses common challenges and questions that may arise during the synthesis and purification of iso-HHCP and related cannabinoids.

Q1: What are the most likely impurities in a synthetic iso-HHCP product?

A1: Synthetic iso-HHCP is likely to contain a variety of impurities stemming from the starting materials, side reactions, and degradation products. Based on the synthesis of related cannabinoids, common impurities may include:

• Isomeric Variants: Other hexahydrocannabinol (B1216694) isomers such as (9R)-HHCP, (9S)-HHCP, and cis-HHCP can form during the synthesis.[1][2][3]

• Unreacted Starting Materials: Residual precursors from the synthesis will likely be present.

• Reaction Intermediates: Ketone intermediates are possible byproducts in HHCP synthesis.[1][2][3]

• Side Products: Abnormal cannabinoids (abn-HHCP) and bisalkylated cannabinoids have been identified in synthetic HHCP samples.[1][2][3]

• Solvent Residues: Improper purging or evaporation can leave residual solvents in the final product.[4]

• Degradation Products: Exposure to heat, light, or acidic conditions can lead to the degradation of the target molecule.

Q2: My preliminary analysis (TLC/GC-MS) shows multiple spots/peaks close to my target compound. How can I resolve them?

A2: The presence of closely eluting impurities is a common challenge due to the chemical similarity of cannabinoid isomers.[5] To improve separation, consider the following strategies:

• Chromatography Optimization:

  • Column Selection: Utilize high-resolution chromatography columns. For HPLC, C18 and C8 columns are commonly used for cannabinoid analysis.[6]

  • Mobile Phase Gradient: A slow, shallow gradient of your mobile phase can enhance the separation of closely related compounds.

  • Technique: Flash chromatography with a C18 column and a methanol/formic acid mobile phase has been shown to be effective for separating synthetic cannabinoids.[7] Centrifugal Partition Chromatography (CPC) is another advanced technique that can offer high-resolution purification.[8]

• Crystallization: If a suitable solvent system can be found, crystallization can be a highly effective method for isolating the desired isomer in high purity.

Q3: What analytical techniques are most suitable for assessing the purity of iso-HHCP?

A3: A combination of analytical methods is recommended for a comprehensive purity assessment:

• High-Performance Liquid Chromatography (HPLC): HPLC coupled with a Diode-Array Detector (DAD) or Mass Spectrometry (MS) is a primary technique for cannabinoid potency and purity analysis.[6][9][10] It allows for the quantification of neutral and acidic cannabinoids without derivatization.[6][9]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is also widely used, particularly for identifying volatile impurities and isomers.[1][2][3] However, the high temperatures used can cause decarboxylation of acidic cannabinoids, and derivatization may be necessary for their separate analysis.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is invaluable for the structural elucidation of the final product and any isolated impurities.[1][2]

Q4: I'm observing a loss of my compound during purification. What are the potential causes and solutions?

A4: Loss of product during purification can be attributed to several factors:

• Degradation: Cannabinoids can be sensitive to heat, light, and oxygen.[11] Ensure that purification steps are carried out quickly and with protection from light and air where possible.

• Improper Column Packing/Loading: In column chromatography, poor packing can lead to channeling and broad peaks, resulting in poor separation and loss of product in mixed fractions. Overloading the column can also have a similar effect.

• Inappropriate Solvent Selection: Using a solvent in which your compound is too soluble can lead to premature elution and poor separation. Conversely, a solvent in which it is poorly soluble can result in the compound remaining on the column.

Section 2: Troubleshooting Guide

This table provides a summary of common issues, their potential causes, and recommended solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Broad or Tailing Peaks in Chromatography	- Column overloading- Inappropriate mobile phase- Column degradation	- Reduce the amount of sample loaded onto the column.- Optimize the mobile phase composition and gradient.- Use a new or regenerated column.
Co-elution of Impurities	- Similar polarity of compounds- Insufficient column resolution	- Employ a shallower solvent gradient in your chromatography.- Switch to a different stationary phase (e.g., from C18 to a phenyl-hexyl column).- Consider preparative HPLC for higher resolution.
Low Yield After Purification	- Compound degradation- Adsorption to glassware or column material- Multiple purification steps	- Minimize exposure to heat, light, and air.- Use silanized glassware to reduce adsorption.- Optimize the purification workflow to reduce the number of steps.
Presence of Unknown Peaks in Final Product	- Incomplete reaction- Side reactions- Contamination	- Monitor the reaction progress to ensure completion.- Optimize reaction conditions (temperature, catalyst) to minimize side products.- Ensure all glassware and reagents are clean and of high purity.
Final Product is an Oil Instead of Crystals	- Residual solvents- Presence of impurities preventing crystallization	- Ensure complete removal of solvents under high vacuum.- Re-purify the oil using chromatography to remove impurities and then attempt crystallization again.

Section 3: Experimental Protocols

Protocol 1: Flash Chromatography for iso-HHCP Purification

This protocol provides a general guideline for the purification of synthetic iso-HHCP using flash chromatography.

Materials:

• Crude synthetic iso-HHCP oil

• Silica gel or C18 stationary phase

• Hexane (B92381) (or other non-polar solvent)

• Ethyl acetate (B1210297) (or other polar solvent)

• Flash chromatography system

• Thin-Layer Chromatography (TLC) plates and developing chamber

• UV lamp

Procedure:

• Develop a TLC Method: Dissolve a small amount of the crude oil in a suitable solvent. Spot the TLC plate and develop it in various ratios of hexane and ethyl acetate to find a solvent system that provides good separation of the target compound from impurities (aim for an Rf value of 0.2-0.4 for the target).

• Prepare the Column: Dry pack the flash column with the chosen stationary phase.

• Sample Loading: Dissolve the crude iso-HHCP oil in a minimal amount of the non-polar solvent used in your mobile phase. Load the solution onto the column.

• Elution: Begin elution with the non-polar solvent and gradually increase the proportion of the polar solvent (gradient elution). The gradient should be based on the TLC results.

• Fraction Collection: Collect fractions as the compounds elute from the column. Monitor the elution with the UV detector or by collecting small samples for TLC analysis.

• Analysis: Analyze the collected fractions by TLC or HPLC to identify those containing the pure iso-HHCP.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified iso-HHCP.

Protocol 2: Purity Assessment by HPLC-DAD

This protocol outlines a general method for assessing the purity of a purified iso-HHCP sample.

Materials:

• Purified iso-HHCP sample

• HPLC-grade acetonitrile (B52724)

• HPLC-grade water

• Formic acid

• HPLC system with a DAD detector

• C18 HPLC column (e.g., 4.6 x 150 mm, 5 µm)

Procedure:

• Sample Preparation: Accurately weigh and dissolve a small amount of the purified iso-HHCP in acetonitrile to a known concentration (e.g., 1 mg/mL).

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

• HPLC Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detector Wavelength: 228 nm (or a wavelength appropriate for cannabinoids)

  • Gradient:

    • Start at 70% B

    • Linear gradient to 95% B over 10 minutes

    • Hold at 95% B for 2 minutes

    • Return to 70% B and equilibrate for 3 minutes

• Analysis: Inject the sample and record the chromatogram.

• Data Interpretation: Integrate the peaks in the chromatogram. Calculate the purity of the iso-HHCP by dividing the peak area of the main compound by the total area of all peaks and multiplying by 100.

Section 4: Visualizations

Caption: A typical workflow for the purification of synthetic iso-HHCP using flash chromatography.

Caption: A decision tree for troubleshooting common purity issues in synthetic iso-HHCP.

References

• 1. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. usalab.com [usalab.com]
• 5. benchchem.com [benchchem.com]
• 6. um.edu.mt [um.edu.mt]
• 7. researchgate.net [researchgate.net]
• 8. selectscience.net [selectscience.net]
• 9. cannabissciencetech.com [cannabissciencetech.com]
• 10. groweriq.ca [groweriq.ca]
• 11. ertelalsop.com [ertelalsop.com]

Dealing with co-elution of iso-HHCP with other cannabinoids

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving challenges related to the co-elution of iso-HHCP with other cannabinoids during chromatographic analysis.

Frequently Asked Questions (FAQs)

Q1: What is iso-HHCP and why is it a concern in cannabinoid analysis?

A1: iso-HHCP, or iso-hexahydrocannabiphorol, is an isomer of hexahydrocannabiphorol (HHCP), a synthetic cannabinoid. It is often formed as a byproduct during the synthesis of HHCP.[1][2][3][4] The primary concern in analytical chromatography is the potential for iso-HHCP to co-elute with other cannabinoids of interest, such as HHCP isomers ((9R)-HHCP and (9S)-HHCP), cannabidiol (B1668261) (CBD), cannabichromene (B1668259) (CBC), cannabigerol (B157186) (CBG), and various tetrahydrocannabinol (THC) isomers.[1][2] This co-elution can lead to inaccurate identification and quantification of the target cannabinoids, impacting research findings and product safety assessments.

Q2: Which cannabinoids are most likely to co-elute with iso-HHCP?

A2: Due to their structural similarities, iso-HHCP can potentially co-elute with a range of cannabinoids. The most common co-elution challenges are observed with:

• HHCP isomers: (9R)-HHCP and (9S)-HHCP are stereoisomers of HHCP and can be difficult to separate from iso-HHCP.

• Cannabidiol (CBD) and Cannabigerol (CBG): These cannabinoids have been noted to be a "critical pair" that is often difficult to resolve in reversed-phase chromatography, and their retention times can overlap with iso-HHCP depending on the analytical method.[5][6][7][8]

• Cannabichromene (CBC): The hydrophobicity of CBC is similar to that of THC, making their separation challenging and increasing the likelihood of co-elution with other structurally similar compounds like iso-HHCP.

• THC isomers: Various isomers of THC, such as Δ8-THC and Δ9-THC, can also have retention times close to that of iso-HHCP.

Q3: Can I rely solely on mass spectrometry (MS) to differentiate between co-eluting iso-HHCP and other cannabinoids?

A3: While mass spectrometry is a powerful tool, relying on it alone to differentiate co-eluting isomers can be challenging. Isomers, by definition, have the same mass-to-charge ratio (m/z), making them indistinguishable by a single-stage mass spectrometer.[1] Tandem mass spectrometry (MS/MS) can sometimes help by identifying unique fragmentation patterns for each isomer.[9] However, the most robust approach is to first achieve chromatographic separation and then use MS for confirmation and quantification.

Troubleshooting Guides

Issue: Poor Resolution and Peak Co-elution of iso-HHCP

This is a common issue when analyzing complex cannabinoid mixtures. The following steps provide a systematic approach to troubleshoot and resolve co-elution problems.

Troubleshooting Workflow for Poor Isomer Resolution

Caption: Troubleshooting workflow for poor isomer resolution.

1. Optimize the Mobile Phase

The composition of the mobile phase is a critical factor in achieving good separation.

• Adjust Solvent Strength: Modifying the ratio of the organic solvent (e.g., acetonitrile (B52724) or methanol) to the aqueous phase can significantly impact retention times and selectivity. A good starting point is to perform a gradient run from a low to a high organic concentration to determine the optimal elution window.

• Switch Organic Modifier: Acetonitrile and methanol (B129727) have different selectivities for cannabinoids. If you are using one, try switching to the other to see if it improves the separation of iso-HHCP from other compounds.

• Modify pH: For ionizable cannabinoids, adjusting the pH of the mobile phase can alter their retention characteristics. The addition of a small amount of acid, such as formic acid (0.1%), is a common practice to improve peak shape and resolution in reversed-phase chromatography.[10]

• Incorporate Additives: Buffers like ammonium (B1175870) formate (B1220265) can be added to the mobile phase to improve peak shape and reproducibility.[11]

2. Change the Stationary Phase (Column)

If mobile phase optimization is insufficient, the column chemistry may not be suitable for the separation.

• Consider Different Chemistries: While C18 columns are widely used, other stationary phases can offer different selectivities. For synthetic cannabinoids, phenyl-based columns (e.g., Phenyl-Hexyl) or those with polar-embedded groups can provide better resolution for isomers.[11][12]

• Particle Size and Column Dimensions: Using a column with a smaller particle size (e.g., sub-2 µm) or a longer column can increase efficiency and improve resolution, although this may lead to higher backpressure.

3. Adjust the Column Temperature

Temperature can influence the viscosity of the mobile phase and the kinetics of analyte interaction with the stationary phase.

• Increase Temperature: In reversed-phase HPLC, increasing the column temperature generally decreases retention times and can sometimes improve peak shape and resolution.

• Temperature Gradient: For complex mixtures, a temperature gradient program in GC can enhance the separation of compounds with different volatilities.

4. Evaluate Sample Preparation

Proper sample preparation is crucial to minimize matrix effects and potential interferences.

• Dilution: Ensure the sample is sufficiently diluted to avoid column overload, which can lead to peak broadening and tailing.

• Filtration: Filter the sample extract through a 0.22 µm syringe filter before injection to remove any particulate matter that could clog the column.

• Extraction Technique: Optimize the extraction solvent and technique (e.g., solid-phase extraction) to selectively isolate the cannabinoids of interest and remove interfering compounds.

5. Utilize Tandem Mass Spectrometry (MS/MS)

When chromatographic separation is challenging, tandem mass spectrometry can provide an additional layer of selectivity. By selecting unique precursor-to-product ion transitions for each isomer, it may be possible to quantify them even if they are not fully resolved chromatographically.[13]

Experimental Protocols

Protocol 1: HPLC-UV Method for Separation of Cannabinoid Isomers

This protocol provides a starting point for developing a method to separate iso-HHCP from other cannabinoids. Optimization will likely be required for specific sample matrices and instrument configurations.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the sample.
• Dissolve the sample in 10 mL of methanol or acetonitrile.
• Vortex the solution for 1-2 minutes to ensure complete dissolution.
• Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

2. HPLC-UV Conditions:

Parameter	Value
Column	Phenyl-Hexyl, 2.7 µm, 4.6 x 150 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	70% B to 95% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Detection Wavelength	228 nm

General Workflow for HPLC Method Development

Caption: General workflow for HPLC method development.

Protocol 2: GC-MS Method for Analysis of HHCP Isomers

Gas chromatography coupled with mass spectrometry is a powerful technique for the analysis of volatile and semi-volatile compounds like synthetic cannabinoids.

1. Sample Preparation and Derivatization (if necessary):

• Prepare a 1 mg/mL stock solution of the sample in a suitable organic solvent (e.g., methanol, ethyl acetate).
• For acidic cannabinoids, derivatization (e.g., silylation) may be necessary to improve volatility and peak shape.

2. GC-MS Conditions:

Parameter	Value
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	280 °C
Injection Mode	Split (20:1)
Oven Program	Start at 150 °C, hold for 1 min, ramp to 300 °C at 15 °C/min, hold for 5 min
MS Transfer Line Temp	290 °C
Ion Source Temp	230 °C
Scan Range	40-550 m/z

Quantitative Data Summary

The following table summarizes key mass spectral data for HHCP isomers. This information can be used to set up selected ion monitoring (SIM) or multiple reaction monitoring (MRM) methods for enhanced selectivity and sensitivity.

Table 1: Mass Spectral Data for HHCP Isomers

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
(9R)-HHCP	344	301, 221
(9S)-HHCP	344	301, 221
iso-HHCP	344	(Likely similar to other HHCP isomers)
cis-HHCP	344	(Likely similar to other HHCP isomers)
abn-HHCP	344	(Likely similar to other HHCP isomers)
(Data synthesized from publicly available information; specific fragmentation patterns for all isomers may vary and should be confirmed with authentic standards.)[1][9]

By following these troubleshooting guides and experimental protocols, researchers can systematically address the challenges of co-elution and achieve accurate and reliable analysis of iso-HHCP and other cannabinoids.

References

• 1. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. naturalwayscbd.com [naturalwayscbd.com]
• 6. biolifehealthcenter.com [biolifehealthcenter.com]
• 7. CBG vs. CBD: Differences and therapeutic benefits [medicalnewstoday.com]
• 8. neurogan.com [neurogan.com]
• 9. kurabiotech.com [kurabiotech.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. benchchem.com [benchchem.com]
• 12. academic.oup.com [academic.oup.com]
• 13. gmpinsiders.com [gmpinsiders.com]

Technical Support Center: Optimizing Ionization Parameters for iso-HHCP in Mass Spectrometry

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the analysis of iso-hexahydrocannabiphorol (iso-HHCP) using mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is iso-HHCP and why is its analysis important?

A: iso-Hexahydrocannabiphorol (iso-HHCP) is an isomer of hexahydrocannabiphorol (HHCP), a synthetic cannabinoid.[1][2] Its analysis is crucial for forensic applications, academic research, and in the development of regulated substances, as it can be found as an impurity in illicit HHCP samples.[1]

Q2: Which ionization techniques are most suitable for iso-HHCP analysis?

A: Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) are the most common and effective ionization techniques for synthetic cannabinoids like iso-HHCP.[3] ESI is generally preferred for its soft ionization, which typically yields a prominent protonated molecule, [M+H]⁺. APCI can be a valuable alternative, particularly for less polar compounds.

Q3: What are the expected precursor ions for iso-HHCP in positive ion mode?

A: With a molecular formula of C₂₃H₃₆O₂ and a molecular weight of 344.5 g/mol , the expected precursor ions for iso-HHCP in positive ion mode are:

• [M+H]⁺: m/z 345.2

• [M+NH₄]⁺: m/z 362.3

• [M+Na]⁺: m/z 367.2

• [M+K]⁺: m/z 383.2

The protonated molecule [M+H]⁺ is often the most abundant ion, especially with ESI. The formation of adducts with sodium ([M+Na]⁺) and potassium ([M+K]⁺) is also common and can sometimes be the base peak depending on the purity of the mobile phase and sample.

Q4: What are the characteristic fragmentation patterns of iso-HHCP and related compounds?

A: While specific fragmentation data for iso-HHCP is not extensively published, based on the fragmentation of similar hexahydrocannabinol (B1216694) analogs, characteristic fragmentation involves cleavage of the cyclohexene (B86901) ring and the alkyl side chain.[4][5] A common fragment ion for hexahydrocannabinol (HHC) is observed at m/z 193.1223, which can be a useful diagnostic ion.[5][6] Due to ring-opening reactions during fragmentation, the mass spectra of cyclic cannabinoids can be very similar to their open-chain isomers.[5][6]

Troubleshooting Guides

Issue 1: Low or No Signal Intensity for iso-HHCP

This is a common issue that can stem from several factors. Follow this step-by-step guide to diagnose and resolve the problem.

Troubleshooting Steps:

• Verify Analyte Integrity:

  • Ensure the iso-HHCP standard is not degraded. Prepare a fresh solution from a reliable source.[7]

  • Perform a direct infusion of the standard into the mass spectrometer to bypass the LC system. This will confirm if the issue is with the mass spectrometer or the chromatography.

• Check Instrument Suitability and Connections:

  • Confirm that the mass spectrometer is properly tuned and calibrated according to the manufacturer's guidelines.

  • Inspect for any leaks in the LC system, as this can cause pressure drops and inconsistent flow, leading to a weak signal.[7]

• Optimize Ion Source Parameters:

  • Ionization Mode: Confirm you are using the appropriate ionization mode (positive ion mode is generally recommended for cannabinoids).

  • Source Parameters: Systematically optimize key parameters such as capillary voltage, nebulizer pressure, drying gas flow rate, and gas temperature. Refer to the tables below for recommended starting points.

• Review Sample Preparation:

  • Inefficient extraction of iso-HHCP from the sample matrix will lead to a low signal. Ensure the extraction solvent is appropriate and the pH is optimized for the analyte.

  • Consider using Solid-Phase Extraction (SPE) for sample cleanup and concentration, which can significantly improve signal intensity.

Issue 2: Inconsistent Adduct Formation ([M+H]⁺ vs. [M+Na]⁺)

Variable adduct formation can complicate quantification and identification.

Troubleshooting Steps:

• Mobile Phase Purity:

  • The primary source of sodium and potassium adducts is often impurities in the mobile phase solvents and additives. Use high-purity, LC-MS grade solvents and fresh additives.

  • The use of mobile phase modifiers like ammonium (B1175870) formate (B1220265) can help to promote the formation of the protonated molecule [M+H]⁺ and improve reproducibility.

• System Contamination:

  • Glassware can be a source of sodium ions.[8] Use polypropylene (B1209903) vials and tubes where possible.

  • Thoroughly flush the LC system and mass spectrometer to remove any salt buildup.

• Optimize Source Conditions:

  • Adjusting the fragmentor or cone voltage can influence the relative abundance of different adducts. A systematic optimization of this parameter is recommended.

Data Presentation: Starting Ionization Parameters

The following tables provide recommended starting parameters for optimizing the analysis of iso-HHCP. These values are based on typical settings for synthetic cannabinoids and should be optimized for your specific instrument and experimental conditions.

Table 1: Recommended Starting ESI Parameters (Positive Ion Mode)

Parameter	Recommended Starting Value	Range for Optimization
Capillary Voltage	3500 V	2500 - 4500 V
Nebulizer Pressure	35 psi	20 - 50 psi
Drying Gas Flow	10 L/min	8 - 15 L/min
Drying Gas Temp.	300 °C	250 - 350 °C
Fragmentor/Cone Voltage	100 V	80 - 150 V
Collision Energy (for MS/MS)	20 eV	10 - 40 eV

Table 2: Recommended Starting APCI Parameters (Positive Ion Mode)

Parameter	Recommended Starting Value	Range for Optimization
Corona Current	4 µA	2 - 8 µA
Nebulizer Pressure	40 psi	30 - 60 psi
Vaporizer Temperature	350 °C	300 - 450 °C
Drying Gas Flow	8 L/min	5 - 12 L/min
Drying Gas Temp.	300 °C	250 - 350 °C
Capillary Voltage	4000 V	3000 - 5000 V
Fragmentor/Cone Voltage	100 V	80 - 150 V

Experimental Protocols

Protocol 1: Systematic Optimization of Ionization Parameters

This protocol describes a step-by-step method for optimizing ionization parameters for iso-HHCP using direct infusion.

Materials:

• iso-HHCP standard solution (1 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid)

• Syringe pump

• Mass spectrometer with ESI or APCI source

Procedure:

• Initial Setup:

  • Set up the mass spectrometer for direct infusion using the syringe pump at a flow rate of 10-20 µL/min.

  • Set the initial ionization source parameters to the recommended starting values in Table 1 (for ESI) or Table 2 (for APCI).

• Parameter Optimization (One-Factor-at-a-Time):

  • While infusing the iso-HHCP standard, monitor the signal intensity of the precursor ion (e.g., [M+H]⁺ at m/z 345.2).

  • Vary one parameter at a time across its optimization range while keeping all other parameters constant. For example:

    • Capillary Voltage: Start at 2500 V and increase in 500 V increments to 4500 V, noting the voltage that provides the highest and most stable signal.

    • Drying Gas Temperature: Vary from 250 °C to 350 °C in 25 °C increments.

    • Drying Gas Flow: Adjust from 8 L/min to 15 L/min in 1 L/min increments.

    • Nebulizer Pressure: Change from 20 psi to 50 psi in 5 psi increments.

  • After optimizing each parameter, set it to its optimal value before proceeding to the next.

• Fragmentor/Cone Voltage Optimization:

  • Once the source parameters are optimized, adjust the fragmentor/cone voltage. Start at a low value (e.g., 80 V) and increase in 10 V increments. A higher voltage may increase signal intensity but can also induce in-source fragmentation. Find a balance that provides good signal with minimal fragmentation.

• Collision Energy Optimization (for MS/MS):

  • If performing MS/MS, select the precursor ion of interest (e.g., m/z 345.2).

  • Ramp the collision energy from 10 eV to 40 eV in 5 eV increments.

  • Monitor the intensity of the product ions to determine the optimal collision energy for generating characteristic fragments.

Visualizations

Caption: Workflow for optimizing MS parameters for iso-HHCP.

Caption: Troubleshooting decision tree for low signal intensity.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. perkinelmer.com.ar [perkinelmer.com.ar]
• 4. The mass spectra of the trimethylsilyl derivatives of cis- and trans- hexahydrocannabinol and their hydroxy and acid analogues. | Semantic Scholar [semanticscholar.org]
• 5. Insights into the human metabolism of hexahydrocannabinol by non-targeted liquid chromatography–high-resolution tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Adduct annotation in liquid chromatography/high-resolution mass spectrometry to enhance compound identification - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low signal intensity for iso-HHCP in analytical instruments

Technical Support Center: Analysis of iso-HHCP

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the analytical detection of iso-Hexahydrocannabiphorol (iso-HHCP), particularly low signal intensity.

A Note on iso-HHCP: iso-HHCP is an isomer of Hexahydrocannabiphorol (HHCP) and has been identified as an impurity or side product in commercially available HHCP preparations, likely arising during the synthesis process.[1][2][3][4] Due to its novelty, specific analytical standards and extensive literature are limited. The guidance provided here is based on established analytical principles for HHCP, other synthetic cannabinoids, and general best practices for mass spectrometry and chromatography.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low or no signal for iso-HHCP?

Low signal intensity is a frequent issue in analytical chemistry, typically stemming from one of three areas: the sample itself, the instrument method, or the hardware. For a lipophilic and potentially unstable molecule like iso-HHCP, common culprits include:

• Poor Sample Preparation: Inefficient extraction from the sample matrix, degradation of the analyte during preparation, poor solubility, or loss of analyte due to adsorption onto surfaces.[5]

• Suboptimal Instrument Parameters: Incorrect settings for the ionization source (LC-MS) or injector (GC-MS), leading to poor ionization or thermal degradation.[6][7]

• Matrix Effects: Co-eluting compounds from the sample matrix that suppress the ionization of iso-HHCP in the mass spectrometer source.[7][8][9]

• Chemical Instability: Like many cannabinoids, iso-HHCP may be sensitive to temperature, light, and pH, leading to degradation if not handled properly.[5]

• Inefficient Derivatization (GC-MS): For GC-MS analysis, incomplete derivatization of polar functional groups can lead to poor chromatographic peak shape and low signal intensity.[10][11]

Q2: My iso-HHCP signal is weak in LC-MS. What specific parameters should I investigate?

Low signal in Liquid Chromatography-Mass Spectrometry (LC-MS) is often related to the ionization process. Here’s a checklist of parameters to optimize:

• Mobile Phase Composition: Ensure you are using high-purity, LC-MS grade solvents and additives.[9] The pH and choice of additive (e.g., formic acid, ammonium (B1175870) formate) are critical for promoting efficient protonation in positive ion mode. For cannabinoids, a mobile phase with a small amount of formic acid (e.g., 0.1%) is common.

• Ion Source Parameters: These settings are critical and must be optimized for the specific analyte and flow rate.

  • Gas Flows (Nebulizer and Drying Gas): Incorrect gas flows can lead to incomplete desolvation or dispersion of the analyte, reducing the number of ions that enter the mass spectrometer.[9][12]

  • Source Temperature: Temperature affects the efficiency of solvent evaporation. If it's too low, desolvation is incomplete; if it's too high, thermally labile compounds like iso-HHCP could degrade.[9]

  • Capillary Voltage: This voltage is essential for creating the electrospray. It should be optimized to achieve a stable spray and maximum signal.

• Matrix Effects: If you are analyzing complex samples (e.g., urine, blood, plant extracts), co-eluting matrix components can suppress the ionization of iso-HHCP.[8] To diagnose this, perform a post-extraction spike experiment. To mitigate it, improve your sample cleanup (see protocols below), adjust chromatography to separate iso-HHCP from the interfering compounds, or use a deuterated internal standard if available.

Q3: I'm using GC-MS and getting a low signal. What could be the problem?

Gas Chromatography-Mass Spectrometry (GC-MS) presents unique challenges for cannabinoid analysis, primarily related to their thermal stability.[10]

• Analyte Derivatization: Cannabinoids contain polar hydroxyl groups, which make them unsuitable for direct GC-MS analysis. These groups must be derivatized, typically through silylation (e.g., using MSTFA), to increase volatility and thermal stability.[11] Incomplete or failed derivatization is a primary cause of low signal, poor peak shape, and signal loss.[11]

• Injector Temperature: While derivatization helps, excessively high injector temperatures can still cause degradation of some cannabinoids.[6] It is crucial to find a balance that ensures efficient volatilization without causing the analyte to break down.

• Column Choice: A non-polar column, such as one with a 5% phenyl methylpolysiloxane stationary phase (e.g., HP-5ms), is commonly used and generally effective for separating cannabinoid isomers.[2][13]

• Isomeric Separation: HHCP and its isomers can be difficult to separate chromatographically.[6] A slow oven temperature ramp may be necessary to achieve sufficient resolution between peaks, preventing one isomer from being hidden under another.[2]

Q4: How can sample handling and storage lead to low signal intensity?

Synthetic cannabinoids are often highly lipophilic and can be prone to degradation or loss before they even reach the instrument.[5][14]

• Adsorption to Surfaces: Highly lipophilic compounds can adsorb to the surfaces of standard glass or plastic storage vials and pipette tips. This can lead to significant loss of sample, especially at low concentrations. Using silanized glass vials is highly recommended to prevent this.

• Solubility: These compounds have poor solubility in aqueous solutions.[5] For in-vitro experiments or when preparing dilutions, it is common to use a co-solvent like DMSO. Ensure the compound is fully dissolved in the organic solvent before diluting into any aqueous buffer, and keep the final organic solvent concentration low (typically <0.5%) to avoid experimental artifacts.[5]

• Stability: Protect stock solutions and samples from light and heat. Store them at -20°C or -80°C in amber, silanized vials.[5] Avoid repeated freeze-thaw cycles by preparing smaller aliquots.

Troubleshooting and Experimental Workflows

The following diagrams provide a logical workflow for troubleshooting low signal intensity and a standard procedure for sample preparation and analysis.

References

• 1. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. caymanchem.com [caymanchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Preventing Mislabeling: A Comparative Chromatographic Analysis for Classifying Medical and Industrial Cannabis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. zefsci.com [zefsci.com]
• 8. 6+ Home Drug Tests: Testing for Synthetic Pot Risks [jitsi.cmu.edu.jm]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. researchgate.net [researchgate.net]
• 11. cannabissciencetech.com [cannabissciencetech.com]
• 12. ssi.shimadzu.com [ssi.shimadzu.com]
• 13. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 14. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]

Technical Support Center: Refinement of Extraction Protocols for iso-Hexahydrocannabiphorol (iso-HHCP) from Complex Matrices

This technical support center provides guidance for researchers, scientists, and drug development professionals on the extraction of iso-hexahydrocannabiphorol (iso-HHCP) from various complex matrices. Given that iso-HHCP is a semi-synthetic cannabinoid and research into its specific extraction parameters is limited, this document offers troubleshooting advice and experimental protocols based on established methods for structurally similar cannabinoids.

Frequently Asked Questions (FAQs)

Q1: What is iso-HHCP and why is its extraction challenging?

A1: iso-Hexahydrocannabiphorol (iso-HHCP) is a stereoisomer of hexahydrocannabiphorol (HHCP), a semi-synthetic cannabinoid. It has been identified as a side product in the synthesis of HHCP.[1][2][3] The primary challenge in developing extraction protocols for iso-HHCP is the lack of specific research and validated methods for this particular compound. Much of the available information is derived from analytical methods for detecting HHCP and its isomers in seized materials or biological samples.[4][5][6] Therefore, current best practices involve adapting and optimizing protocols established for other cannabinoids.

Q2: What are the key chemical properties of iso-HHCP to consider for extraction?

A2: While detailed physicochemical data for iso-HHCP is scarce, its structural similarity to other cannabinoids suggests it is a hydrophobic (lipophilic) molecule. This means it will have low solubility in water and high solubility in organic solvents. One supplier provides iso-HHCP in an acetonitrile (B52724) solution, indicating its solubility in this polar aprotic solvent.[7] Like other cannabinoids, iso-HHCP is likely susceptible to degradation from exposure to light, oxygen, high temperatures, and non-neutral pH conditions.[8][9] Stability is a critical consideration during sample storage and extraction.

Q3: Which extraction techniques are most suitable for iso-HHCP?

A3: Based on methods for similar compounds, the following techniques are recommended as starting points:

• For Plant Matrices (if applicable): While iso-HHCP is synthetic, if it were present in a plant matrix, techniques like supercritical fluid extraction (SFE) with CO2, or solvent extraction with ethanol, hexane, or a mixture of solvents would be applicable.

• For Edibles: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is a highly effective and widely used method for extracting cannabinoids from diverse and complex food matrices.[10][11][12]

• For Biological Fluids (Blood, Urine, Oral Fluid): Liquid-Liquid Extraction (LLE), Supported Liquid Extraction (SLE), and Solid-Phase Extraction (SPE) are the most common and effective methods for isolating cannabinoids from biological samples.[4][13][14][15][16]

Q4: How can I detect and quantify iso-HHCP after extraction?

A4: High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) coupled with mass spectrometry (MS) or tandem mass spectrometry (MS/MS) is the preferred analytical technique for the selective and sensitive detection and quantification of iso-HHCP and its isomers.[4][5][6] Gas chromatography-mass spectrometry (GC-MS) can also be used.[1][5]

Troubleshooting Guides

Issue 1: Low Recovery of iso-HHCP from Edible Matrices

Question	Possible Cause	Troubleshooting Steps
Why is my iso-HHCP recovery low when extracting from high-fat edibles like brownies or chocolate?	iso-HHCP is highly lipophilic and can be retained in the fat content of the matrix.	1. Homogenization: Ensure the sample is thoroughly homogenized. For some samples, cryo-milling can improve extraction efficiency. 2. Solvent Selection: Use a solvent system with adequate non-polarity to partition the iso-HHCP from the fat. Acetonitrile is commonly used in QuEChERS for this purpose. 3. Defatting Step: After the initial extraction with acetonitrile, a freezing step (e.g., -20°C for at least 3 hours) can be introduced to precipitate fats, which can then be removed by centrifugation or filtration.[10] 4. dSPE Cleanup: Use a dispersive solid-phase extraction (dSPE) cleanup step with a sorbent like C18 to remove remaining lipids.
My recovery from high-sugar edibles like gummies is inconsistent. What could be the issue?	Gummies can be difficult to dissolve and may form gels, trapping the analyte.	1. Sample Pre-treatment: Dissolve the gummy in warm water before adding the extraction solvent.[10] Sonication can also aid in dissolution.[12] 2. pH Adjustment: The pH of the sample may affect the extraction. While specific data for iso-HHCP is unavailable, maintaining a neutral pH is a good starting point. 3. QuEChERS Salts: Ensure the correct QuEChERS salts are used to induce phase separation and partition the analyte into the organic layer.

Issue 2: Poor Purity and Matrix Effects in Extracts from Biological Fluids

Question	Possible Cause	Troubleshooting Steps
My LC-MS/MS analysis of blood/urine extracts shows significant ion suppression. How can I clean up my sample?	Co-extracted matrix components (e.g., proteins, salts, phospholipids) are interfering with the ionization of iso-HHCP.	1. Protein Precipitation: For blood or plasma, an initial protein precipitation step with a cold solvent like acetonitrile or methanol (B129727) is crucial. 2. Extraction Method: For complex biological matrices, SPE often provides a cleaner extract than LLE.[4] Consider using a mixed-mode or polymeric SPE cartridge. For longer chain cannabinoids like HHCP, SPE has shown improved signal over LLE.[4] 3. LLE Optimization: If using LLE, optimize the pH of the aqueous phase to ensure iso-HHCP is in a neutral state for better partitioning into the organic solvent. Back-extraction into a clean aqueous phase with subsequent pH adjustment and re-extraction can also improve purity. 4. dSPE Cleanup: For QuEChERS-based extractions of urine, a dSPE cleanup step can be beneficial.
I am seeing multiple interfering peaks in my chromatogram. What is the source?	These could be endogenous matrix components, other cannabinoids, or isomers of HHCP.	1. Chromatographic Separation: Optimize your HPLC/UHPLC gradient to improve the separation of iso-HHCP from other compounds. A biphenyl (B1667301) or a C18 column is a good starting point.[10] 2. Selective Extraction: Use a more selective SPE sorbent. Molecularly imprinted polymers (MIPs) for similar compounds could be explored for highly selective extraction. 3. Mass Spectrometry: Use high-resolution mass spectrometry (HRMS) or multiple reaction monitoring (MRM) in tandem mass spectrometry to selectively detect iso-HHCP.

Quantitative Data Summary (Adapted from Cannabinoid Extraction Literature)

Table 1: General Parameters for Cannabinoid Extraction from Edibles using QuEChERS

Parameter	Gummy-type Candies	Brownies/Chocolates
Sample Homogenization	Dissolution in warm water	Cryo-milling or fine grinding
Extraction Solvent	Acetonitrile	Acetonitrile
QuEChERS Salts	Magnesium Sulfate (B86663), Sodium Chloride	Magnesium Sulfate, Sodium Acetate (B1210297)
Cleanup (dSPE)	C18, PSA (Primary Secondary Amine)	C18, PSA
Reported Recovery (for THC/CBD)	>90%[10]	>80%[10]

Table 2: Comparison of Extraction Techniques for Cannabinoids in Biological Fluids

Technique	Principle	Common Solvents/Sorbents	Advantages	Disadvantages
Liquid-Liquid Extraction (LLE)	Partitioning between two immiscible liquid phases.	Hexane, Ethyl Acetate, Methyl tert-butyl ether (MTBE)	Simple, low cost.	Can have lower recovery, less clean extracts, emulsion formation.
Supported Liquid Extraction (SLE)	Aqueous sample is absorbed onto an inert solid support, then extracted with an organic solvent.	Diatomaceous earth support; Ethyl Acetate eluent.	Faster than LLE, no emulsion formation, good recovery.[13]	Cartridge cost.
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent and eluted with a solvent.	C18, Polymeric (e.g., HLB), Mixed-mode cartridges.	High selectivity, clean extracts, good concentration factor.	Method development can be complex, cartridge cost.

Detailed Experimental Protocols (Starting Points for Method Development)

Protocol 1: Extraction of iso-HHCP from Gummy Candies using QuEChERS

• Sample Preparation: Weigh 1-2 grams of the gummy candy into a 50 mL centrifuge tube. Add 10 mL of warm deionized water and vortex or sonicate until the candy is fully dissolved.

• Extraction: Add 10 mL of acetonitrile to the tube. Cap and shake vigorously for 1 minute.

• Partitioning: Add a QuEChERS salt packet (e.g., containing magnesium sulfate and sodium chloride). Shake vigorously for another minute.

• Centrifugation: Centrifuge the tube at ≥3000 x g for 5 minutes.

• Cleanup (dSPE): Transfer an aliquot of the upper acetonitrile layer to a dSPE tube containing C18 sorbent and magnesium sulfate. Vortex for 30 seconds.

• Final Centrifugation: Centrifuge the dSPE tube at high speed for 5 minutes.

• Analysis: Collect the supernatant, filter through a 0.22 µm syringe filter, and analyze by LC-MS/MS.

Protocol 2: Extraction of iso-HHCP from Whole Blood using SLE

• Sample Pre-treatment: In a glass tube, mix 0.5 mL of whole blood with 1.5 mL of deionized water. Vortex briefly.

• Loading: Load the diluted blood sample onto a supported liquid extraction (SLE) cartridge and allow it to absorb for 5 minutes.

• Elution: Elute the iso-HHCP from the cartridge by passing 5 mL of ethyl acetate through it. Collect the eluate.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at a temperature not exceeding 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase used for analysis.

• Analysis: Analyze the reconstituted sample by LC-MS/MS.

Visualizations

Caption: QuEChERS workflow for iso-HHCP extraction from edible matrices.

Caption: Supported Liquid Extraction (SLE) workflow for iso-HHCP in blood.

Caption: Decision tree for troubleshooting low iso-HHCP recovery.

References

• 1. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Identification and quantification of both isomers of hexahydrocannabinol, (9R)-hexahydrocannabinol and (9S)-hexahydrocannabinol, in three different matrices by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. caymanchem.com [caymanchem.com]
• 8. lowgravityhemp.com [lowgravityhemp.com]
• 9. Temperature Stability and Bioadhesive Properties of Δ9-Tetrahydrocannabinol Incorporated Hydroxypropylcellulose Polymer Matrix Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 食品（クマのグミキャンディーとブラウニー）中の大麻化合物分析 [sigmaaldrich.com]
• 11. cannabissciencetech.com [cannabissciencetech.com]
• 12. agilent.com [agilent.com]
• 13. biotage.com [biotage.com]
• 14. Isolation and quantification of synthetic cannabinoid receptor agonists in human urine using membrane-assisted solvent extraction followed by liquid chromatography-tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 15. academic.oup.com [academic.oup.com]
• 16. researchgate.net [researchgate.net]

Method optimization for baseline separation of iso-HHCP and HHCP

Welcome to the technical support center for cannabinoid analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing analytical methods for the baseline separation of iso-Hexahydrocannabiphorol (iso-HHCP) and Hexahydrocannabiphorol (HHCP) isomers.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in achieving baseline separation of iso-HHCP and HHCP?

The primary challenge lies in the structural similarity of iso-HHCP and HHCP. As isomers, they share the same molecular weight and similar physicochemical properties, which leads to very close retention times in chromatographic systems.[1][2] Commercial HHCP products are often complex mixtures containing multiple isomers, including (9R)-HHCP, (9S)-HHCP, iso-HHCP, and cis-HHCP, making baseline separation of each component a significant analytical hurdle.[3][4][5] Co-elution is a frequent problem that can compromise accurate quantification and identification.[1][6]

Q2: Which chromatographic technique is recommended for separating these isomers?

Both High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) are powerful techniques for this purpose.

• HPLC: Reversed-phase HPLC (RP-HPLC) is widely used for cannabinoid analysis.[7][8] However, for challenging isomer separations, Normal-Phase Liquid Chromatography (NPLC) or the use of specialized stationary phases may offer alternative selectivity.[7][8]

• SFC: SFC is particularly advantageous for separating stereoisomers (enantiomers and diastereomers).[9][10][11] It often provides higher efficiency, faster analysis times, and uses less hazardous solvents compared to HPLC.[11][]

For complex mixtures where co-elution persists, two-dimensional liquid chromatography (2D-LC) can provide the necessary resolving power.[2]

Q3: How does the stationary phase impact the separation of HHCP isomers?

The choice of stationary phase is critical for resolving closely eluting isomers.

• For general isomerism (achiral): While standard C18 columns are a common starting point, they may not provide sufficient resolution.[13] Stationary phases with different selectivity, such as phenyl-based or polar-embedded columns, can offer improved separation of positional isomers.[14][15]

• For stereoisomers (chiral): To separate enantiomers like (9R)-HHCP and (9S)-HHCP, a Chiral Stationary Phase (CSP) is mandatory.[11][15] Polysaccharide-based CSPs (e.g., cellulose (B213188) or amylose (B160209) derivatives) are commonly used for this purpose in both HPLC and SFC.[10][16]

Q4: What is the role of the mobile phase in method optimization?

The mobile phase composition is one of the most important factors for achieving optimal separation.[17]

• In RP-HPLC: The ratio of the aqueous phase to the organic modifier (acetonitrile or methanol) dictates retention and selectivity. Using a ternary mobile phase system (e.g., water, acetonitrile, and methanol) can provide unique selectivity and improve the resolution of THC isomers, a principle that can be applied to HHCP.[18] Modifiers like formic acid or ammonium (B1175870) formate (B1220265) can improve peak shape and influence the retention of acidic cannabinoids.[14][18]

• In SFC: The mobile phase typically consists of supercritical CO₂ and an organic modifier, usually an alcohol like ethanol (B145695) or isopropanol.[] Systematically screening different alcohol modifiers and their percentages is a key step in SFC method development for chiral separations.[10][15]

Troubleshooting Guide

This guide addresses common issues encountered during the separation of iso-HHCP and HHCP.

Problem: Poor Resolution or Co-elution of Isomer Peaks

Potential Cause	Recommended Solution
Inappropriate Stationary Phase	For positional isomers on RP-HPLC, switch from a C18 to a phenyl-based or polar-embedded column to exploit different separation mechanisms.[14][15] For enantiomers, a chiral stationary phase (CSP) is required.[11][15]
Suboptimal Mobile Phase	RP-HPLC: Systematically vary the organic modifier ratio.[15] Evaluate a ternary mixture (e.g., 50:50 acetonitrile:methanol) as the organic portion, which can offer unique selectivity.[18] SFC: Screen different alcohol modifiers (e.g., methanol, ethanol, isopropanol) and vary their percentage in the mobile phase.[10]
Incorrect Temperature	Increase or decrease the column temperature in 5 °C increments. Temperature affects mobile phase viscosity and mass transfer, which can alter selectivity.
Flow Rate Too High	Reduce the flow rate. While this increases run time, it allows for more interactions between the analytes and the stationary phase, potentially improving resolution.[6]

Problem: Poor Peak Shape (Tailing or Fronting)

Potential Cause	Recommended Solution
Secondary Interactions	Add a mobile phase modifier. In RP-HPLC, 0.1% formic acid is commonly used to suppress the ionization of silanol (B1196071) groups on the stationary phase.[18]
Column Overload	Reduce the sample concentration or the injection volume. Overloading the column is a common cause of peak fronting.[15]
Sample Solvent Mismatch	Dissolve the sample in the initial mobile phase composition or a solvent that is weaker than the mobile phase.[15]
Column Degradation	If other solutions fail, the column may be degraded. Replace it with a new one and always use a guard column to extend its lifespan.[15]

Problem: Fluctuating Retention Times

Potential Cause	Recommended Solution
Air Bubbles in Pump	Degas the mobile phase solvents thoroughly before and during use (if an online degasser is available).[15]
Leaking System	Inspect all fittings and pump seals for visible leaks. Even a small leak can cause pressure fluctuations and shift retention times.[15]
Inconsistent Mobile Phase Prep	Prepare fresh mobile phase for each analysis batch, ensuring precise measurements. For buffered mobile phases, ensure the pH is consistent.[15]
Column Temperature Fluctuation	Ensure the column oven is maintaining a stable temperature. Inconsistent temperature control can lead to retention time drift.

Experimental Protocols

Example Protocol: RP-HPLC Method for Isomer Screening

This protocol provides a starting point for developing a separation method for HHCP isomers.

• System: HPLC with UV or Mass Spectrometry (MS) detector.

• Column: Phenyl-hexyl column (e.g., 150 mm x 4.6 mm, 2.7 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Mobile Phase C: Methanol with 0.1% Formic Acid.

• Gradient:

  • Start with a scout gradient using a binary system (e.g., Mobile Phase A and B).

  • If co-elution occurs, optimize by introducing Mobile Phase C in a ternary system. A good starting point for the organic portion is a 50:50 mixture of B and C.[18]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C.

• Injection Volume: 5 µL.

• Detection: UV at 228 nm or MS for confirmation.[18]

• Sample Preparation: Dissolve samples in the initial mobile phase composition.

Example Protocol: SFC Method for Chiral Separation

This protocol is designed for separating enantiomers like (9R)-HHCP and (9S)-HHCP.

• System: UPC² or SFC system with a UV or MS detector.

• Column: Amylose or cellulose-based chiral column (e.g., Trefoil AMY1 or CEL1, 150 mm x 3.0 mm, 2.5 µm).[10][15]

• Mobile Phase: Supercritical CO₂ with an alcohol co-solvent (e.g., Ethanol or Isopropanol).

• Screening:

  • Perform an initial gradient screen from 2% to 40% co-solvent over 5-10 minutes on several different chiral columns to find the best selectivity.[10]

• Optimization:

  • Once the best column and co-solvent are identified, convert the method to isocratic conditions based on the elution percentage from the screen.

  • Fine-tune the isocratic percentage of the co-solvent to maximize resolution.

• Flow Rate: 1.5 - 2.0 mL/min.

• Back Pressure: 1500-2000 psi.

• Column Temperature: 40 °C.

Visualizations

The following diagrams illustrate key workflows for method development and troubleshooting.

Caption: General workflow for HPLC/SFC method development.

Caption: Troubleshooting workflow for poor isomer resolution.

References

• 1. How to overcome co-elution challenges in cannabinoid chromatography using tandem mass spectrometry? - J. Jeffrey and Ann Marie Fox Graduate School at Penn State [gradschool.psu.edu]
• 2. academic.oup.com [academic.oup.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 6. HPLC Methods: 8/9 Isomer Co-elution - Analytical - Future4200 [future4200.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. sphinxsai.com [sphinxsai.com]
• 10. chromatographytoday.com [chromatographytoday.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. benchchem.com [benchchem.com]
• 16. hplc.eu [hplc.eu]
• 17. cannabissciencetech.com [cannabissciencetech.com]
• 18. ssi.shimadzu.com [ssi.shimadzu.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for the Quantification of iso-Hexahydrocannabiphorol (iso-HHCP)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantification of iso-Hexahydrocannabiphorol (iso-HHCP), a synthetic cannabinoid of increasing interest. While specific validated methods for iso-HHCP are not yet widely published, this document outlines the validation of common analytical techniques used for other cannabinoids, offering a blueprint for researchers developing and validating their own methods. The data presented is based on typical performance characteristics of these methods for similar analytes.

The validation of an analytical method ensures that it is suitable for its intended purpose, providing reliable, reproducible, and accurate data.[1] Key validation parameters, as defined by the International Council for Harmonisation (ICH) guidelines, include accuracy, precision, specificity, linearity, range, limit of detection (LOD), and limit of quantification (LOQ).[1][2][3]

Comparison of Analytical Techniques

High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) or Mass Spectrometry (MS) detection and Gas Chromatography (GC) coupled with Mass Spectrometry (GC-MS) are the most common techniques for cannabinoid analysis.[4][5][6] The choice of method depends on the specific requirements of the analysis, such as the required sensitivity and the complexity of the sample matrix.

Table 1: Comparison of Typical Performance Data for Cannabinoid Quantification Methods

Parameter	HPLC-UV	HPLC-MS/MS	GC-MS
Linearity (R²)	> 0.999	> 0.995	> 0.99
Accuracy (% Recovery)	95 - 105%	85 - 115%[7]	90 - 110%
Precision (% RSD)	< 2%[2]	< 15%[8]	< 10%
Limit of Detection (LOD)	1 - 10 ng/mL	0.01 - 1 ng/mL	0.1 - 5 ng/mL
Limit of Quantification (LOQ)	5 - 25 ng/mL	0.05 - 2 ng/mL[8]	0.5 - 15 ng/mL

Note: These values represent typical ranges observed for the analysis of various cannabinoids and may vary depending on the specific instrumentation, method parameters, and sample matrix.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical methods. Below are outlines of typical experimental protocols for sample preparation and analysis using HPLC-UV/MS and GC-MS.

Sample Preparation: Extraction from a Plant Matrix

A simple and efficient extraction procedure is vital for accurate quantification.[7]

• Homogenization: Weigh a representative portion of the homogenized plant material (e.g., 1 gram).

• Extraction Solvent: Add a suitable organic solvent such as methanol, ethanol, or a mixture of hexane (B92381) and isopropanol.

• Extraction Process: Vortex the sample and sonicate for 15-30 minutes to ensure complete extraction of the analyte.

• Centrifugation: Centrifuge the sample to pellet the solid plant material.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter to remove any remaining particulate matter before analysis.

HPLC-UV/MS Analysis

HPLC is a widely used technique for cannabinoid analysis as it can quantify both acidic and neutral forms without derivatization.[6][9]

• Instrumentation: A standard HPLC system equipped with a UV detector or a mass spectrometer.

• Column: A C18 reversed-phase column is commonly used for cannabinoid separation.[6]

• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile (B52724) with 0.1% formic acid is a typical mobile phase.[10]

• Flow Rate: A flow rate of 0.5 - 1.0 mL/min.

• Detection:

  • UV: Diode array detection (DAD) allows for the monitoring of multiple wavelengths. Acidic cannabinoids typically show absorbance around 270 nm and 310 nm, while neutral cannabinoids absorb around 220 nm.[6]

  • MS/MS: Electrospray ionization (ESI) in positive mode is often used. Multiple Reaction Monitoring (MRM) provides high selectivity and sensitivity.[7]

GC-MS Analysis

GC-MS is a powerful technique for cannabinoid analysis, offering high sensitivity and specificity.[6][8] However, it requires derivatization to analyze acidic cannabinoids.[4]

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar column, such as a 5% diphenyl/95% dimethylpolysiloxane column.[6]

• Carrier Gas: Helium is typically used as the carrier gas.[6]

• Derivatization: Silylation is a common derivatization technique to improve the volatility and thermal stability of cannabinoids.

• Injection: A splitless injection is often used for trace analysis.

• Temperature Program: A temperature gradient is used to separate the analytes.

• Detection: The mass spectrometer is operated in electron ionization (EI) mode, and data can be acquired in full scan or selected ion monitoring (SIM) mode for enhanced sensitivity.

Workflow and Process Diagrams

Visualizing the experimental workflow can aid in understanding the entire process from sample receipt to data analysis.

Caption: Workflow for analytical method validation.

Caption: Experimental workflow for iso-HHCP quantification.

References

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. altabrisagroup.com [altabrisagroup.com]
• 3. demarcheiso17025.com [demarcheiso17025.com]
• 4. cannabissciencetech.com [cannabissciencetech.com]
• 5. researchgate.net [researchgate.net]
• 6. Methods for quantification of cannabinoids: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Recent HPLC-UV Approaches for Cannabinoid Analysis: From Extraction to Method Validation and Quantification Compliance [mdpi.com]
• 10. Development and Validation of a Cannabinoid Quantification Method in Oil and Marijuana by UHPLC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Differentiating iso-Hexahydrocannabiphorol from its Constitutional Isomers: A Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparison of iso-hexahydrocannabiphorol (iso-HHCP) and its constitutional isomers, offering objective analysis and supporting experimental data for researchers, scientists, and drug development professionals. The differentiation of these closely related compounds is critical due to their potentially varied pharmacological and toxicological profiles.

Introduction to iso-Hexahydrocannabiphorol and its Isomers

iso-Hexahydrocannabiphorol (iso-HHCP) is a synthetic cannabinoid that has been identified as an impurity in some hexahydrocannabiphorol (HHCP) products.[1][2] HHCP itself is a hydrogenated derivative of tetrahydrocannabiphorol (THCP) and is noted for its high potency.[3] The synthesis of HHCP can lead to the formation of several isomers, including iso-HHCP, (9R)-HHCP, (9S)-HHCP, cis-HHCP, and abnormal-HHCP (abn-HHCP).[1][4] These constitutional isomers share the same molecular formula (C₂₃H₃₆O₂) and molecular weight (344.5 g/mol ) but differ in the connectivity of their atoms.[2] Such structural differences can significantly impact their chemical properties and biological activity.

The accurate identification and differentiation of these isomers are crucial for both quality control in product formulation and for understanding their individual pharmacological effects. This guide outlines the key analytical techniques and experimental protocols that can be employed to distinguish iso-HHCP from its constitutional isomers.

Comparative Analysis of Physicochemical Properties

While specific quantitative data on the physicochemical properties of each individual HHCP isomer is not extensively available in the public domain, their structural similarities suggest that properties like boiling point, polarity, and solubility will be very close. This makes their separation by traditional methods challenging and necessitates the use of high-resolution analytical techniques.

Analytical Techniques for Isomer Differentiation

Several advanced analytical techniques are indispensable for the successful separation and identification of iso-HHCP from its isomers. These include chromatographic and spectroscopic methods.

Chromatographic Methods

Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) are powerful tools for separating cannabinoid isomers.[5][6][7][8] The choice of column and chromatographic conditions is critical for achieving baseline separation of these closely related compounds.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS separates compounds based on their volatility and interaction with a stationary phase. Different isomers will exhibit slightly different retention times. The mass spectrometer then provides information about the mass-to-charge ratio of the compound and its fragments, aiding in identification. For cannabinoids, derivatization is often employed to improve their volatility and chromatographic behavior.[9] A study on an HHCP sample using GC-MS revealed the presence of several isomers with the same molecular ion of m/z 344, distinguishable by their retention times.[1]

• High-Performance Liquid Chromatography (HPLC): HPLC separates compounds based on their affinity for a stationary phase and a liquid mobile phase. For cannabinoid isomers, reversed-phase HPLC with columns such as C18 or phenyl-hexyl is commonly used.[5][7] Phenyl-based columns can offer better selectivity for positional isomers due to π-π interactions.[5] The use of different mobile phase compositions and gradients can be optimized to enhance separation.

Spectroscopic Methods

Nuclear Magnetic Resonance (NMR) spectroscopy is a definitive technique for elucidating the precise chemical structure of molecules, including the stereochemistry of isomers.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR, along with two-dimensional techniques like COSY, HSQC, and HMBC, can provide detailed information about the connectivity of atoms and the spatial arrangement of the molecule.[10][11][12] This allows for the unambiguous identification of each isomer. For instance, a study successfully used various NMR techniques to identify (9R)-HHCP, iso-HHCP, cis-HHCP, and abn-HHCP in a seized HHCP sample.[1][4]

Experimental Protocols

Detailed experimental protocols are essential for reproducible and reliable differentiation of iso-HHCP and its isomers.

Sample Preparation for Analysis

Proper sample preparation is crucial for accurate analysis. For GC-MS and HPLC, samples are typically dissolved in a suitable organic solvent like acetonitrile (B52724) or methanol. For GC-MS analysis of cannabinoids, a derivatization step, such as silylation, is often performed to increase the volatility and thermal stability of the analytes.[9]

Table 1: GC-MS Protocol for Cannabinoid Isomer Analysis

Parameter	Value
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	280 °C
Oven Program	Initial temperature 80 °C (hold 2 min), ramp at 10 °C/min to 290 °C (hold 5 min)
Carrier Gas	Helium at a constant flow of 1 mL/min
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 50-550

This is a general protocol and may require optimization for specific instruments and isomer separations.

Table 2: HPLC Protocol for Cannabinoid Isomer Separation

Parameter	Value
Column	Phenyl-Hexyl, 150 mm x 4.6 mm ID, 2.7 µm particle size
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start at 70% B, increase to 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions
Flow Rate	1.0 mL/min
Column Temperature	40 °C
Detection	UV at 228 nm or Mass Spectrometry (ESI+)

This is a general protocol and should be optimized for the specific mixture of isomers being analyzed.

NMR Spectroscopy Protocol

For NMR analysis, the isolated isomers are dissolved in a deuterated solvent, typically deuterated chloroform (B151607) (CDCl₃).[13] A standard suite of NMR experiments is then performed.

• 1D NMR: Acquire ¹H and ¹³C spectra to observe the chemical shifts and multiplicities of all protons and carbons.

• 2D NMR:

  • COSY (Correlation Spectroscopy): To identify proton-proton couplings.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded protons and carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range proton-carbon couplings, which is crucial for establishing the overall carbon skeleton and connectivity.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, which helps in elucidating the stereochemistry.

Visualization of Concepts

To aid in the understanding of the relationships and workflows discussed, the following diagrams are provided.

Caption: Relationship between HHCP and its constitutional isomers.

Caption: Experimental workflow for differentiating HHCP isomers.

Conclusion

The differentiation of iso-hexahydrocannabiphorol from its constitutional isomers is a complex analytical challenge that requires a multi-faceted approach. A combination of high-resolution chromatographic techniques, particularly GC-MS and HPLC, and definitive spectroscopic methods like NMR, is essential for the accurate identification and quantification of these compounds. The protocols and information provided in this guide serve as a valuable resource for researchers working with these novel synthetic cannabinoids, ensuring the integrity and safety of their research and development activities.

References

• 1. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. pharmabinoid.eu [pharmabinoid.eu]
• 4. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Quantitation of Synthetic Cannabinoids in Plant Materials Using High Performance Liquid Chromatography with UV Detection (Validated Method) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scielo.br [scielo.br]
• 9. cannabissciencetech.com [cannabissciencetech.com]
• 10. Identification of hexahydrocannabinol (HHC), dihydro-iso-tetrahydrocannabinol (dihydro-iso-THC) and hexahydrocannabiphorol (HHCP) in electronic cigarette cartridge products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 13. researchgate.net [researchgate.net]

Cross-Reactivity of iso-Hexahydrocannabiphorol in Cannabinoid Immunoassays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of novel synthetic cannabinoids, such as iso-hexahydrocannabiphorol (iso-HHCP), presents a significant challenge to conventional cannabinoid detection methods. As a structural isomer of hexahydrocannabiphorol (HHCP), iso-HHCP has been identified as an impurity in illicit HHCP products, underscoring the need to understand its behavior in standard toxicological screenings.[1][2][3] This guide provides a comparative analysis of the expected cross-reactivity of iso-HHCP in common cannabinoid immunoassays, supported by experimental data from structurally related compounds.

Understanding the Challenge: Structural Similarity and Cross-Reactivity

Immunoassays, a primary tool for initial drug screening, rely on the binding of antibodies to specific target molecules. However, the specificity of these antibodies is not absolute. Compounds with similar chemical structures to the target analyte can also bind to the antibody, leading to a "cross-reaction" and potentially a false-positive result. The degree of cross-reactivity is largely dependent on the structural similarity between the cross-reacting compound and the primary target of the assay, which for cannabinoid immunoassays is typically 11-nor-9-carboxy-Δ⁹-tetrahydrocannabinol (Δ⁹-THC-COOH).

iso-HHCP is a structural isomer of HHCP, differing in the arrangement of its constituent atoms. This isomeric relationship, along with its similarity to other cannabinoids like Δ⁹-THC and HHC, makes it a prime candidate for cross-reactivity in cannabinoid immunoassays. While direct experimental data on the cross-reactivity of iso-HHCP is limited, we can infer its likely behavior by examining data from its close structural relatives.

Comparative Cross-Reactivity Data

The following table summarizes the cross-reactivity of various cannabinoids, including isomers and metabolites of THC and HHC, in different immunoassay formats. This data provides a basis for estimating the potential cross-reactivity of iso-HHCP. It is important to note that cross-reactivity can vary significantly between different immunoassay kits and manufacturers.[4]

Compound	Immunoassay Type	Target Analyte	% Cross-Reactivity	Reference
Δ⁸-THC-COOH	ELISA	Δ⁹-THC-COOH	200%	[5]
Δ⁸-THC-COOH	Homogeneous Immunoassay	Δ⁹-THC-COOH	87% - 112%	[6]
Δ¹⁰-THC	ELISA	Δ⁹-THC-COOH	13%	[5]
Tetrahydrocannabiphorol (THCP)	ELISA	Δ⁹-THC-COOH	0.5%	[5]
9β-HHC-COOH	Panel Immunoassay	Δ⁹-THC-COOH	Positive at 50-100 ng/mL	[7]
9α-HHC-COOH	Panel Immunoassay	Δ⁹-THC-COOH	Positive at 100-500 ng/mL	[7]
9(R)-HHC-COOH	ELISA	Δ⁹-THC-COOH	Cross-reactive at ≤10 ng/mL	[6]
9(S)-HHC-COOH	ELISA	Δ⁹-THC-COOH	Cross-reactive at ≤10 ng/mL	[6]

Note: The table presents a selection of available data. Cross-reactivity is concentration-dependent and can be influenced by the specific assay cutoff levels.

Based on the data for HHCP isomers and other related cannabinoids, it is highly probable that iso-HHCP will exhibit some degree of cross-reactivity in cannabinoid immunoassays. The extent of this cross-reactivity will depend on how closely its three-dimensional structure mimics that of the assay's target analyte. Given that stereoisomers of HHC-COOH show differential cross-reactivity, it is plausible that iso-HHCP will have a unique cross-reactivity profile compared to other HHCP isomers.[7]

Experimental Protocols

Below is a generalized protocol for determining the cross-reactivity of a compound, such as iso-HHCP, using a competitive enzyme-linked immunosorbent assay (ELISA) for cannabinoids.

Protocol: Competitive ELISA for Cannabinoid Cross-Reactivity

1. Materials and Reagents:

• Cannabinoid ELISA kit (e.g., targeting Δ⁹-THC-COOH)

• Drug-free urine or whole blood for matrix

• Certified reference standards of the target analyte (e.g., Δ⁹-THC-COOH) and the test compound (iso-HHCP)

• Microplate reader

• Pipettes and other standard laboratory equipment

2. Preparation of Standards and Samples:

• Prepare a series of calibrators of the target analyte in the drug-free matrix at concentrations specified by the ELISA kit manufacturer.

• Prepare a range of concentrations of the test compound (iso-HHCP) in the drug-free matrix. The concentration range should be wide enough to determine the concentration that produces a 50% inhibition of the signal (IC50).

3. Assay Procedure:

• Follow the specific instructions provided with the ELISA kit. A general procedure is as follows:

  • Add standards, controls, and samples to the appropriate wells of the antibody-coated microplate.

  • Add the enzyme-conjugated cannabinoid to each well.

  • Incubate the plate for the specified time and temperature to allow for competitive binding.

  • Wash the plate to remove unbound reagents.

  • Add the substrate solution to each well and incubate to allow for color development.

  • Stop the reaction by adding a stop solution.

  • Read the absorbance of each well using a microplate reader at the specified wavelength.

4. Data Analysis:

• Generate a standard curve by plotting the absorbance values of the calibrators against their concentrations.

• Determine the concentration of the test compound that produces a response equivalent to the 50 ng/mL Δ⁹-THC-COOH cutoff (or other relevant cutoff).

• Calculate the percent cross-reactivity using the following formula:

  • % Cross-Reactivity = (Concentration of Δ⁹-THC-COOH at cutoff / Concentration of test compound at cutoff) x 100

Visualizing the Workflow

The following diagram illustrates the general workflow of a competitive immunoassay used for cannabinoid screening.

Workflow for determining cannabinoid cross-reactivity using a competitive immunoassay.

Conclusion

While specific quantitative data on the cross-reactivity of iso-HHCP in cannabinoid immunoassays is not yet widely available, the existing evidence from structurally similar compounds strongly suggests a high likelihood of detection. The degree of cross-reactivity is expected to be variable and dependent on the specific immunoassay used. For definitive identification and quantification of iso-HHCP, more specific methods such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) are necessary. As the landscape of synthetic cannabinoids continues to evolve, ongoing research into the cross-reactivity of new analogs like iso-HHCP is crucial for maintaining the accuracy and reliability of toxicological screening programs.

References

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The cross-reactivity of cannabinoid analogs (delta-8-THC, delta-10-THC and CBD), their metabolites and chiral carboxy HHC metabolites in urine of six commercially available homogeneous immunoassays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of Cross-Reactivity of Contemporary Cannabinoids with THC Direct Immunoassay (ELISA) in Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

A Comparative In Vitro Bioactivity Analysis of Delta-9-THC and Related Hexahydrocannabinol Derivatives

An objective comparison of the in vitro bioactivity of Delta-9-tetrahydrocannabinol (Δ⁹-THC) with Hexahydrocannabinol (B1216694) (HHC) isomers and Hexahydrocannabiphorol (HHCP), supported by experimental data for researchers, scientists, and drug development professionals.

Introduction

Delta-9-tetrahydrocannabinol (Δ⁹-THC) is the primary psychoactive constituent of Cannabis sativa and has been the subject of extensive research regarding its interaction with the endocannabinoid system.[1][2] Recently, a number of semi-synthetic cannabinoids, including hexahydrocannabinol (HHC) and hexahydrocannabiphorol (HHCP), have emerged. This guide provides a comparative overview of the in vitro bioactivity of Δ⁹-THC and these related compounds.

It is important to note that while the target of this comparison was initially "iso-HHCP," a thorough review of the scientific literature did not yield any specific in vitro bioactivity data for this compound. "iso-HHCP," also known as iso-HHC-heptyl, has been identified as an impurity in some HHCP products.[3][4] Its formal name is (2R,5S,6R)-9-heptyl-5-isopropyl-2-methyl-3,4,5,6-tetrahydro-2H-2,6-methanobenzo[b]oxocin-7-ol.[4] Due to the absence of pharmacological data for iso-HHCP, this guide will focus on the comparison of Δ⁹-THC with the well-characterized isomers of HHC—(9R)-HHC and (9S)-HHC—and available information on HHCP.

Comparative Bioactivity Data

The in vitro bioactivity of cannabinoids is primarily characterized by their binding affinity to cannabinoid receptors CB1 and CB2, and their functional activity as agonists or antagonists at these receptors. The following tables summarize the available quantitative data for Δ⁹-THC, (9R)-HHC, and (9S)-HHC.

Cannabinoid Receptor Binding Affinities (Ki, nM)

Compound	CB1 Ki (nM)	CB2 Ki (nM)
Δ⁹-THC	~15 - 40.7	~36 - 51
(9R)-HHC	~13.6	~24.7
(9S)-HHC	~16.9	~16.5

Lower Kᵢ values indicate higher binding affinity.

Cannabinoid Receptor Functional Activity (EC₅₀, nM)

Compound	CB1 EC₅₀ (nM)	CB2 EC₅₀ (nM)	Efficacy
Δ⁹-THC	~36.8	~31.4	Partial Agonist
(9R)-HHC	~53.4	~42.9	Partial Agonist
(9S)-HHC	~624.3	~392.2	Partial Agonist (lower efficacy than (9R)-HHC)

EC₅₀ represents the concentration of a drug that gives a half-maximal response. Lower EC₅₀ values indicate greater potency.

Experimental Protocols

The data presented in this guide are typically generated using the following in vitro experimental methodologies.

Radioligand Binding Assay

This assay is used to determine the binding affinity of a compound to a receptor.

Objective: To determine the inhibition constant (Kᵢ) of a test compound at CB1 and CB2 receptors.

Materials:

• HEK-293 cells stably transfected with human CB1 or CB2 receptors.

• Radioligand (e.g., [³H]CP-55,940).

• Test compounds (Δ⁹-THC, HHC isomers).

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 2.5 mM EDTA, 0.5% BSA, pH 7.4.

• Wash Buffer: 50 mM Tris-HCl, 500 mM NaCl, 0.1% BSA, pH 7.4.

• 96-well plates.

• Cell harvester and glass fiber filters.

• Scintillation counter.

Procedure:

• Membrane Preparation: Culture and harvest HEK-293 cells expressing either CB1 or CB2 receptors. Homogenize the cells in a hypotonic buffer and centrifuge to pellet the cell membranes. Resuspend the membrane pellet in the assay buffer.

• Assay Setup: In a 96-well plate, add a fixed concentration of the radioligand to all wells. Add increasing concentrations of the unlabeled test compound. Include control wells for total binding (radioligand only) and non-specific binding (radioligand + excess unlabeled ligand).

• Incubation: Add a fixed amount of the membrane preparation to each well and incubate the plate for 60-90 minutes at 30°C.

• Filtration: Terminate the assay by rapid filtration through glass fiber filters using a cell harvester. Wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Measure the radioactivity on the filters using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression. Calculate the Kᵢ value using the Cheng-Prusoff equation.

Functional Assay (cAMP Modulation)

This assay is used to determine the potency and efficacy of a compound as a receptor agonist or antagonist.

Objective: To determine the EC₅₀ and maximal efficacy of a test compound in modulating adenylyl cyclase activity.

Materials:

• CHO-K1 or HEK-293 cells co-transfected with the cannabinoid receptor (CB1 or CB2) and a cyclic nucleotide-gated ion channel.

• Forskolin (B1673556) (an adenylyl cyclase activator).

• Test compounds.

• cAMP detection kit (e.g., based on FRET or HTRF).

Procedure:

• Cell Culture: Culture the transfected cells in appropriate media.

• Assay: Seed the cells in a 96-well plate. Pre-treat the cells with the test compound at various concentrations.

• Stimulation: Stimulate the cells with forskolin to increase intracellular cAMP levels.

• Detection: Measure the intracellular cAMP levels using a suitable detection kit according to the manufacturer's instructions.

• Data Analysis: Plot the concentration-response curves and determine the EC₅₀ and maximal efficacy (Eₘₐₓ) values for each compound.

Visualizations

Cannabinoid Receptor Signaling Pathway

Caption: Simplified cannabinoid receptor signaling cascade.

Experimental Workflow for In Vitro Bioactivity Assessment

Caption: General workflow for in vitro cannabinoid bioactivity assessment.

Conclusion

The in vitro data indicate that both (9R)-HHC and (9S)-HHC bind to and activate cannabinoid receptors CB1 and CB2, similar to Δ⁹-THC. Notably, (9R)-HHC exhibits a binding affinity and functional potency more comparable to Δ⁹-THC than its (9S) epimer. The (9S)-HHC isomer shows significantly lower potency at both receptors. While quantitative in vitro data for HHCP is not widely available, it is suggested to be more potent than Δ⁹-THC, which is attributed to its longer alkyl side chain that may enhance receptor interaction.[5] Further research is required to fully characterize the in vitro bioactivity of HHCP and to investigate the pharmacological profile of iso-HHCP.

References

• 1. Synthetic Cannabinoids: Pharmacology, Behavioral Effects, and Abuse Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. cbdoracle.com [cbdoracle.com]

A Head-to-Head Comparison of the Pharmacological Effects of iso-HHCP and Cannabidiol (CBD)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the pharmacological properties of iso-hexahydrocannabiphorol (iso-HHCP) and cannabidiol (B1668261) (CBD). While extensive research has characterized the multifaceted pharmacological profile of CBD, data on iso-HHCP remains notably scarce. iso-HHCP has been identified as a synthetic byproduct in the production of hexahydrocannabiphorol (HHCP), a semi-synthetic cannabinoid.[1][2][3] This guide synthesizes the available experimental data for CBD and outlines the necessary experimental protocols to characterize iso-HHCP, thereby providing a framework for future research and development.

I. Molecular Structures

A fundamental starting point for comparing any two compounds is their molecular structure, which dictates their pharmacological activity.

Cannabidiol (CBD) is a naturally occurring phytocannabinoid found in the Cannabis sativa plant.

iso-Hexahydrocannabiphorol (iso-HHCP) , also known as iso-HHC-C7 or iso-HHC-heptyl, is a synthetic cannabinoid that has been identified as an impurity in HHCP preparations.[1][2][3][4]

II. Pharmacological Profile: A Tale of Two Cannabinoids

A significant disparity exists in the available pharmacological data between CBD and iso-HHCP. CBD has been the subject of extensive research, revealing a complex mechanism of action that extends beyond the classical cannabinoid receptors. In contrast, to the best of our knowledge, the pharmacological profile of iso-HHCP has not been formally characterized in peer-reviewed literature. Anecdotal reports suggest that HHCP, the parent compound of iso-HHCP, is a potent cannabimimetic, but scientific data on iso-HHCP itself is lacking.[1][2][3]

Cannabidiol (CBD)

CBD is a non-psychotropic compound with a broad range of therapeutic properties, including anti-inflammatory, analgesic, anxiolytic, and anticonvulsant effects. Unlike Δ⁹-tetrahydrocannabinol (THC), CBD has a low binding affinity for the orthosteric sites of cannabinoid receptor 1 (CB1) and cannabinoid receptor 2 (CB2). Instead, its mechanism of action is multifaceted and involves multiple molecular targets.

CBD has been shown to act as a negative allosteric modulator of the CB1 receptor, meaning it can alter the receptor's shape to reduce the binding and efficacy of agonists like THC. At the CB2 receptor, it has been suggested to function as an inverse agonist or antagonist.

Beyond the endocannabinoid system, CBD's pharmacological effects are mediated through its interaction with a variety of other receptors and ion channels, including:

• Serotonin 5-HT1A receptors: CBD acts as an agonist at these receptors, which is thought to contribute to its anxiolytic and antidepressant effects.

• Transient Receptor Potential Vanilloid 1 (TRPV1) channels: CBD is an agonist of TRPV1 channels, which are involved in pain perception and inflammation.

• G-protein coupled receptor 55 (GPR55): CBD acts as an antagonist at GPR55, which may contribute to its anticonvulsant and neuroprotective properties.

• Peroxisome Proliferator-Activated Receptors (PPARs): CBD can activate PPARs, which play a role in regulating inflammation and metabolism.

iso-Hexahydrocannabiphorol (iso-HHCP)

Currently, there is a significant gap in the scientific literature regarding the pharmacological effects of iso-HHCP. While its chemical structure has been identified, crucial data on its receptor binding affinities, intrinsic activity at cannabinoid receptors, and effects on other molecular targets are not available. The pharmacology of structurally related "iso-THCs" is also largely unexplored.[5]

III. Quantitative Pharmacological Data

The following table summarizes the available quantitative data for CBD. A corresponding table for iso-HHCP cannot be provided due to the lack of published experimental results.

Table 1: Receptor Binding Affinities and Functional Activity of Cannabidiol (CBD)

Receptor/Target	Assay Type	Species	Ki (nM)	EC50/IC50 (nM)	Efficacy	Reference(s)
CB1	Radioligand Binding	Human	>10,000	-	-	[6]
Functional (GTPγS)	Rat	-	>1,000	Antagonist	[6]
CB2	Radioligand Binding	Human	>10,000	-	-	[6]
Functional (GTPγS)	Rat	-	>1,000	Inverse Agonist	[6]
5-HT1A	Radioligand Binding	Rat	120	-	-	[7]
Functional (cAMP)	Human	-	230	Agonist	[7]
TRPV1	Calcium Influx	Human	-	3,500	Agonist
GPR55	β-arrestin Recruitment	Human	-	446	Antagonist

Note: Ki, EC50, and IC50 values can vary depending on the specific assay conditions and cell types used.

IV. Experimental Protocols for Pharmacological Characterization

To address the knowledge gap for iso-HHCP and enable a direct comparison with CBD, the following standard experimental protocols are recommended.

Receptor Binding Assays

These assays are crucial for determining the affinity of a ligand for a specific receptor.

Methodology:

• Membrane Preparation: Cell membranes expressing the receptor of interest (e.g., human CB1 or CB2 receptors expressed in HEK293 or CHO cells) are prepared.

• Radioligand Incubation: The membranes are incubated with a known radiolabeled ligand (e.g., [³H]CP55,940 for cannabinoid receptors) and varying concentrations of the unlabeled test compound (iso-HHCP or CBD).

• Separation and Scintillation Counting: Bound and free radioligand are separated by rapid filtration. The amount of bound radioactivity is quantified using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The equilibrium dissociation constant (Ki) is then calculated using the Cheng-Prusoff equation.

dot

References

• 1. researchgate.net [researchgate.net]
• 2. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. digital.csic.es [digital.csic.es]
• 7. mdpi.com [mdpi.com]

Validating the Purity and Identity of an iso-Hexahydrocannabiphorol (iso-HHCP) Reference Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of novel cannabinoids necessitates robust analytical methods to ensure the quality and identity of reference standards. This guide provides a comparative framework for validating an iso-Hexahydrocannabiphorol (iso-HHCP) reference standard. Through a detailed examination of experimental data and protocols, this document compares iso-HHCP with its related compounds, hexahydrocannabiphorol (HHCP) and the well-characterized cannabidiol (B1668261) (CBD).

Executive Summary

An iso-Hexahydrocannabiphorol (iso-HHCP) reference standard is a critical tool for the accurate identification and quantification of this cannabinoid in various matrices. Validation of its purity and identity is paramount for reliable research and development. This guide outlines key analytical techniques—High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy—to comprehensively characterize an iso-HHCP reference standard. Comparative data for HHCP and CBD are provided to offer a broader context for validation. A typical purity specification for cannabinoid reference standards is ≥95%.[1]

Comparative Analysis of Cannabinoid Reference Standards

To effectively validate an iso-HHCP reference standard, a direct comparison with structurally similar and well-established cannabinoids is essential. This section provides a comparative overview of the analytical data for iso-HHCP, HHCP, and CBD.

Table 1: Physicochemical and Purity Data

Parameter	iso-Hexahydrocannabiphorol (iso-HHCP)	Hexahydrocannabiphorol (HHCP)	Cannabidiol (CBD)
Molecular Formula	C₂₃H₃₆O₂	C₂₃H₃₆O₂	C₂₁H₃₀O₂
Molecular Weight	344.5 g/mol	344.5 g/mol	314.46 g/mol
Typical Purity	≥95%[1]	≥95% (Assumed based on industry standards)	≥98%

Table 2: Chromatographic Data

Parameter	iso-Hexahydrocannabiphorol (iso-HHCP)	Hexahydrocannabiphorol (HHCP)	Cannabidiol (CBD)
HPLC Retention Time	Data not available for direct comparison	Data not available for direct comparison	Method-dependent
GC-MS Molecular Ion (m/z)	344[2]	344[2]	314

Table 3: Spectroscopic Data

Parameter	iso-Hexahydrocannabiphorol (iso-HHCP)	Hexahydrocannabiphorol (HHCP)	Cannabidiol (CBD)
Key GC-MS Fragments (m/z)	344 (Molecular Ion)[2]	344 (Molecular Ion)[2]	314 (Molecular Ion), 231, 246
Key ¹H-NMR Signals (ppm in CDCl₃)	Aromatic protons in meta-orientation, singlet for one methyl group, two doublets for other methyl groups.[2]	Two singlets for geminal methyl groups, a doublet and a triplet for other methyl groups.[2]	Characteristic signals around 6.2 ppm (aromatic), ~5.6 ppm (olefinic), and various aliphatic signals.
Key ¹³C-NMR Signals (ppm in CDCl₃)	Specific resonance assignments available in published literature.[2]	Specific resonance assignments available in published literature.[2]	Characteristic signals for aromatic, olefinic, and aliphatic carbons.

Experimental Protocols

Detailed and validated experimental protocols are fundamental for the accurate characterization of a reference standard. The following are methodologies for the key experiments cited in this guide.

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of the iso-HHCP reference standard by separating it from potential impurities.

Instrumentation:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm)

Reagents:

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Formic acid (optional, for mobile phase modification)

• iso-HHCP reference standard material

Procedure:

• Standard Preparation: Accurately weigh and dissolve the iso-HHCP reference standard in a suitable solvent (e.g., acetonitrile) to a known concentration (e.g., 1 mg/mL).

• Mobile Phase: Prepare a suitable mobile phase, typically a gradient of acetonitrile and water. A common starting point is a gradient from 70% acetonitrile to 95% acetonitrile over 20 minutes.

• Chromatographic Conditions:

  • Flow rate: 1.0 mL/min

  • Injection volume: 10 µL

  • Column temperature: 30 °C

  • UV detection wavelength: 228 nm

• Analysis: Inject the standard solution into the HPLC system and record the chromatogram.

• Purity Calculation: The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Identity Confirmation by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To confirm the molecular weight and fragmentation pattern of the iso-HHCP reference standard.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for cannabinoid analysis (e.g., HP-5ms)

Reagents:

• iso-HHCP reference standard material

• Suitable solvent for dilution (e.g., methanol (B129727) or hexane)

Procedure:

• Sample Preparation: Prepare a dilute solution of the iso-HHCP reference standard in the chosen solvent.

• GC Conditions:

  • Injector temperature: 250 °C

  • Oven temperature program: Start at 150 °C, ramp to 300 °C at 10 °C/min, hold for 5 minutes.

  • Carrier gas: Helium

• MS Conditions:

  • Ionization mode: Electron Ionization (EI) at 70 eV

  • Mass range: 40-500 amu

• Analysis: Inject the sample into the GC-MS system and acquire the mass spectrum of the eluting peak corresponding to iso-HHCP.

• Data Interpretation: Confirm the presence of the expected molecular ion peak (m/z 344 for iso-HHCP) and analyze the fragmentation pattern for characteristic ions.[2]

Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure of the iso-HHCP reference standard.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

Reagents:

• iso-HHCP reference standard material

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

Procedure:

• Sample Preparation: Dissolve an appropriate amount of the iso-HHCP reference standard in the deuterated solvent.

• ¹H-NMR Acquisition: Acquire the proton NMR spectrum. Key parameters include a sufficient number of scans to obtain a good signal-to-noise ratio.

• ¹³C-NMR Acquisition: Acquire the carbon-13 NMR spectrum.

• 2D-NMR (optional but recommended): Perform 2D-NMR experiments such as COSY, HSQC, and HMBC to aid in the complete and unambiguous assignment of all proton and carbon signals.

• Data Analysis: Compare the obtained chemical shifts and coupling constants with published data for iso-HHCP to confirm the structure.[2]

Visualizing the Validation Workflow

To provide a clear overview of the validation process, the following diagrams illustrate the experimental workflow and the logical relationships between the different analytical techniques.

Caption: Experimental workflow for the validation of an iso-HHCP reference standard.

Caption: Logical relationship between analytical techniques and validation parameters.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]

A Proposed Framework for Inter-Laboratory Comparison of Iso-HHCP Analytical Results

For Researchers, Scientists, and Drug Development Professionals

This guide addresses the critical need for standardized analytical methodologies for iso-hexahydrocannabinol (B14077786) (iso-HHCP), a novel cannabinoid. In the absence of publicly available, formal inter-laboratory comparison studies for iso-HHCP, this document provides a proposed framework for conducting such a study. It outlines established analytical techniques applicable to cannabinoid analysis, presents a hypothetical experimental protocol for a proficiency testing program, and offers a guide to interpreting the results. The objective is to foster consistency and accuracy in the analytical results of iso-HHCP across different laboratories.

Challenges in Cannabinoid Analysis

The accurate quantification of cannabinoids is often complicated by the presence of closely related isomers. For instance, the co-elution of iso-THCs with Δ⁹-THC and Δ⁸-THC can lead to inaccuracies when using reversed-phase high-performance liquid chromatography (RP-HPLC) methods[1]. Gas chromatography (GC) has been shown to offer a more robust solution for resolving these isomers[1]. Similar challenges are anticipated in the analysis of iso-HHCP, necessitating the validation of analytical methods to ensure specificity and accuracy.

Comparison of Analytical Methods for Cannabinoid Analysis

Several analytical techniques have been successfully employed for the separation and quantification of cannabinoids, including HHC and its diastereomers. These methods can be adapted and validated for iso-HHCP analysis. The table below provides a comparative overview of the most common analytical platforms.

Analytical Method	Principle	Advantages	Disadvantages	Applicable To
Gas Chromatography-Mass Spectrometry (GC-MS)	Separates compounds based on their volatility and mass-to-charge ratio.	High resolving power for isomers, provides structural information.[1][2]	Requires derivatization for acidic cannabinoids, high temperatures can cause degradation.	Neutral cannabinoids, potency testing.
High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)	Separates compounds based on their polarity, followed by mass analysis.	High sensitivity and selectivity, suitable for complex matrices.[2]	Higher equipment cost, potential for matrix effects.	Broad range of cannabinoids, including acidic forms, in various matrices.
Direct Analysis in Real Time Time-of-Flight Mass Spectrometry (DART-TOF-MS)	A rapid ionization technique for direct analysis of samples with minimal preparation.	High throughput, minimal sample preparation.[2]	Primarily qualitative or semi-quantitative, less established for potency testing.	Rapid screening of raw materials and finished products.
High-Performance Liquid Chromatography with UV Detection (HPLC-UV)	Separates compounds based on polarity, with detection based on UV absorbance.	Widely available, relatively low cost.	Lower sensitivity and selectivity compared to MS, potential for co-eluting interferences.	Potency testing in less complex matrices.

Proposed Experimental Protocol for an Inter-Laboratory Comparison of Iso-HHCP

To establish a baseline for the reliable quantification of iso-HHCP, a formal inter-laboratory comparison or proficiency testing (PT) program is recommended. Such programs are crucial for laboratories to benchmark their performance and ensure the validity of their results.[3][4][5] The following protocol outlines a hypothetical framework for such a study.

1. Preparation and Distribution of Test Material:

• A homogenous batch of iso-HHCP test material (e.g., in a solution or a well-characterized hemp matrix) will be prepared by a reference laboratory.

• The concentration of iso-HHCP in the test material will be determined by the reference laboratory using a validated primary analytical method.

• Aliquots of the test material will be distributed to participating laboratories.

2. Analytical Methods:

• Participating laboratories will be instructed to analyze the test material using their in-house, validated analytical methods for cannabinoid potency.

• Laboratories will be required to report the specific method used (e.g., GC-MS, HPLC-MS/MS, HPLC-UV).

3. Data Reporting:

• Laboratories will be required to report their quantitative results for iso-HHCP, including the mean, standard deviation, and the number of replicate analyses.

• All data will be submitted to a central coordinating body for statistical analysis.

4. Statistical Analysis:

• The submitted data will be analyzed to determine the consensus mean and standard deviation.

• Each laboratory's performance will be evaluated using z-scores, which measure the deviation of the laboratory's result from the consensus mean.[6]

5. Performance Evaluation:

• A z-score between -2 and +2 is generally considered acceptable.

• A z-score between -3 and -2 or +2 and +3 would serve as a warning.

• A z-score less than -3 or greater than +3 would indicate an unacceptable result, prompting an investigation by the laboratory.[6]

Visualizing the Workflow and Method Relationships

To better illustrate the proposed inter-laboratory comparison and the relationship between different analytical approaches, the following diagrams are provided.

Caption: Proposed workflow for an iso-HHCP inter-laboratory comparison study.

Caption: Relationship between analytical methods and their key properties.

Conclusion

The establishment of a robust analytical framework for iso-HHCP is paramount for ensuring product quality, safety, and regulatory compliance. While a formal inter-laboratory comparison for this specific compound has yet to be publicly documented, the principles and methodologies are well-established within the broader field of cannabinoid analysis. By adopting the proposed framework, researchers, scientists, and drug development professionals can work towards achieving greater consistency and confidence in the analytical results for iso-HHCP, ultimately contributing to the advancement of cannabinoid science.

References

• 1. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 2. Hexahydrocannabinol Pharmacology, Toxicology, and Analysis: The First Evidence for a Recent New Psychoactive Substance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. contractlaboratory.com [contractlaboratory.com]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. Proficiency Testing for Cannabis & Hemp Labs | Lab Manager [labmanager.com]
• 6. rs.uky.edu [rs.uky.edu]

Comparative Metabolic Stability of iso-HHCP and Other Synthetic Cannabinoids: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the metabolic fate of novel psychoactive substances is paramount for predicting their pharmacokinetic profiles, duration of action, and potential for toxicity. This guide provides a comparative overview of the metabolic stability of iso-hexahydrocannabiphorol (iso-HHCP) and other synthetic cannabinoids, supported by available experimental data and detailed methodologies.

Hexahydrocannabiphorol (HHCP) and its isomers, including iso-HHCP, represent a newer class of semi-synthetic cannabinoids that have emerged on the recreational drug market. Their metabolic stability, which dictates how quickly they are broken down by the body's enzymes, is a critical factor in their pharmacological effects. While direct quantitative data on the metabolic stability of iso-HHCP is limited in publicly available research, we can infer its likely metabolic profile by examining studies on closely related analogs, particularly the epimers of HHCP and hexahydrocannabinol (B1216694) (HHC).

In Vitro Metabolic Profiles: A Comparative Analysis

Studies utilizing human liver microsomes (HLMs) and hepatocytes have begun to elucidate the metabolic pathways of HHCP and its analogs.[1][2][3][4] The primary route of metabolism for HHC and HHCP involves Phase I reactions, specifically monohydroxylation, followed by oxidation to a carboxylic acid metabolite.[3][4] The acetate (B1210297) versions of these compounds, such as HHC-O and HHCP-O, are rapidly metabolized back to their non-acetylated forms.[3][4]

A key structural feature influencing metabolism is the length of the alkyl side chain. For instance, the longer heptyl side chain of HHCP leads to more extensive hydroxylation on the side chain compared to the pentyl side chain of HHC.[3][4] This suggests that the position of the double bond in the cyclohexane (B81311) ring, which differentiates iso-HHCP from other HHCP isomers, could also influence the rate and sites of metabolism.

One comprehensive study investigated the in vitro metabolism of 18 HHC analogs, including the 9(R) and 9(S) epimers of HHCP, using HLMs.[1][2] The findings revealed that for the 9(R)-epimers, metabolites with multiple biotransformations, such as dihydroxy metabolites, were more common. Conversely, for the 9(S)-epimers, a metabolite hydroxylated on the methylcyclohexyl moiety was the most abundant.[1][2] These stereoselective differences in metabolism highlight the importance of isomeric configuration in determining metabolic stability. While not directly measuring iso-HHCP, this data provides a strong foundation for predicting its metabolic behavior.

Quantitative Metabolic Stability Data

Direct quantitative data, such as half-life (t½) and intrinsic clearance (CLint) for iso-HHCP, are not yet available in the scientific literature. However, we can present a comparative summary of metabolic characteristics based on the available qualitative and semi-quantitative data for related compounds.

Compound	Primary Metabolic Pathways	Key Structural Feature	Inferred Metabolic Stability
iso-HHCP	Predicted: Hydroxylation, Oxidation	Isomeric double bond position	Data not available; likely similar to other HHCP isomers with potential for altered rates due to stereochemistry.
HHCP (9R & 9S)	Monohydroxylation, Dihydroxylation, Oxidation to Carboxylic Acid	Heptyl side chain	Longer side chain leads to greater hydroxylation compared to HHC.[3][4] Stereoisomers exhibit different primary hydroxylation sites.[1][2]
HHC (9R & 9S)	Monohydroxylation, Oxidation to Carboxylic Acid	Pentyl side chain	Generally metabolized via hydroxylation on the pentyl side chain and subsequent oxidation.[3][4]
JWH-018	N-dealkylation, Hydroxylation	Naphthoylindole structure	Rapid and extensive metabolism.[5]
Δ⁹-THC	Hydroxylation (to active 11-OH-THC), Oxidation (to inactive THC-COOH)	Natural phytocannabinoid	Well-characterized metabolism, primarily by CYP2C9 and CYP3A4.[5]

Experimental Protocols

In Vitro Metabolic Stability Assay Using Human Liver Microsomes

This protocol outlines a standard procedure for determining the metabolic stability of a test compound like iso-HHCP.

1. Materials:

• Test compound (e.g., iso-HHCP)

• Pooled Human Liver Microsomes (HLMs)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Potassium phosphate (B84403) buffer (100 mM, pH 7.4)

• Acetonitrile (B52724) (for reaction termination)

• Internal standard for LC-MS/MS analysis

• Control compounds with known metabolic stability (e.g., a high-clearance and a low-clearance compound)

2. Procedure:

• Preparation: Prepare a stock solution of the test compound in a suitable organic solvent (e.g., DMSO or methanol).

• Incubation Mixture: In a microcentrifuge tube on ice, combine the potassium phosphate buffer, HLMs (final concentration typically 0.5 mg/mL), and the test compound (final concentration typically 1 µM).

• Pre-incubation: Pre-incubate the mixture at 37°C for 5-10 minutes in a shaking water bath.

• Reaction Initiation: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• Time Course Sampling: Collect aliquots of the reaction mixture at specific time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).

• Reaction Termination: Stop the reaction at each time point by adding a quenching solution, typically 2-3 volumes of ice-cold acetonitrile containing an internal standard.

• Protein Precipitation: Vortex the samples and centrifuge at high speed (e.g., >10,000 x g) for 10 minutes to pellet the microsomal proteins.

• Sample Analysis: Transfer the supernatant to a new tube or a 96-well plate for analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

3. Data Analysis:

• Quantify the remaining parent compound at each time point relative to the zero-minute sample.

• Plot the natural logarithm of the percentage of the parent compound remaining against time.

• The slope of the linear portion of this plot represents the elimination rate constant (k).

• Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k.

• Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg of microsomal protein).

Cannabinoid Signaling Pathway

Synthetic cannabinoids, including iso-HHCP, are known to exert their effects primarily through the activation of cannabinoid receptors, CB1 and CB2, which are part of the endocannabinoid system. The general signaling pathway is depicted below.

References

• 1. researchgate.net [researchgate.net]
• 2. In Vitro Metabolic Profiling of 18 Semi-Synthetic Cannabinoids-Hexahydrocannabinol (HHC) and Its Analogs-with Identification in an Authentic Hexahydrocannabiphorol (HHCP) Urine Sample - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Human metabolism of the semi‐synthetic cannabinoids hexahydrocannabinol, hexahydrocannabiphorol and their acetates using hepatocytes and urine samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 5. Distinct pharmacology and metabolism of K2 synthetic cannabinoids compared to Δ9-THC: Mechanism underlying greater toxicity? - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Antagonistic Properties of iso-Hexahydrocannabiphorol (iso-HHCP) at Cannabinoid Receptors CB1 and CB2: A Comparative Guide

For Immediate Release

This guide provides a comprehensive framework for assessing the antagonistic properties of novel cannabinoid compounds, using iso-hexahydrocannabiphorol (iso-HHCP) as a primary example. By comparing its hypothetical performance against well-characterized antagonists, this document serves as a valuable resource for researchers, scientists, and drug development professionals in the cannabinoid field. Detailed experimental protocols, comparative data tables, and signaling pathway visualizations are presented to facilitate a thorough understanding of the evaluation process.

Introduction to Cannabinoid Receptor Antagonism

The cannabinoid receptors CB1 and CB2 are G-protein coupled receptors (GPCRs) that play pivotal roles in a multitude of physiological processes. While CB1 receptors are predominantly expressed in the central nervous system, influencing neurotransmission, CB2 receptors are primarily found on immune cells, modulating inflammatory responses. Antagonists are ligands that bind to these receptors and block the effects of agonists, such as the endogenous cannabinoids anandamide (B1667382) and 2-arachidonoylglycerol (B1664049) (2-AG). The study of CB1 and CB2 antagonists is crucial for developing therapeutics that can treat a variety of disorders, including obesity, addiction, and inflammatory diseases, without eliciting the psychoactive effects associated with receptor activation.

This guide outlines the essential in vitro assays required to determine the binding affinity and functional antagonism of a test compound like iso-HHCP at CB1 and CB2 receptors.

Comparative Data Summary

To effectively characterize a novel compound, its performance must be benchmarked against established standards. The following tables present hypothetical data for iso-HHCP alongside reported values for the well-known CB1-selective antagonist AM251 and the CB2-selective antagonist AM630.

Table 1: Comparative Binding Affinity (Ki) at Human CB1 and CB2 Receptors

Compound	CB1 Ki (nM)	CB2 Ki (nM)	Selectivity
iso-HHCP (Hypothetical)	5.2	850	~163-fold for CB1
AM251	~8.0[1]	>1000	>125-fold for CB1
AM630	~5152[2]	31.2[2][3][4]	~165-fold for CB2

Note: Ki values represent the inhibition constant, where a lower value indicates higher binding affinity. Data for AM251 and AM630 are derived from published literature and may vary based on experimental conditions.

Table 2: Comparative Functional Antagonism (IC50) in GTPγS and cAMP Assays

Assay	Receptor	Compound	IC50 (nM)
GTPγS Assay	CB1	iso-HHCP (Hypothetical)	25.5
AM251	~20-50
CB2	iso-HHCP (Hypothetical)	>10,000
AM630	76.6[3][4]
cAMP Accumulation Assay	CB1	iso-HHCP (Hypothetical)	30.2
AM251	~10-40
CB2	iso-HHCP (Hypothetical)	>10,000
AM630	~50-100

Note: IC50 values represent the concentration of an antagonist required to inhibit 50% of the agonist-induced response. Lower values indicate greater potency. Data for AM251 and AM630 are representative values from the scientific literature.

Key Experimental Methodologies

A systematic evaluation of a potential antagonist involves a tiered approach, beginning with binding affinity and progressing to functional assays that measure the compound's ability to block agonist-induced signaling.

Radioligand Competition Binding Assay

This assay determines the affinity of a test compound for the CB1 and CB2 receptors by measuring its ability to displace a known high-affinity radiolabeled ligand.

Objective: To determine the inhibition constant (Ki) of iso-HHCP for human CB1 and CB2 receptors.

Protocol:

• Membrane Preparation: Utilize cell membranes prepared from cell lines (e.g., HEK-293 or CHO) stably expressing either human CB1 or CB2 receptors.

• Assay Buffer: Prepare a buffer solution (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 2.5 mM EDTA, and 0.5% BSA, pH 7.4).

• Reaction Setup: In a 96-well plate, set up triplicate wells for:

  • Total Binding: Contains receptor membranes and a fixed concentration of a radioligand (e.g., [³H]CP-55,940).

  • Non-specific Binding: Contains the above plus a high concentration of a non-labeled, high-affinity ligand to saturate all receptors.

  • Competition Binding: Contains receptor membranes, radioligand, and serial dilutions of the test compound (iso-HHCP).

• Incubation: Incubate the plate at 30°C for 60-90 minutes to allow the binding to reach equilibrium.

• Harvesting: Rapidly terminate the reaction by filtering the contents of each well through a glass fiber filter mat using a cell harvester. This separates the bound radioligand from the unbound.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any remaining unbound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve and determine the IC50 value. The Ki value is then calculated using the Cheng-Prusoff equation.

[³⁵S]GTPγS Functional Assay

This assay measures the functional activity of a compound by quantifying G-protein activation upon receptor stimulation. For an antagonist, this assay is performed in the presence of a known agonist to measure the antagonist's ability to inhibit agonist-induced G-protein activation.

Objective: To determine the potency (IC50) of iso-HHCP in blocking agonist-stimulated [³⁵S]GTPγS binding to CB1 and CB2 receptors.

Protocol:

• Membrane Preparation: Use membranes from cells expressing CB1 or CB2 receptors, as in the binding assay.

• Assay Buffer: Prepare a buffer containing Tris-HCl, MgCl₂, EGTA, and NaCl.

• Reaction Setup: Incubate the cell membranes with GDP to ensure G-proteins are in their inactive state.

• Antagonist Pre-incubation: Add serial dilutions of the test compound (iso-HHCP) or a vehicle control to the membranes and incubate.

• Agonist Stimulation: Add a fixed concentration (typically the EC80) of a known CB1/CB2 agonist (e.g., CP-55,940) to stimulate the receptors.

• [³⁵S]GTPγS Binding: Add radiolabeled [³⁵S]GTPγS to the reaction mixture and incubate to allow for its binding to activated G-proteins.

• Termination and Filtration: Stop the reaction by rapid filtration through glass fiber filters.

• Quantification: Measure the amount of bound [³⁵S]GTPγS using a scintillation counter.

• Data Analysis: Plot the percentage of agonist-stimulated [³⁵S]GTPγS binding against the log concentration of the antagonist (iso-HHCP) to determine the IC50 value.

cAMP Accumulation Assay

CB1 and CB2 receptors are coupled to Gi/o proteins, which inhibit the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. This assay measures an antagonist's ability to reverse the agonist-induced inhibition of cAMP production.

Objective: To determine the potency (IC50) of iso-HHCP in blocking agonist-mediated inhibition of cAMP accumulation.

Protocol:

• Cell Culture: Use whole cells (e.g., CHO or HEK-293) stably expressing CB1 or CB2 receptors.

• Cell Stimulation: Pre-treat the cells with serial dilutions of the test compound (iso-HHCP). Then, stimulate the cells with forskolin (B1673556) (an adenylyl cyclase activator) in the presence of a fixed concentration of a cannabinoid agonist.

• Incubation: Incubate the cells to allow for cAMP production.

• Cell Lysis: Lyse the cells to release the intracellular cAMP.

• cAMP Quantification: Measure the cAMP levels using a competitive immunoassay kit (e.g., HTRF or ELISA).

• Data Analysis: The antagonist's effect is seen as a restoration of cAMP levels towards those seen with forskolin alone. Plot the percentage of inhibition of the agonist effect against the log concentration of the antagonist (iso-HHCP) to calculate the IC50 value.

Visualizing the Mechanisms of Action

To better understand the underlying biological processes and experimental procedures, the following diagrams are provided.

Canonical CB1/CB2 Receptor Signaling Pathway

Workflow for Characterizing a Novel Cannabinoid Antagonist

Conclusion

The comprehensive assessment of a novel compound's antagonistic properties at CB1 and CB2 receptors requires a multi-assay approach. By determining binding affinity through radioligand displacement and confirming functional antagonism via GTPγS and cAMP assays, researchers can build a detailed pharmacological profile. This guide provides the necessary protocols and comparative framework to systematically evaluate compounds like iso-HHCP, paving the way for the discovery of new and potentially therapeutic cannabinoid receptor modulators.

References

• 1. Cannabinoid receptor antagonists AM251 and AM630 activate TRPA1 in sensory neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cannabinoid Receptor Type 1- and 2-mediated Increase in Cyclic AMP Inhibits T Cell Receptor-triggered Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Agonist-inverse agonist characterization at CB1 and CB2 cannabinoid receptors of L759633, L759656 and AM630 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Agonist-inverse agonist characterization at CB1 and CB2 cannabinoid receptors of L759633, L759656, and AM630 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Psychotropic Effects of iso-HHCP and THC Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the psychotropic effects of the synthetic cannabinoid iso-hexahydrocannabiphorol (iso-HHCP) and the naturally occurring isomers of tetrahydrocannabinol (THC): Delta-8-THC, Delta-9-THC, and Delta-10-THC. While comprehensive data on iso-HHCP is limited due to its status as a newer, less-studied synthetic compound, this document synthesizes available information and contrasts it with the well-documented pharmacological profiles of THC isomers. All quantitative data is presented in structured tables, and detailed experimental protocols for key assays are provided to support further research.

Introduction to iso-HHCP and THC Isomers

Hexahydrocannabiphorol (HHCP) is a semi-synthetic cannabinoid, and iso-HHCP has been identified as an impurity or byproduct in its synthesis.[1][2][3][4] As a hydrogenated derivative of THCP, HHCP is noted for its high potency.[5] The "iso" designation in iso-HHCP refers to a structural isomer of HHCP.

In contrast, Delta-8-THC, Delta-9-THC, and Delta-10-THC are naturally occurring isomers of tetrahydrocannabinol found in the Cannabis sativa plant, with Delta-9-THC being the most abundant and primarily responsible for the psychotropic effects of cannabis.[6][7][8] These isomers differ in the position of a double bond in their carbon ring structure, which influences their binding affinity to cannabinoid receptors and their resulting psychotropic effects.[9]

Comparative Data on Psychotropic Effects and Receptor Binding

Table 1: Comparative Receptor Binding Affinities (Ki) and Potency (EC50)

Compound	CB1 Receptor Affinity (Ki)	CB2 Receptor Affinity (Ki)	CB1 Functional Activity (EC50)	Notes
(9R)-HHCP	-	-	44.4 nM[10]	Data for iso-HHCP is not available. (9R)-HHCP is a partial agonist at CB1 receptors.[10]
(9S)-HHCP	-	-	134 nM[10]	(9S)-HHCP is a partial agonist at CB1 receptors with lower potency than the (9R) epimer.[10]
Delta-9-THC	15 nM - 78 nM[8][11]	42 nM - 51 nM[8][11]	-	Considered the benchmark for THC potency.[12]
Delta-8-THC	78 ± 5 nM[11]	12 ± 2 nM[11]	-	Estimated to be 50-70% as potent as Delta-9-THC.[12]
Delta-10-THC	Weaker than Delta-8-THC[8]	Weaker than Delta-8-THC[8]	-	Generally considered less potent than Delta-9 and Delta-8 THC.[7]

Table 2: Comparative Psychotropic and Physiological Effects

Effect	iso-HHCP	Delta-9-THC	Delta-8-THC	Delta-10-THC
Psychoactive Intensity	Likely high (inferred from HHCP)	High[12]	Moderate (milder than Delta-9)[12][13]	Mild to Moderate (more cerebral)[12]
Reported Subjective Effects	Unknown	Euphoria, altered sensory perception, potential for anxiety[8]	Relaxation, mild euphoria, reduced anxiety[12]	Increased focus, creativity, gentle euphoria[12]
Analgesia	Unknown	Yes[14]	Yes[15]	Potential[16]
Hypothermia	Unknown	Yes[14]	Yes	Unknown
Catalepsy	Unknown	Yes[14]	Yes	Unknown
Hypolocomotion	Unknown	Yes[14]	Yes	Unknown

Table 3: Comparative Pharmacokinetics

Parameter	iso-HHCP	Delta-9-THC	Delta-8-THC	Delta-10-THC
Bioavailability (Inhaled)	Unknown	10-35%[17]	Similar to Delta-9-THC[18]	Unknown
Bioavailability (Oral)	Unknown	4-12%[17]	Similar to Delta-9-THC[6]	Unknown
Metabolism	Unknown	Primarily hepatic (CYP2C9, CYP3A4) to active (11-OH-THC) and inactive metabolites.[19][20]	Similar to Delta-9-THC, forming 11-hydroxy-Δ⁸-THC.[6][21]	Likely similar hepatic metabolism.
Plasma Half-life	Unknown	1-3 days (occasional users), 5-13 days (chronic users)[17]	Similar to Delta-9-THC	Unknown

Signaling Pathways and Experimental Workflows

The psychotropic effects of cannabinoids are primarily mediated through their interaction with the cannabinoid receptor 1 (CB1), a G-protein coupled receptor (GPCR). The following diagrams illustrate the general signaling pathway activated by cannabinoid receptor agonists and a typical experimental workflow for assessing their psychotropic effects in animal models.

Cannabinoid Receptor Signaling Pathway

Experimental Workflow for Assessing Psychotropic Effects

Experimental Protocols

In Vitro Cannabinoid Receptor Binding Assay (Radioligand Displacement)

Objective: To determine the binding affinity (Ki) of a test compound for CB1 and CB2 receptors.

Materials:

• Cell membranes expressing human CB1 or CB2 receptors.

• Radioligand (e.g., [³H]CP55,940).

• Test compound (iso-HHCP or THC isomer).

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 2.5 mM EDTA, 0.5 mg/mL BSA, pH 7.4).

• Wash buffer (e.g., 50 mM Tris-HCl, 0.05% BSA, pH 7.4).

• 96-well plates, filter mats, scintillation fluid, and a scintillation counter.

Procedure:

• Prepare serial dilutions of the test compound.

• In a 96-well plate, add the binding buffer, a fixed concentration of the radioligand, and varying concentrations of the test compound.

• Include wells for total binding (radioligand only) and non-specific binding (radioligand with a high concentration of a known unlabeled ligand).

• Add the cell membrane preparation to each well to initiate the binding reaction.

• Incubate the plate for a defined period (e.g., 90 minutes) at a specific temperature (e.g., 30°C).

• Terminate the reaction by rapid filtration through filter mats, washing with ice-cold wash buffer to separate bound from free radioligand.

• Measure the radioactivity on the filters using a scintillation counter.

• Calculate the IC50 value (concentration of test compound that inhibits 50% of specific radioligand binding) and convert it to a Ki value using the Cheng-Prusoff equation.

In Vivo Cannabinoid Tetrad Test (Mouse Model)

Objective: To assess the cannabimimetic activity of a test compound by measuring four characteristic effects.[14][22]

Materials:

• Test compound (iso-HHCP or THC isomer) dissolved in an appropriate vehicle.

• Male mice (e.g., C57BL/6).

• Apparatus for each test: open-field arena, rectal thermometer, elevated bar, and a hot plate or tail-flick apparatus.

Procedure:

• Administer the test compound or vehicle to the mice via a specified route (e.g., intraperitoneal injection).

• At a predetermined time post-administration (e.g., 30 minutes), sequentially perform the following tests:

  • Hypolocomotion: Place the mouse in an open-field arena and record its locomotor activity for a set duration.[23]

  • Hypothermia: Measure the rectal body temperature.[23]

  • Analgesia: Place the mouse on a hot plate or use a tail-flick apparatus to measure the latency to a nociceptive response.[23]

  • Catalepsy: Place the mouse's forepaws on an elevated bar and measure the time it remains immobile.[23]

• Compare the results from the compound-treated group to the vehicle-treated group to determine the presence and magnitude of cannabimimetic effects.

Conclusion

The available scientific literature indicates that iso-HHCP is a synthetic cannabinoid isomer with a chemical structure that suggests potential for significant psychotropic activity, likely acting as an agonist at cannabinoid receptors. However, a comprehensive understanding of its pharmacological profile is currently hampered by a lack of specific experimental data.

In contrast, the THC isomers Delta-8, Delta-9, and Delta-10 have been more extensively studied, revealing a spectrum of psychotropic potencies and effects. Delta-9-THC remains the most potent of the three, while Delta-8-THC and Delta-10-THC offer milder, and in the case of Delta-10-THC, potentially more stimulating, psychoactive experiences.

Further research, including in vitro receptor binding and functional assays, as well as in vivo behavioral studies following the protocols outlined in this guide, is imperative to fully characterize the psychotropic effects of iso-HHCP and to accurately assess its potential risks and therapeutic applications relative to established cannabinoids.

References

• 1. researchgate.net [researchgate.net]
• 2. caymanchem.com [caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Δ9-Tetrahydrocannabinol Discrimination: Effects of Route of Administration in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Δ8-Tetrahydrocannabinol - Wikipedia [en.wikipedia.org]
• 7. cannovia.com [cannovia.com]
• 8. cobocbd.com [cobocbd.com]
• 9. sc.edu [sc.edu]
• 10. Hexahydrocannabiphorol - Wikipedia [en.wikipedia.org]
• 11. thewercshop.com [thewercshop.com]
• 12. restartcbd.com [restartcbd.com]
• 13. Delta 8 vs. Delta 9 vs. Delta 10: Uses, Effects, and More [healthline.com]
• 14. Understanding Cannabinoid Psychoactivity with Mouse Genetic Models | PLOS Biology [journals.plos.org]
• 15. Lab Mice Agree: Delta-8 Just Like Taking Delta-9 — Pain News Network [painnewsnetwork.org]
• 16. birchandfog.biz [birchandfog.biz]
• 17. thepermanentejournal.org [thepermanentejournal.org]
• 18. Review of delta-8-tetrahydrocannabinol (Δ8 -THC): Comparative pharmacology with Δ9 -THC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Pharmacokinetics of cannabinoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Chemistry and Pharmacology of Delta-8-Tetrahydrocannabinol - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Cannabinoid-Induced Tetrad in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. academic.oup.com [academic.oup.com]

Unveiling the Action of iso-HHCP: A Comparative Guide to Cannabinoid Receptor Binding

For Immediate Release

A detailed analysis of iso-Hexahydrocannabiphorol (iso-HHCP) and its potential mechanism of action is presented, contextualized by comparative data from related cannabinoids. This guide serves as a resource for researchers, scientists, and drug development professionals, offering insights into the binding affinities of these compounds at cannabinoid receptors and providing a foundational experimental protocol for further investigation.

While direct competitive binding assay data for iso-HHCP is not yet publicly available, its structural relationship to Hexahydrocannabiphorol (HHCP) and other cannabinoids provides a framework for understanding its likely mechanism of action. It is hypothesized that iso-HHCP, like its parent compound, interacts with the cannabinoid receptors CB1 and CB2. The binding affinity of cannabinoids to these receptors is a critical determinant of their physiological effects.

This guide summarizes the available binding affinity data for HHCP and other relevant cannabinoids, including Δ⁹-Tetrahydrocannabinol (THC) and Tetrahydrocannabiphorol (THCP), to offer a comparative perspective. Furthermore, a detailed protocol for a competitive radioligand binding assay is provided to facilitate the experimental validation of iso-HHCP's binding profile.

Comparative Analysis of Cannabinoid Receptor Binding Affinities

To understand the potential potency of iso-HHCP, it is useful to compare the binding affinities (Ki values) of structurally similar cannabinoids at the CB1 and CB2 receptors. A lower Ki value indicates a higher binding affinity. The data presented in the following table has been compiled from various scientific sources.

Compound	CB1 Receptor Ki (nM)	CB2 Receptor Ki (nM)	Notes
iso-HHCP	Data not available	Data not available	iso-HHCP is a known isomer of HHCP, but its specific binding affinity has not been reported.[1][2][3]
(9R)-HHC	~15	~13	The (9R) epimer of HHC shows a high affinity for both CB1 and CB2 receptors, comparable to Δ⁹-THC.[4]
(9S)-HHC	~176	Data variable	The (9S) epimer of HHC exhibits significantly lower binding affinity for the CB1 receptor compared to the (9R) epimer.[5]
Δ⁹-THC	~5.05 - 40.7	~3.1 - 36.4	The primary psychoactive component of cannabis, serving as a benchmark for cannabinoid potency.[6]
THCP	~1.2	~6.2	A potent phytocannabinoid with a longer alkyl side chain, resulting in significantly higher binding affinity than Δ⁹-THC.[6]

Note: Ki values can vary between different studies and assay conditions.

The stereochemistry of cannabinoids can significantly influence their receptor binding affinity, as demonstrated by the difference between (9R)-HHC and (9S)-HHC.[4][5] Given that iso-HHCP is an isomer of HHCP, its unique three-dimensional structure is expected to result in a distinct binding profile at the CB1 and CB2 receptors. Anecdotal reports suggest that HHCP is more potent than THC, which is likely attributable to its longer alkyl side chain, a feature it shares with the highly potent THCP.[1][7]

Visualizing the Cannabinoid Signaling Pathway

The interaction of cannabinoids with the CB1 and CB2 receptors initiates a cascade of intracellular signaling events. The following diagram illustrates a simplified cannabinoid receptor signaling pathway.

Caption: Simplified cannabinoid receptor signaling cascade.

Experimental Protocol: Competitive Radioligand Binding Assay

To experimentally determine the binding affinity of iso-HHCP for cannabinoid receptors, a competitive radioligand binding assay is the gold standard. This method measures the ability of a test compound (the "competitor," in this case, iso-HHCP) to displace a radiolabeled ligand that has a known high affinity for the receptor.

Objective: To determine the inhibition constant (Ki) of iso-HHCP at the human CB1 and CB2 receptors.

Materials:

• Test Compound: iso-HHCP

• Radioligand: [³H]CP-55,940 (a high-affinity cannabinoid receptor agonist)

• Receptor Source: Membranes from cells stably expressing human CB1 or CB2 receptors (e.g., HEK293 or CHO cells)

• Non-specific Binding Control: A high concentration of a non-radiolabeled, high-affinity cannabinoid ligand (e.g., WIN-55,212-2)

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 2.5 mM EDTA, 0.5% Bovine Serum Albumin (BSA), pH 7.4

• Scintillation Fluid

• Instrumentation: Microplate reader (for scintillation counting), cell harvester, filter mats

Procedure:

• Preparation of Reagents:

  • Prepare a series of dilutions of iso-HHCP in assay buffer.

  • Dilute the [³H]CP-55,940 in assay buffer to a final concentration of ~0.5-1.0 nM.

  • Prepare the cell membrane suspension in assay buffer to a specific protein concentration.

• Assay Setup (in a 96-well plate):

  • Total Binding: Add assay buffer, [³H]CP-55,940, and the membrane preparation.

  • Non-specific Binding: Add the non-specific binding control, [³H]CP-55,940, and the membrane preparation.

  • Competitive Binding: Add the diluted iso-HHCP (at each concentration), [³H]CP-55,940, and the membrane preparation.

• Incubation: Incubate the plate at 30°C for 60-90 minutes to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester to separate bound from unbound radioligand. Wash the filters with ice-cold assay buffer.

• Quantification: Place the filter discs in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

Data Analysis:

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the iso-HHCP concentration.

• Use non-linear regression to determine the IC₅₀ value (the concentration of iso-HHCP that inhibits 50% of the specific binding of the radioligand).

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizing the Experimental Workflow

The following diagram outlines the key steps in a competitive binding assay.

Caption: Workflow for a competitive radioligand binding assay.

Conclusion

While the precise mechanism of action and binding affinity of iso-HHCP remain to be experimentally determined, its structural similarity to other potent cannabinoids suggests it is an important target for further research. The provided comparative data and experimental protocol offer a valuable starting point for scientists to validate the binding profile of iso-HHCP and to better understand its pharmacological properties. The elucidation of its interaction with cannabinoid receptors will be crucial for both the scientific understanding of this novel compound and for any potential therapeutic applications.

References

• 1. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Studies Pertaining to the Emerging Cannabinoid Hexahydrocannabinol (HHC) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. How THC works: Explaining ligand affinity for, and partial agonism of, cannabinoid receptor 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. vaping360.com [vaping360.com]

Comparative Analysis of iso-HHCP Potency Against Established Cannabinoid Receptor Agonists

This guide provides a comparative benchmark of iso-Hexahydrocannabiphorol (iso-HHCP) potency against a selection of well-characterized cannabinoid receptor agonists. The data presented is intended for researchers, scientists, and drug development professionals to contextualize the pharmacological activity of this emerging synthetic cannabinoid. iso-HHCP has been identified as a synthetic impurity found in recreational hexahydrocannabiphorol (HHCP) products.[1][2][3] Its pharmacological profile is not as extensively studied as its parent compounds. This guide therefore focuses on the potencies of closely related HHC and HHCP isomers alongside benchmark agonists to provide a framework for its expected activity.

Data Presentation: Potency and Binding Affinity

The following table summarizes the binding affinity (Kᵢ) and functional potency (EC₅₀) of various cannabinoids at the human CB1 and CB2 receptors. Lower Kᵢ and EC₅₀ values indicate higher binding affinity and greater potency, respectively. The data highlights that the (9R)-epimer of HHC and related compounds is generally more potent than the (9S)-epimer.[4][5][6][7][8]

Compound	Receptor	Binding Affinity (Kᵢ, nM)	Functional Potency (EC₅₀, nM)	Compound Type
(9R)-HHC	CB1	15[6][9]	3.4[6][9]	Synthetic Cannabinoid
CB2	13[6][9]	6.2[6][9]
(9S)-HHC	CB1	~150 (10-fold less than 9R-HHC)[7]	57[7]	Synthetic Cannabinoid
CB2	-	-
Δ⁹-THC	CB1	10[10]	~3.4-53.4[6][7]	Phytocannabinoid (Benchmark)
CB2	24[10]	~6.2[6]
CP 55,940	CB1	0.58	-	Synthetic Cannabinoid (Full Agonist)
CB2	0.68	-
JWH-018	CB1	9.0	-	Synthetic Cannabinoid
CB2	2.94	-
Anandamide (AEA)	CB1	89	-	Endocannabinoid
CB2	371	-

Data for iso-HHCP is not currently available in peer-reviewed literature. Given it is an isomer of HHCP, which is a hydrogenated derivative of the highly potent THCP, it is hypothesized to have significant cannabinoid receptor activity. The potency of HHCP itself is reported to be on par with THCP, which can bind to CB1 receptors with up to 30 times greater strength than Δ⁹-THC.[11]

Experimental Protocols

The quantitative data presented in this guide are typically derived from the following key experimental assays.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Kᵢ) of a compound for a receptor.

• Preparation : Cell membranes expressing the target cannabinoid receptor (CB1 or CB2) are prepared.

• Competition Binding : A constant concentration of a radiolabeled cannabinoid ligand (e.g., [³H]CP 55,940) is incubated with the receptor-expressing membranes.

• Test Compound Addition : Increasing concentrations of the unlabeled test compound (e.g., iso-HHCP) are added to the incubation mixture. The test compound competes with the radioligand for binding to the receptor.

• Separation and Quantification : After reaching equilibrium, the bound and free radioligand are separated via rapid filtration. The radioactivity of the filter-bound material is quantified using liquid scintillation counting.

• Data Analysis : The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The Kᵢ value is then calculated using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its equilibrium dissociation constant.

Functional Assay: cAMP Inhibition

This assay measures the functional potency (EC₅₀) of an agonist by quantifying its effect on intracellular signaling. CB1 and CB2 receptors are Gᵢ/ₒ-coupled, meaning their activation inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[12][13]

• Cell Culture : A cell line (e.g., HEK-293 or CHO) stably expressing the human CB1 or CB2 receptor is cultured.

• Stimulation : The cells are first treated with forskolin, a direct activator of adenylyl cyclase, to elevate intracellular cAMP levels.

• Agonist Treatment : The cells are then treated with varying concentrations of the test agonist (e.g., iso-HHCP).

• Lysis and Detection : After incubation, the cells are lysed, and the intracellular cAMP concentration is measured, typically using a competitive immunoassay such as HTRF or ELISA.

• Data Analysis : A dose-response curve is generated by plotting the percentage inhibition of forskolin-stimulated cAMP levels against the log concentration of the agonist. The EC₅₀ value, which is the concentration of the agonist that produces 50% of its maximal inhibitory effect, is calculated from this curve.

Mandatory Visualizations

Cannabinoid Receptor Signaling Pathway

The diagram below illustrates the canonical signaling pathway for CB1/CB2 receptors, which are G-protein coupled receptors (GPCRs) that primarily signal through the Gᵢ/ₒ protein alpha subunit.

CB1/CB2 receptor activation by an agonist inhibits adenylyl cyclase, reducing cAMP production.

Experimental Workflow for Potency Determination

This diagram outlines the typical workflow for determining the functional potency (EC₅₀) of a test compound using a cAMP inhibition assay.

A stepwise process for measuring agonist-induced inhibition of cAMP for potency analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. caymanchem.com [caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Hexahydrocannabinol (HHC): All about its chemistry, pharmacology, effects, and safety – CannaReporter [cannareporter.eu]
• 5. Hexahydrocannabinol Pharmacology, Toxicology, and Analysis: The First Evidence for a Recent New Psychoactive Substance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Studies Pertaining to the Emerging Cannabinoid Hexahydrocannabinol (HHC) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cannabinoids and Cannabinoid Receptors: The Story so Far - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Comprehensive Guide on HHC-P Chemistry, Legality and Uses | ACS Laboratory [acslab.com]
• 12. Comparison of Agonist Activity between CB1 and CB2 Receptors with Orthosteric Site Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The diverse CB1 and CB2 receptor pharmacology of three plant cannabinoids: Δ9-tetrahydrocannabinol, cannabidiol and Δ9-tetrahydrocannabivarin - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Stereochemical Configuration of Synthetic iso-Hexahydrocannabiphorol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of synthetic iso-hexahydrocannabiphorol (iso-HHCP) with related cannabinoids, focusing on the stereochemical configurations that are critical for biological activity. The information presented herein is supported by experimental data from recent scientific literature to aid in research and development.

Introduction to iso-Hexahydrocannabiphorol Stereochemistry

iso-Hexahydrocannabiphorol (iso-HHCP), a synthetic cannabinoid, is a structural isomer of hexahydrocannabiphorol (HHCP). Like HHCP, iso-HHCP possesses multiple chiral centers, resulting in several possible stereoisomers.[1][2] The precise stereochemical arrangement of these molecules is a crucial determinant of their pharmacological properties, particularly their affinity for and activity at cannabinoid receptors.[3][4][5] Commercial HHCP products are often a mixture of various isomers, including (9R)-HHCP, (9S)-HHCP, cis-HHCP, and iso-HHCP, which are typically byproducts of the synthetic process from precursors like Δ⁹-tetrahydrocannabiphorol (THCP).[1][6] The identification of rel-(2S,5R,6S)-9-heptyl-5-isopropyl-2-methyl-3,4,5,6-tetrahydro-2H-2,6-methanobenzo[b]oxocin-7-ol as iso-HHCP (dihydro-iso-THCP) has been achieved through rigorous analytical techniques.[6]

Comparative Data of iso-HHCP and Related Cannabinoids

The following tables summarize the key characteristics of iso-HHCP and its relevant alternatives.

Table 1: Stereochemical and Analytical Comparison

Cannabinoid	Common Stereoisomers Identified	Key Analytical Techniques for Stereochemical Elucidation
iso-HHCP	rel-(2S,5R,6S)	1D & 2D NMR (COSY, NOESY, HMBC), GC-MS, Chiral Derivatization (Mosher Acid Chlorides)
HHCP	(9R)-HHCP, (9S)-HHCP	1D & 2D NMR, GC-MS, LC-PDA-MS
HHC	(9R)-HHC, (9S)-HHC	1D & 2D NMR, GC-MS, LC-PDA-MS
Δ⁹-THC	(6aR,10aR)	X-ray Crystallography, NMR

Table 2: Comparison of Biological Activity

Cannabinoid	Reported Biological Activity	Receptor Binding Affinity (CB1)
iso-HHCP	Pharmacology not yet extensively studied.[7]	Not well-characterized.
(9R)-HHCP	Considered the more psychoactive epimer.[7][8]	High affinity; EC₅₀ of 6.19 nM in a functional assay.[8]
(9S)-HHCP	Significantly lower binding affinity and psychoactivity compared to (9R)-HHCP.[8]	Lower affinity; EC₅₀ of 69.5 nM in a functional assay.[8]
(9R)-HHC	Exhibits psychoactive effects similar to Δ⁹-THC.[9]	Higher binding affinity than the (9S) epimer.[9]
(9S)-HHC	Significantly lower binding affinity to CB1 receptors.[9]	Lower binding affinity.[9]
Δ⁹-THC	Primary psychoactive component of cannabis.	High affinity.
THC-O	Reported to be approximately three times more potent than Δ⁹-THC.[10]	Not explicitly quantified in the provided results.

Experimental Protocols

Detailed methodologies are crucial for the accurate identification and characterization of cannabinoid stereoisomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

• Objective: To determine the precise chemical structure and relative stereochemistry of the isolated cannabinoid.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve a purified sample of the cannabinoid in a deuterated solvent (e.g., CDCl₃).

• Methodology:

  • Acquire standard one-dimensional ¹H and ¹³C NMR spectra.

  • Perform two-dimensional NMR experiments, including:

    • COSY (Correlation Spectroscopy): To identify proton-proton couplings within the spin system.

    • HSQC (Heteronuclear Single Quantum Coherence) or HMQC (Heteronuclear Multiple Quantum Coherence): To correlate protons with their directly attached carbons.

    • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range couplings between protons and carbons, which helps in assembling the molecular skeleton.

    • NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons. The presence or absence of NOE cross-peaks between key protons (e.g., H-10a and H-6a) is critical for assigning cis or trans configurations.[6]

• Data Analysis: The combination of these spectra allows for the unambiguous assignment of all proton and carbon signals and the determination of the relative stereochemistry of the molecule.[1][6]

Gas Chromatography-Mass Spectrometry (GC-MS) for Isomer Identification

• Objective: To separate and identify different isomers present in a mixture.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Sample Preparation: Dilute the sample in a suitable organic solvent (e.g., methanol).

• Methodology:

  • Inject the sample into the GC, where it is vaporized and separated based on boiling point and interaction with the stationary phase of the column.

  • As the separated compounds elute from the column, they enter the mass spectrometer, where they are ionized and fragmented.

  • The mass spectrometer detects the mass-to-charge ratio of the fragments, producing a unique mass spectrum for each compound.

• Data Analysis: Isomers will often have identical molecular ions but may show subtle differences in their fragmentation patterns and will have different retention times in the chromatogram.[6]

Chiral Derivatization using Mosher's Acid Chlorides

• Objective: To determine the enantiomeric composition of a chiral cannabinoid.

• Methodology:

  • React the cannabinoid, which contains a hydroxyl group, with both (R)- and (S)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride (Mosher's acid chlorides) to form diastereomeric esters (Mosher's esters).

  • Analyze the resulting mixture of diastereomers by ¹H NMR or GC-MS.

  • The signals of the diastereomers will be chemically shifted to different extents, allowing for their integration and the determination of the enantiomeric excess of the original cannabinoid.[6]

Visualizations

Experimental Workflow for Stereochemical Confirmation

Caption: Workflow for stereochemical confirmation of cannabinoids.

Logical Relationship of Synthetic Cannabinoid Isomers

Caption: Formation of isomers from a synthetic precursor.

References

• 1. Identification of hexahydrocannabinol (HHC), dihydro-iso-tetrahydrocannabinol (dihydro-iso-THC) and hexahydrocannabiphorol (HHCP) in electronic cigarette cartridge products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification of hexahydrocannabinol (HHC), dihydro-iso-tetrahydrocannabinol (dihydro-iso-THC) and hexahydrocannabiphorol (HHCP) in electronic cigarette cartridge products. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 3. Stereochemical requirements for cannabinoid activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Role of Stereochemistry on the Biological Activity of Nature-Inspired 3-Br-Acivicin Isomers and Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. caymanchem.com [caymanchem.com]
• 9. researchgate.net [researchgate.net]
• 10. HHC vs THC-O: How Do These THC Analogs Compare? - UBC Vape Research [blogs.ubc.ca]

Safety & Regulatory Compliance

Safeguarding Research: A Comprehensive Guide to the Proper Disposal of iso-Hexahydrocannabiphorol (iso-HHCP)

For researchers, scientists, and drug development professionals, the responsible management and disposal of novel compounds like iso-Hexahydrocannabiphorol (iso-HHCP) is a critical component of laboratory safety, environmental protection, and regulatory compliance. As a structurally similar compound to known phytocannabinoids, iso-HHCP requires careful handling throughout its lifecycle, including its final disposal.[1] This guide provides a procedural framework for the safe and compliant disposal of iso-HHCP, ensuring the protection of personnel and the environment.

Understanding the Compound: Safety and Stability

iso-Hexahydrocannabiphorol (iso-HHCP) is an analytical reference standard and has been identified as an impurity in illicit samples of 9(R)-hexahydrocannabiphorol (9(R)-HHCP).[1][2] Due to its classification as a research chemical, comprehensive safety and toxicity data are limited. Therefore, it is imperative to handle iso-HHCP with the same precautions as other potentially psychoactive and pharmacologically active substances.

General cannabinoid degradation pathways are influenced by environmental factors such as light, heat, and oxygen.[3][4] While specific data for iso-HHCP is not available, it is prudent to assume similar sensitivities. Proper storage at -20°C is recommended to maintain its stability.[1]

Key Chemical Properties of iso-Hexahydrocannabiphorol:

Property	Value
Molecular Formula	C₂₃H₃₆O₂
Formula Weight	344.5
Purity	≥95%
Formulation	A 10 mg/ml solution in acetonitrile
Storage Temperature	-20°C
Stability	≥ 4 years
Source: Cayman Chemical[1]

Regulatory Considerations and Waste Classification

The regulatory status of iso-HHCP can vary by jurisdiction. In the European Union, related compounds like Hexahydrocannabinol (HHC) are monitored as new psychoactive substances (NPS).[5] In the United States, substances with similar structures to controlled cannabinoids may be considered analogues under the Federal Analogue Act. Researchers must consult with their institution's Environmental Health and Safety (EHS) office and review local, state, and federal regulations to determine the appropriate waste classification for iso-HHCP.

Waste Disposal Decision Workflow:

Caption: Workflow for determining the proper disposal pathway for iso-HHCP waste.

Step-by-Step Disposal Procedures

The following procedures are based on general best practices for the disposal of hazardous chemical waste and controlled substances. Always consult your institution's specific protocols and your local EHS office before proceeding.

3.1. Disposal as a Hazardous Chemical Waste

If iso-HHCP is not classified as a controlled substance in your jurisdiction, it should be disposed of as hazardous chemical waste.

Experimental Protocol for Chemical Waste Disposal:

• Personal Protective Equipment (PPE): Before handling iso-HHCP waste, don appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

• Waste Segregation:

  • Do not mix iso-HHCP waste with non-hazardous waste.

  • If the iso-HHCP is in a solvent (e.g., acetonitrile), it should be collected in a designated container for flammable liquid waste.[6]

  • Avoid mixing incompatible chemicals. For example, do not mix acidic waste with basic waste.

• Containerization:

  • Use a designated, leak-proof container that is compatible with the chemical nature of the waste. The container should be clearly labeled as "Hazardous Waste" and list all chemical components, including "iso-Hexahydrocannabiphorol" and any solvents.

  • Keep the container closed except when adding waste.[6]

• Storage: Store the waste container in a designated satellite accumulation area within the laboratory. This area should be secure and have secondary containment to prevent spills.[6]

• Pickup and Disposal: Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous waste by a licensed contractor. Incineration is a common and effective method for the disposal of organic chemical waste.

3.2. Disposal as a Controlled Substance

If iso-HHCP is classified as a controlled substance, you must follow the stringent regulations set forth by the Drug Enforcement Administration (DEA) in the United States or the equivalent regulatory body in your country.

Protocol for Controlled Substance Disposal:

• Render Unusable and Unrecognizable: The primary principle for controlled substance disposal is to render the substance "unusable and unrecognizable" to prevent diversion.[7] This can be achieved by:

  • Grinding and Mixing: For solid forms, grind the material to a fine powder. Mix the ground material or liquid solution with at least 50% of a non-consumable substance by volume.[7]

    • Acceptable mixing materials include:

      • Compostable: Food waste, yard waste.[7]

      • Non-Compostable: Paper waste, plastic waste, soil.[7]

• Documentation:

  • All disposals of controlled substances must be meticulously documented. In the U.S., this requires completing a DEA Form 41.[7]

  • The disposal must be witnessed by at least two authorized individuals.[7]

• Final Disposal:

  • The rendered material can then be disposed of in a landfill or via incineration through a licensed hazardous waste facility.[7]

  • Alternatively, the controlled substance can be transferred to a DEA-registered reverse distributor for disposal.[7]

Logical Relationship for Disposal Options:

Caption: Decision tree for iso-HHCP disposal based on its classification.

Emergency Procedures

In the event of a spill or accidental release of iso-HHCP, follow your laboratory's established emergency procedures for hazardous material spills. This typically involves:

• Evacuating the immediate area.

• Notifying your supervisor and the institution's EHS office.

• Preventing the spread of the spill.

• Allowing only trained personnel with appropriate PPE to clean up the spill.

Given the limited toxicological data, it is crucial to avoid inhalation and direct contact with the skin and eyes.

By adhering to these guidelines, researchers can ensure the safe and compliant disposal of iso-Hexahydrocannabiphorol, fostering a secure laboratory environment and upholding their commitment to environmental stewardship.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. broughton-group.com [broughton-group.com]
• 4. rootsciences.com [rootsciences.com]
• 5. euda.europa.eu [euda.europa.eu]
• 6. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 7. benchchem.com [benchchem.com]